Dicyclohexylamine sulfate

• CAS: 205180-57-0

Core Science & Biosynthesis

Dicyclohexylamine Sulfate: Chemical Architecture, Mechanistic Properties, and Applications in Polyamine Depletion

Executive Summary

Dicyclohexylamine sulfate (DCHA sulfate) is a highly specialized secondary amine salt utilized extensively in biochemical research and drug development. Recognized primarily as a potent, competitive inhibitor of spermidine synthase, DCHA sulfate is a critical tool for interrogating the polyamine biosynthesis pathway—a metabolic network fundamentally tied to cellular proliferation and oncogenesis. This whitepaper provides an authoritative analysis of the chemical properties, mechanistic action, and experimental applications of DCHA sulfate, offering researchers a self-validating framework for in vitro polyamine depletion assays.

Chemical Architecture and Physicochemical Properties

Dicyclohexylamine sulfate is the stable sulfate salt of the aliphatic secondary amine, dicyclohexylamine. The protonation of the secondary amine by sulfuric acid yields a highly stable, water-soluble compound ideal for physiological assays. The base molecule is achiral and features two bulky cyclohexyl rings that contribute to its specific steric interactions within enzyme active sites[1][2].

The unprotonated base is a strongly basic (pKa 10.4), colorless liquid with a distinct amine odor, whereas the sulfate salt presents as a stable solid[3].

Table 1: Physicochemical Profile of Dicyclohexylamine Sulfate

Property	Value	Reference
Systematic Name	N-cyclohexylcyclohexanamine sulfate (1:1)	[1]
Molecular Formula	C12H23N·H2O4S	[1]
Molecular Weight	279.4 g/mol	[2]
Stereochemistry	Achiral (0 Defined Stereocenters)	[2]
SMILES	C1CCC(CC1)NC2CCCCC2.OS(=O)(=O)O	[1]
Base pKa	10.4	[3]
Vapor Pressure (Base)	0.03 mmHg at 37.7 °C	[3]

Mechanistic Action: Spermidine Synthase Inhibition

Polyamines (putrescine, spermidine, and spermine) are polycationic alkylamines strictly required for DNA stabilization, gene expression, and cell cycle progression. DCHA sulfate acts as a highly specific, competitive inhibitor of spermidine synthase , the aminopropyltransferase responsible for converting putrescine into spermidine.

By occupying the active site of spermidine synthase, DCHA sulfate severs the metabolic chain. The causality of this blockade is twofold: it induces a profound depletion of the downstream product (spermidine) while triggering a massive upstream accumulation of the precursor (putrescine)[4]. Spermine levels typically remain stable, as the unaffected spermine synthase efficiently scavenges any residual spermidine[4].

Polyamine biosynthesis pathway highlighting spermidine synthase inhibition by DCHA sulfate.

Applications in Oncology and Drug Development

In the context of oncology, tumors exhibit upregulated polyamine biosynthesis to sustain rapid division. DCHA sulfate has been extensively studied in 9L rat brain tumor cells to evaluate the viability of spermidine synthase as an anticancer target.

Continuous treatment of 9L cells with 1 mM DCHA sulfate causes initial growth inhibition at day 2, successfully depleting intracellular spermidine to <10% of control levels[4]. However, a critical compensatory mechanism emerges: the blocked enzyme causes putrescine levels to elevate to >350% of baseline[4]. This massive accumulation of putrescine biologically counteracts the spermidine deficiency, allowing the tumor cells to resume near-normal growth rates despite continuous DCHA sulfate exposure[4].

Strategic Insight for Drug Development: Because elevated putrescine rescues the cells from spermidine starvation, DCHA sulfate alone does not potentiate the cytotoxicity of standard chemotherapeutics like 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU)[4]. To achieve lethal polyamine starvation, researchers must design combination therapies—pairing DCHA sulfate with an upstream Ornithine Decarboxylase (ODC) inhibitor like α-difluoromethylornithine (DFMO) to prevent the compensatory putrescine spike[4].

Experimental Protocol: In Vitro Polyamine Depletion Assay

To ensure experimental trustworthiness, the following protocol is designed as a self-validating system . It includes intrinsic checkpoints to verify that enzyme inhibition—and not off-target cytotoxicity—is the primary driver of observed metabolic changes.

In vitro polyamine depletion assay workflow utilizing DCHA sulfate treatment.

Step-by-Step Methodology & Causality

• Cell Seeding: Seed 9L rat brain tumor cells (or target cell line) and allow 24 hours for adherence. Causality: Cells must be in the exponential growth phase where polyamine biosynthesis is highly active, ensuring baseline spermidine synthase expression is maximal.

• DCHA Sulfate Treatment: Replace media with fresh media containing 1 mM DCHA sulfate . Causality: A 1 mM concentration is field-proven to fully saturate the active site of spermidine synthase without inducing non-specific osmotic stress or off-target necrosis[4].

• Incubation (48 Hours): Incubate cells at 37°C with 5% CO2. Causality: Pre-existing intracellular spermidine has a specific half-life. A 48-hour window allows cellular division to naturally dilute the existing spermidine pools, revealing the true depletion effect[4].

• Acid Extraction: Wash cells with cold PBS, then lyse using 0.2 N Perchloric Acid. Causality: Perchloric acid instantly halts all enzymatic activity (preventing post-lysis polyamine interconversion) and precipitates structural proteins, leaving polyamines suspended in the soluble supernatant.

• HPLC Quantification: Derivatize the supernatant with dansyl chloride and analyze via High-Performance Liquid Chromatography (HPLC). Causality: Polyamines lack natural chromophores; fluorescent derivatization is strictly required for UV/Vis detection.

Self-Validation Checkpoints

• Validation 1 (Target Engagement): The assay is only valid if HPLC shows a >300% accumulation of putrescine[4]. If putrescine is low, the inhibitor is causing general toxicity rather than specific SpdS blockade.

• Validation 2 (Specificity): Spermine levels should remain statistically similar to the untreated control[4].

Safety, Toxicology, and Handling

While the sulfate salt is generally safer to handle than the volatile free base, DCHA derivatives require stringent occupational safety protocols. The base molecule is a severe irritant, capable of causing full-thickness skin necrosis upon prolonged exposure, and exhibits moderate acute toxicity via oral and dermal routes[3][5].

Table 2: Toxicological Profile (Dicyclohexylamine)

Toxicological Metric	Value / Observation	Subject Model	Reference
Acute Oral LD50	200 – 373 mg/kg	Rat	[5]
Acute Dermal LD50	200 – 316 mg/kg	Rabbit	[5]
Skin/Mucous Irritation	Corrosive / Full-thickness necrosis	Rabbit	[5]
Genotoxicity	Chromosome aberrations at high doses	Human Leukocytes	[3]

Handling Directives: All extractions and powder handling must be performed within a certified Class II biological safety cabinet or chemical fume hood. Nitrile gloves and splash-proof goggles are mandatory to prevent corrosive dermal or ocular injuries.

References

• DICYCLOHEXYLAMINE SULF
• TOXICOLOGICAL EVALU
• DICYCLOHEXYLAMINE SULFATE - Inxight Drugs.
• Dicyclohexylamine | C12H23N | CID 7582 - PubChem. nih.gov.
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Dicyclohexylamine Sulfate: Comprehensive Physicochemical Profiling and Mechanistic Applications in Polyamine Pathway Modulation

Executive Summary

Dicyclohexylamine sulfate (DCHA-SO4) is a critical biochemical tool widely utilized in drug development and molecular biology to probe the polyamine biosynthesis pathway. As a potent, targeted inhibitor of spermidine synthase, DCHA sulfate allows researchers to uncouple cellular proliferation from spermidine availability[1]. This technical guide provides an authoritative overview of its physicochemical properties—specifically addressing its CAS registry and molecular weight—and details a self-validating experimental protocol for its application in in vitro oncology models.

Physicochemical Profiling & Structural Dynamics

When designing in vitro assays, the choice of a compound's salt form is paramount. The free base, Dicyclohexylamine (CAS 101-83-7), is a primary aliphatic amine that presents as a colorless, oily liquid with limited aqueous solubility[2]. To achieve the precise molarity required for cell culture without introducing cytotoxic organic solvents (such as DMSO or ethanol), the sulfate salt is synthesized.

The formation of Dicyclohexylamine sulfate (CAS 73254-20-3) creates a stable, crystalline lattice[3]. The stoichiometric addition of sulfuric acid (MW: 98.08 g/mol ) to the dicyclohexylamine base (MW: 181.32 g/mol ) yields a highly water-soluble compound[2]. This ionic transformation is the fundamental causality behind its preferred use in biological assays, ensuring uniform cellular exposure and preventing localized precipitation in aqueous media.

Quantitative Summary of Properties

Table 1: Physicochemical Properties of Dicyclohexylamine Sulfate

Property	Value
Chemical Name	Dicyclohexylamine sulfate
CAS Number	73254-20-3
Base Molecular Weight	181.32 g/mol
Salt Molecular Weight (1:1)	279.40 g/mol
Physical State	Crystalline solid
Primary Application	Spermidine synthase inhibitor

Mechanistic Causality: Polyamine Pathway Modulation

Polyamines (putrescine, spermidine, and spermine) are polycationic alkylamines essential for DNA stabilization, gene expression, and cellular proliferation. DCHA sulfate acts as a competitive inhibitor of spermidine synthase, the aminopropyltransferase responsible for converting putrescine into spermidine[1].

Causality in Drug Development: By selectively blocking this specific enzymatic node, researchers can induce a targeted polyamine imbalance. In 1, continuous exposure to 1 mM DCHA sulfate halts spermidine synthesis, leading to a massive upstream accumulation of putrescine, while spermine levels remain relatively unaffected[1]. This isolated depletion is crucial for evaluating the synergistic cytotoxicity of chemotherapeutics like 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU)[1].

Figure 1: Polyamine biosynthesis pathway and targeted inhibition of Spermidine Synthase by DCHA.

Self-Validating Experimental Protocol: In Vitro Polyamine Quantification

To ensure trustworthiness and reproducibility, the following protocol integrates a self-validating internal standard to account for extraction losses during HPLC preparation.

Step 1: Reagent Preparation & Dosing

• Action: Dissolve DCHA sulfate in sterile PBS to create a 100 mM stock. Dose 9L rat brain tumor cells at a final concentration of 1 mM[1].

• Causality: The sulfate salt ensures complete dissolution in the aqueous medium, preventing localized precipitation and ensuring uniform cellular exposure.

Step 2: Harvesting & Lysis (48 Hours Post-Treatment)

• Action: Wash cells with cold PBS, trypsinize, and pellet via centrifugation.

• Causality: Halts cellular metabolism instantly, preserving the transient polyamine pool.

Step 3: Deproteinization & Internal Standardization

• Action: Resuspend the pellet in 0.2 M perchloric acid ( HClO4​ ) spiked with 10 µM 1,7-diaminoheptane (Internal Standard).

• Causality: HClO4​ precipitates structural proteins and nucleases that could otherwise degrade polyamines. The internal standard validates the extraction efficiency; any loss during processing will be reflected in the recovery rate of 1,7-diaminoheptane, allowing for mathematical correction.

Step 4: Dansylation (Derivatization)

• Action: React the supernatant with dansyl chloride in a sodium carbonate buffer (pH 9.0) at 60°C for 30 minutes.

• Causality: Aliphatic polyamines lack a natural chromophore. Dansylation attaches a fluorescent tag, enabling high-sensitivity detection.

Step 5: HPLC-Fluorescence Quantification

• Action: Inject the derivatized sample into a C18 reverse-phase HPLC column.

Figure 2: Self-validating HPLC workflow for quantifying polyamine shifts post-DCHA treatment.

Quantitative Analytics: Expected Pharmacodynamic Shifts

Based on foundational studies[1], the application of 1 mM DCHA sulfate in 9L cells yields a highly reproducible shift in the intracellular polyamine pool.

Table 2: Polyamine Fluctuations in 9L Cells (48h 1 mM DCHA Treatment)

Polyamine	Control Levels	Post-DCHA Treatment	Biological Implication
Putrescine	Baseline	> 350%	Upstream bottleneck due to enzyme inhibition
Spermidine	Baseline	< 10%	Direct confirmation of Spermidine Synthase blockade
Spermine	Baseline	~ 100% (Unchanged)	Indicates Spermine Synthase is unaffected

Conclusion

Dicyclohexylamine sulfate (CAS 73254-20-3) remains an indispensable molecular tool. Its precise molecular weight (279.40 g/mol ) and optimized aqueous solubility allow for rigorous stoichiometric dosing in complex biological matrices. By employing self-validating extraction protocols, researchers can confidently leverage DCHA sulfate to map polyamine-dependent oncogenic pathways and agricultural biosyntheses[4].

References

• PubChem - Dicyclohexylamine. National Institutes of Health (NIH). 2

• DICYCLOHEXYLAMINE SULFATE. ECHEMI. 3

• Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells. PubMed (NIH). 1

• Polyamine Biosynthesis and Effect of Dicyclohexylamine during the Cell Cycle of Helianthus tuberosus Tuber. PubMed Central (NIH). 4

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Dicyclohexylamine Sulfate: Physico-Chemical Profiling and Mechanistic Applications in Polyamine-Targeted Drug Development

Introduction

As a Senior Application Scientist, I frequently encounter the challenge of translating basic chemical properties into actionable biological assays. Dicyclohexylamine sulfate (DCHA sulfate) is a prime example of a compound where its physico-chemical stability directly enables its utility as a potent, targeted biochemical inhibitor. Widely recognized in pharmacological research, DCHA sulfate serves as a highly specific inhibitor of spermidine synthase (SPDS), a critical enzyme in the polyamine biosynthesis pathway[1][2]. This technical guide provides an in-depth analysis of the physical and chemical properties of DCHA sulfate, dissects its mechanistic role in polyamine regulation, and outlines field-proven experimental protocols for its application in drug development.

Physico-Chemical Properties and Structural Causality

Dicyclohexylamine (the free base) is a secondary aliphatic amine characterized by two bulky cyclohexyl rings. While the free base is a clear liquid with high volatility and limited aqueous solubility, converting it into a sulfate salt fundamentally alters its physical profile, making it suitable for rigorous biological assays[1][3].

The causality behind this transformation lies in the compound's basicity. With a pKa of 10.39, dicyclohexylamine is a strong base that exists predominantly in its protonated form under physiological conditions (pH 7.4)[1]. By reacting the free base with sulfuric acid, the resulting DCHA sulfate salt achieves crystalline stability, significantly reduced volatility, and enhanced solubility in aqueous buffers. This ensures precise molar dosing in in vitro cellular assays without the confounding variables of evaporation or solvent toxicity.

Table 1: Quantitative Physico-Chemical Profile of Dicyclohexylamine Sulfate

Property	Value / Description	Reference
Chemical Name	Dicyclohexylamine sulfate (1:1)	[4]
CAS Number	73254-20-3	[5]
Molecular Formula	C12H23N·H2SO4	[4]
Molecular Weight	279.4 g/mol (Sulfate salt); 181.32 g/mol (Free base)	[3][4]
Physical State	Solid, crystalline powder (Salt); Colorless liquid (Free base)	[3]
pKa (Free Base)	10.39 at 25 °C	[1]
Vapor Pressure (Free Base)	0.0442 hPa at 25 °C	[1]
Solubility	Soluble in aqueous buffers (Salt); 0.8 g/L in water (Free base)	[1]

Biological Mechanism: Spermidine Synthase Inhibition

Polyamines (putrescine, spermidine, and spermine) are ubiquitous aliphatic cations essential for cell growth, differentiation, and survival. In hyperproliferative diseases such as cancer, or in rapidly replicating pathogens, the polyamine pathway is often upregulated, making it a highly attractive target for drug discovery[2][6].

DCHA sulfate acts as a potent, reversible, and competitive inhibitor of spermidine synthase (SPDS) [2]. SPDS catalyzes the transfer of an aminopropyl group from decarboxylated S-adenosylmethionine (dcSAM) to putrescine, yielding spermidine. By structurally mimicking the transition state or binding directly to the active site, DCHA sulfate blocks this transfer.

Mechanistic Causality: The inhibition of SPDS by DCHA sulfate leads to a rapid depletion of intracellular spermidine. Interestingly, because the pathway is blocked at the spermidine synthesis step, cells often exhibit a compensatory accumulation of the precursor putrescine, and in some models, an altered flux toward spermine synthesis[7][8]. This targeted blockade allows researchers to isolate the specific biological functions of spermidine distinct from other polyamines.

Polyamine biosynthesis pathway highlighting DCHA sulfate inhibition of SPDS.

Experimental Workflows & Methodologies

To ensure trustworthiness and reproducibility, experimental protocols involving DCHA sulfate must be designed as self-validating systems. The following protocol outlines an in vitro radiometric assay for measuring SPDS activity and its inhibition by DCHA sulfate. The use of a triethanolamine sulfate buffer is critical here; it maintains the optimal pH (8.2) for SPDS activity while avoiding the introduction of competing counter-ions that might destabilize the DCHA sulfate complex[7].

Protocol: In Vitro Spermidine Synthase Inhibition Assay

Objective: To quantify the IC50 of DCHA sulfate against SPDS using radiometric substrate incorporation.

Step-by-Step Methodology:

• Cell Lysis and Homogenization: Harvest target cells (e.g., 9L rat brain tumor cells or pathogen lysates) and homogenize in 1 M triethanolamine sulfate buffer (pH 8.2) at 4°C. Causality: The low temperature prevents endogenous protease degradation of SPDS, while the specific buffer system maintains the enzyme's structural integrity[7].

• Enzyme Extraction: Centrifuge the homogenate at 12,000 × g for 20 minutes at 0°C. Collect the supernatant, which contains the cytosolic SPDS fraction[7].

• Inhibitor Pre-incubation: Aliquot 250 µL of the crude enzyme extract. Add varying concentrations of DCHA sulfate (e.g., 0.1 mM to 10 mM) and pre-incubate for 10 minutes at 37°C to allow steady-state binding to the enzyme active site.

• Substrate Addition: Initiate the reaction by adding 250 µL of 0.5 M triethanolamine sulfate buffer (pH 8.2) containing 25 µM decarboxylated S-adenosylmethionine (dcSAM) and 1 µCi of[1,4-¹⁴C]putrescine[7].

• Reaction and Termination: Incubate the mixture at 37°C for 30 minutes. Terminate the reaction by adding 10% trichloroacetic acid (TCA), which precipitates the proteins and halts enzymatic activity.

• Radiometric Quantification: Isolate the newly synthesized [¹⁴C]spermidine using ion-exchange chromatography (e.g., Dowex 50W column) and quantify the radioactivity using a liquid scintillation counter. Validation: The reduction in ¹⁴C counts relative to the vehicle control directly correlates with the degree of SPDS inhibition by DCHA sulfate.

Step-by-step experimental workflow for in vitro spermidine synthase inhibition assay.

Applications in Drug Development

The targeted inhibition profile of DCHA sulfate has cemented its role as a foundational tool compound in several therapeutic areas:

• Oncology: Rapidly dividing tumor cells exhibit a high dependency on polyamines. DCHA sulfate has been extensively used to study polyamine depletion in 9L rat brain tumor cells and HTC hepatoma cells, demonstrating significant antitumor effects and growth inhibition[1][2][9]. By arresting the cell cycle through spermidine starvation, DCHA sulfate provides a proof-of-concept for SPDS as a viable chemotherapeutic target.

• Infectious Diseases and Parasitology: Pathogens such as Plasmodium falciparum (malaria) and Francisella tularensis rely heavily on polyamine scavenging and synthesis for virulence and intracellular survival[1][10]. DCHA sulfate is utilized in phenotypic screening to identify mutants or pathways that are essential for polyamine responsiveness, thereby uncovering novel antimicrobial targets[10].

• Plant Biotechnology: In agricultural research, DCHA sulfate is used to modulate polyamine levels to study morphogenesis, cell elongation, and stress responses in crops and marine macroalgae[6][7].

By bridging the gap between fundamental physico-chemical stability and precise biochemical targeting, dicyclohexylamine sulfate remains an indispensable asset in the modern drug development pipeline.

References

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Dicyclohexylamine Sulfate as a Spermidine Synthase Inhibitor: Mechanism of Action and Experimental Workflows

Executive Summary

Polyamine metabolism is a critical regulatory node in cellular proliferation, DNA stabilization, and gene expression. Among the key enzymes in this pathway is Spermidine Synthase (SpdSyn; EC 2.5.1.16) , which catalyzes the transfer of an aminopropyl group to putrescine to form spermidine. Dicyclohexylamine (DCHA) sulfate is a highly potent, competitive inhibitor of SpdSyn.

This technical guide provides an in-depth mechanistic analysis of DCHA sulfate, detailing its competitive kinetic profile, the resulting intracellular polyamine shift, and field-proven, self-validating experimental protocols for quantifying its inhibitory effects. This document is designed for researchers and drug development professionals investigating polyamine-targeted antineoplastic and antiparasitic therapies.

Mechanism of Action: Competitive Inhibition and Metabolic Shifting

Structural Mimicry and Active Site Blockade

In its free base form, dicyclohexylamine is a volatile, hydrophobic secondary amine. For biological assays, it is utilized as a sulfate salt (DCHA sulfate) to ensure aqueous solubility, prevent volatilization, and maintain precise molarity in culture media.

DCHA sulfate acts as a competitive inhibitor with respect to putrescine, the natural amine acceptor in the SpdSyn catalytic cycle. The secondary amine of DCHA mimics the aliphatic diamine structure of putrescine, allowing it to dock into the active site of SpdSyn. However, the bulky, hydrophobic cyclohexyl rings sterically hinder the transfer of the aminopropyl group from decarboxylated S-adenosylmethionine (dcSAM). Because DCHA competes directly for the putrescine binding pocket, its inhibitory effect can be overcome by supraphysiological concentrations of exogenous putrescine ().

The Polyamine "Shift" Phenomenon

Inhibiting SpdSyn with DCHA sulfate does not simply lower polyamine levels uniformly; it triggers a distinct stoichiometric shift in the intracellular polyamine pool:

• Putrescine Accumulation: Unable to be converted, putrescine pools expand massively.

• Spermidine Depletion: The direct product of the enzyme is rapidly depleted.

• Spermine Elevation/Stabilization: The blockade of SpdSyn causes an upstream accumulation of the aminopropyl donor, dcSAM . This excess dcSAM alters the kinetic equilibrium of Spermine Synthase (which is unaffected by DCHA), driving the rapid conversion of any remaining spermidine into spermine.

This compensatory shift is a critical consideration in oncology, as elevated putrescine and spermine can sometimes counteract the cytotoxic effects of spermidine depletion ().

Fig 1. Polyamine biosynthesis pathway and the targeted inhibition of Spermidine Synthase by DCHA.

Quantitative Data and Kinetic Parameters

The following tables summarize the kinetic profile of DCHA sulfate and its resulting physiological impact on cellular polyamine pools.

Table 1: Kinetic Parameters of DCHA Sulfate in Mammalian Cells

Parameter	Value	Target Enzyme	Mechanism	Source
Ki	~0.2 µM	Spermidine Synthase	Competitive (vs. Putrescine)
IC50	~8.0 µM	Spermidine Synthase	Dose-dependent blockade

| Ki | >100 µM | Spermine Synthase | Non-inhibitory | |

Table 2: Polyamine Pool Shifts in 9L Rat Brain Tumor Cells (48h, 1 mM DCHA)

Polyamine	Control (nmol/mg protein)	DCHA Treated	% Change	Mechanistic Causality
Putrescine	2.1	7.5	+ 357%	Substrate accumulation due to SpdSyn blockade.
Spermidine	15.4	1.2	- 92%	Direct downstream result of SpdSyn inhibition.

| Spermine | 8.2 | 9.1 | + 11% | Compensatory synthesis driven by excess dcSAM. |

(Data adapted from )

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal controls that independently verify extraction efficiency and account for non-enzymatic background noise.

Protocol 1: In Vitro Spermidine Synthase Activity Assay (Radiometric)

This protocol isolates the specific catalytic activity of SpdSyn by tracking the transfer of a radiolabeled aminopropyl group.

• Enzyme Preparation: Homogenize cells in 50 mM Tris-HCl (pH 7.5) containing 2.5 mM Dithiothreitol (DTT).

  • Causality: DTT is strictly required to maintain essential active-site cysteine residues in a reduced state, preventing artifactual loss of enzyme activity.

• Reaction Mixture: In a microcentrifuge tube, combine 0.5 mM putrescine, 10 µM [¹⁴C]dcSAM (specific activity ~50 mCi/mmol), and varying concentrations of DCHA sulfate (0.1 µM to 100 µM).

• Self-Validation (Blanking): Prepare a parallel control tube using enzyme extract that has been boiled for 5 minutes. This establishes a baseline for non-enzymatic [¹⁴C] degradation or background binding.

• Incubation & Termination: Add the active enzyme extract to initiate the reaction. Incubate at 37°C for 30 minutes. Terminate the reaction by adding 10% trichloroacetic acid (TCA) to precipitate proteins.

• Isolation & Quantification: Apply the supernatant to a phosphocellulose ion-exchange column. Wash extensively with water to remove unreacted [¹⁴C]dcSAM. Elute the newly synthesized [¹⁴C]spermidine with 0.5 M NaCl and quantify via liquid scintillation counting.

Protocol 2: Intracellular Polyamine Quantification via RP-HPLC

Because aliphatic polyamines lack a UV-absorbing chromophore, they must be chemically derivatized prior to chromatographic separation.

• Cell Lysis & Extraction: Pellet 1x10⁶ cells and resuspend in 200 µL of 0.2 M Perchloric Acid (PCA) spiked with 10 µM 1,7-diaminoheptane .

  • Causality: PCA rapidly precipitates cellular proteins while keeping polyamines highly soluble. 1,7-diaminoheptane acts as the Internal Standard (IS) . Because it does not occur naturally in mammalian cells, its final peak area validates the extraction efficiency and normalizes any volumetric losses during sample prep.

• Pre-column Derivatization: Transfer 100 µL of the PCA extract to a dark vial. Add 200 µL of saturated sodium carbonate (to raise pH > 9.0) and 400 µL of dansyl chloride (10 mg/mL in acetone). Incubate in the dark at 60°C for 1 hour.

  • Causality: Dansyl chloride reacts with primary and secondary amines to form highly fluorescent sulfonamides, enabling sub-nanomolar detection limits.

• Extraction of Derivatives: Add 100 µL of proline (100 mg/mL) to neutralize unreacted dansyl chloride. Extract the dansylated polyamines into 500 µL of toluene. Evaporate the organic layer under a stream of nitrogen gas and reconstitute the residue in 200 µL of HPLC-grade methanol.

• Chromatography: Inject 20 µL onto a C18 reverse-phase column. Elute using a linear gradient of water to methanol over 30 minutes. Detect peaks using a fluorescence detector set to Excitation 340 nm / Emission 515 nm .

Fig 2. Self-validating experimental workflow for intracellular polyamine quantification via HPLC.

References

• Hibasami, H., Tanaka, M., Nagai, J., & Ikeda, T. (1980). Dicyclohexylamine, a Potent Inhibitor of Spermidine Synthase in Mammalian Cells. FEBS Letters, 116(1), 99-101. URL:[Link]

• Feuerstein, B. G., Deen, D. F., & Marton, L. J. (1985). Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells. Cancer Research, 45(10), 4950-4954. URL:[Link]

• Shirahata, A., Takahashi, N., Beppu, T., Hosoda, H., & Samejima, K. (1986). Synthesis of N-chlorosulfonyl Dicyclohexylamine as a Potent Inhibitor for Spermidine Synthase and Its Effects on Human Leukemia Molt4B Cells. Biochemical and Biophysical Research Communications, 141(2), 718-722. URL:[Link]

Biological Activity of Dicyclohexylamine Sulfate in Cell Culture: A Technical Guide to Spermidine Synthase Inhibition

Executive Summary

Polyamines—putrescine, spermidine, and spermine—are ubiquitous aliphatic cations essential for chromatin stabilization, gene transcription, and cell cycle progression. In the field of oncology and metabolic research, manipulating the polyamine biosynthesis pathway provides critical insights into cellular proliferation. Dicyclohexylamine sulfate (DCHA) serves as a highly specific, competitive inhibitor of spermidine synthase.

Unlike upstream inhibitors such as α -difluoromethylornithine (DFMO), which broadly deplete all downstream polyamines, DCHA isolates the specific biological functions of spermidine by inducing a unique metabolic shunt. This whitepaper provides an in-depth mechanistic analysis, quantitative data summaries, and field-proven protocols for utilizing DCHA in mammalian cell culture.

Mechanistic Grounding: The Polyamine Shunt

To understand the biological activity of DCHA, one must first examine the architecture of polyamine biosynthesis. The pathway begins with the conversion of ornithine to putrescine by ornithine decarboxylase (ODC). Spermidine synthase then catalyzes the transfer of an aminopropyl group from decarboxylated S-adenosylmethionine (dcSAM) to putrescine, yielding spermidine[1].

DCHA acts as a potent competitive inhibitor of mammalian spermidine synthase[1]. By blocking this specific node, DCHA triggers a profound metabolic bottleneck. The inhibition prevents the consumption of putrescine, leading to its massive intracellular accumulation[2]. Concurrently, because spermidine normally exerts negative feedback on ODC, the depletion of spermidine causes a paradoxical hyper-induction of ODC activity, further driving putrescine synthesis[3].

Metabolic shunting in the polyamine pathway induced by DCHA inhibition of spermidine synthase.

Cellular Response and Growth Kinetics

When mammalian cells, such as 9L rat brain tumor cells or HTC rat hepatoma cells, are exposed to 1 mM DCHA continuously, a distinct biphasic growth response occurs[2][3].

• Initial Cytostasis: For the first 48 hours, the rapid depletion of spermidine halts cell cycle progression, resulting in observable growth inhibition[2].

• Growth Recovery: After 48 hours, despite continuous DCHA exposure, the cellular growth rate rebounds, approaching that of untreated control cells[2].

Causality of Recovery: This recovery is a direct result of the metabolic shunt. The accumulated putrescine (and in some cell lines, elevated spermine) reaches concentrations high enough to functionally substitute for the depleted spermidine in essential macromolecular interactions, such as DNA stabilization[2][4].

This substitution effect also explains why DCHA, unlike DFMO, fails to potentiate the cytotoxicity of DNA-alkylating agents like 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU). The elevated putrescine actively counteracts the therapeutic vulnerability that would normally be created by a lack of spermidine[2][4].

Quantitative Shifts in Polyamine Pools

The table below summarizes the typical intracellular polyamine shifts observed in 9L rat brain tumor cells following 48 hours of 1 mM DCHA treatment.

Polyamine Metabolite	Control Levels (Baseline)	DCHA-Treated Levels (48h)	Biological Implication
Putrescine	100%	> 350%	Massive accumulation; substitutes for spermidine functions[2].
Spermidine	100%	< 10%	Target depletion achieved; triggers cytostasis[2].
Spermine	100%	~ 100% - 200%	Unchanged or elevated; utilizes residual spermidine[2][3].
ODC Activity	100%	> 500%	Hyper-induced due to loss of negative feedback[3].

Experimental Protocols: DCHA Treatment Workflow

To ensure scientific integrity and reproducibility, the following protocol is designed as a self-validating system. It includes both a vehicle control and an exogenous putrescine rescue group to verify that any observed phenotypic changes are strictly tied to polyamine modulation.

Reagent Preparation

• DCHA Stock Solution: Dissolve Dicyclohexylamine sulfate in sterile, deionized water to create a 100 mM stock. Filter-sterilize through a 0.22 µm membrane. Causality: DCHA sulfate is highly water-soluble compared to its free-base form, preventing solvent-induced cytotoxicity (e.g., from DMSO) in cell culture.

• Extraction Buffer: 0.2 M Perchloric acid (PCA). Causality: PCA rapidly precipitates cellular proteins and halts enzymatic activity (preventing post-lysis polyamine degradation) while keeping polyamines highly soluble for downstream HPLC analysis.

Step-by-Step Methodology

• Cell Seeding: Seed 9L or HTC cells at a density of 1×105 cells/well in 6-well plates using Eagle's Minimum Essential Medium (MEM) supplemented with 10% Fetal Bovine Serum (FBS). Incubate overnight at 37°C, 5% CO₂ to allow adherence.

• Treatment Initiation (Time = 0):

  • Group A (Control): Replace with fresh MEM + 10% FBS.

  • Group B (DCHA): Replace with MEM containing 1 mM DCHA.

  • Group C (Rescue Validation): Replace with MEM containing 1 mM DCHA + 5 mM Putrescine[2].

• Incubation: Incubate cells continuously for 48 hours. Causality: 48 hours is the critical inflection point where spermidine drops below 10% and putrescine accumulation peaks, allowing observation of the metabolic shunt before growth recovery initiates[2].

• Harvesting: Place plates on ice. Wash cells three times with ice-cold PBS. Causality: Cold temperatures halt cellular metabolism, and rigorous washing removes polyamines present in the FBS, preventing artificial inflation of intracellular quantification.

• Lysis & Extraction: Add 500 µL of 0.2 M PCA to each well. Scrape cells, transfer to microcentrifuge tubes, and incubate on ice for 30 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Analysis: Collect the supernatant for polyamine derivatization (e.g., using dansyl chloride) and quantify via High-Performance Liquid Chromatography (HPLC) equipped with a fluorescence detector[3].

Standardized 5-step workflow for DCHA treatment and polyamine extraction in cell culture.

Analytical Considerations for Drug Development

For drug development professionals utilizing DCHA as a tool compound, understanding its limitations is as important as its applications. DCHA is an excellent probe for isolating the role of spermidine synthase, but it is not a viable monotherapy for neoplastic diseases. Because tumor cells can readily uptake exogenous polyamines from their microenvironment and utilize accumulated putrescine to bypass spermidine depletion, DCHA fails to induce sustained apoptosis[2][4].

Researchers looking to achieve synthetic lethality in cancer models should consider combining spermidine synthase inhibitors with polyamine transport inhibitors (PTIs) to block compensatory extracellular uptake, or utilize DCHA specifically to study the transcriptional regulation of ODC under conditions of spermidine starvation.

Sources

• 1. Dicyclohexylamine, a potent inhibitor of spermidine synthase in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]

The Mechanistic and Practical Imperative of Dicyclohexylammonium Salt Formation in Organic Synthesis

Executive Summary

In the realm of synthetic organic chemistry, peptide synthesis, and active pharmaceutical ingredient (API) development, the handling of non-crystalline, oily, or chemically unstable carboxylic acids presents a significant bottleneck. As a Senior Application Scientist, I frequently employ dicyclohexylamine (DCHA) as a definitive resolving and stabilizing agent. By converting challenging acidic substrates into highly crystalline dicyclohexylammonium salts, researchers can bypass complex chromatographic purifications, enhance long-term storage stability, and ensure precise stoichiometric handling. This whitepaper elucidates the thermodynamic drivers, physicochemical properties, and self-validating experimental protocols required for the successful formation and isolation of DCHA salts.

The Physicochemical Basis of DCHA Salts

Dicyclohexylamine is a secondary aliphatic amine characterized by its strong basicity and immense steric bulk. Many N-protected amino acids (such as Boc- or Z-amino acids) are amorphous solids or viscous oils at room temperature, making them prone to degradation and difficult to weigh accurately.

The introduction of DCHA initiates a rapid acid-base neutralization. With a1 [1], DCHA is a sufficiently strong base to deprotonate nearly all carboxylic acids. The resulting salt benefits from the massive hydrophobic surface area of the two cyclohexyl rings, which drastically reduces the compound's solubility in moderately polar organic solvents, thereby driving crystallization. Furthermore,2 [2], preventing auto-catalytic degradation pathways.

Thermodynamic and Structural Drivers of Crystallization

The crystallization of a DCHA salt is not merely a precipitation event; it is a highly ordered supramolecular assembly. The protonated secondary amine creates strong, charge-assisted hydrogen bonds with the carboxylate anion. The steric bulk of the cyclohexyl rings forces the crystal lattice into a tightly packed, highly ordered state that excludes solvent molecules and impurities.

Thermodynamic and structural drivers of DCHA salt crystallization.

Quantitative Physicochemical Data

Understanding the baseline properties of DCHA is critical for designing solvent systems and predicting reaction kinetics. Below is a summary of the core physicochemical data that influences protocol design.

Property	Value	Scientific Implication for Workflows
Molecular Weight	181.32 g/mol	Required for precise stoichiometric calculations (1.0 - 1.05 eq).
pKa (Conjugate Acid)	10.4 (at 25°C)	Ensures complete deprotonation of standard carboxylic acids (pKa 3-5).
Physical State	Liquid	Easily added dropwise; miscible with most organic solvents.
Density	0.91 g/cm³	Must be factored in if dispensing volumetrically rather than by mass.
Water Solubility	~0.8 g/L (25°C)	Highly lipophilic; easily removed during aqueous biphasic washes.
Melting Point	-0.1 °C	Remains fluid in cold-room environments, preventing line blockages.

Experimental Methodology: A Self-Validating Protocol

To ensure high purity and yield, the crystallization of DCHA salts must be executed as a self-validating system. Each step in the following protocol is designed with an internal physical check to confirm success before proceeding.

Step-by-step workflow for DCHA salt formation and isolation.

Step 1: Substrate Dissolution

• Action: Dissolve the free carboxylic acid in a moderately polar solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane).

• Causality: The solvent must fully solvate the free acid but act as a poor solvent for the highly polar, bulky ionic salt that will form.

• Self-Validation Check: The solution must be completely transparent. Any residual cloudiness indicates incomplete dissolution or insoluble impurities, requiring filtration before proceeding.

Step 2: Temperature Modulation

• Action: Cool the solution to 0–4°C using an ice-water bath.

• Causality: Lowering the temperature decreases the kinetic energy of the system, reducing the solubility threshold of the impending salt and promoting controlled nucleation.

• Self-Validation Check: A thermometer submerged in the reaction vessel should hold steady below 4°C for at least 5 minutes before base addition.

Step 3: DCHA Addition

• Action: Slowly add 1.0 to 1.05 molar equivalents of DCHA dropwise under continuous, vigorous stirring.

• Causality: Dropwise addition prevents localized supersaturation. Rapid addition often leads to "oiling out" (liquid-liquid phase separation) instead of the desired solid-liquid crystallization.

• Self-Validation Check: The solution should transition from clear to turbid. If distinct oil droplets form at the bottom of the flask, the addition is too fast, or the solvent system is too non-polar.

Step 4: Crystallization Induction

• Action: Allow the mixture to stir at 4°C for 1–2 hours. If precipitation is slow, add an anti-solvent (e.g., hexane or petroleum ether) dropwise until persistent turbidity is achieved.

• Causality: The anti-solvent drastically lowers the dielectric constant of the medium, forcing the ionic pair out of solution and into a crystal lattice.

• Self-Validation Check: The formation of a dense, white microcrystalline suspension confirms successful nucleation.

Step 5: Isolation and Washing

• Action: Collect the precipitate via vacuum filtration. Wash the filter cake with a cold mixture of the primary solvent and anti-solvent (e.g., 1:1 cold EtOAc/Hexane).

• Causality: Cold washing removes unreacted DCHA and lipophilic impurities without re-dissolving the crystalline product.

• Self-Validation Check: The filtrate should run clear, and the filter cake should appear as a bright white, free-flowing powder once air-dried on the frit.

Step 6: Analytical Validation

• Action: Dry the salt in a vacuum oven at 30–40°C to constant weight.

• Causality: Removes residual volatile solvents that could interfere with downstream coupling reactions.

• Self-Validation Check: Validate via a melting point apparatus. A sharp melting point (typically a range of 1-2°C) indicates high crystalline purity. A broad or depressed melting range dictates the need for recrystallization.

Applications in Peptide Synthesis and API Manufacturing

The utility of DCHA salts extends across multiple domains of drug development:

• Peptide Synthesis: N-protected amino acids, such as3 [3]. The DCHA salt ensures the stereochemical integrity of the D-leucine residue is maintained during long-term storage.

• API Isolation: In the synthesis of the antiemetic drug Fosaprepitant,4 [4] before converting it to the final dimeglumine salt form.

• Epigenetic Modulators: The DNA methyltransferase inhibitor RG108 is synthesized and isolated as a5 [5], vastly improving its handling properties.

Free Acid Regeneration Protocol

Before utilizing a DCHA salt in a coupling reaction (e.g., forming a peptide bond), the free acid must be regenerated to prevent DCHA from interfering with coupling reagents like EDC or DCC.

• Suspend the DCHA salt in ethyl acetate.

• Wash the organic layer sequentially with 5-10% aqueous potassium hydrogen sulfate (KHSO₄) or 10% phosphoric acid.

• Causality: The aqueous acid protonates the carboxylate (regenerating the free acid, which stays in the organic layer) and protonates the DCHA, forcing the highly water-soluble dicyclohexylammonium sulfate/phosphate into the aqueous layer.

• Self-Validation Check: The aqueous phase pH should be ≤ 3. The organic layer is then dried over anhydrous Na₂SO₄ and concentrated to yield the pure, reactive free acid.

References

• Dicyclohexylamine - OECD Existing Chemicals Database Source: oecd.org URL:[Link]

• Source: google.com (Google Patents)

• The dicyclohexylamine salt of RG108 (N-phthalyl-l-tryptophan), a potential epigenetic modulator Source: nih.gov (PMC) URL:[Link]

Sources

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. bachem.com [bachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US9850267B2 - Crystalline fosaprepitant dicyclohexylamine salt and its preparation - Google Patents [patents.google.com]
• 5. The dicyclo­hexyl­amine salt of RG108 (N-phthalyl-l-tryptophan), a potential epigenetic modulator - PMC [pmc.ncbi.nlm.nih.gov]

Dicyclohexylamine Sulfate: A Senior Application Scientist's Guide to Stability, Storage, and Assay Integrity

As an application scientist overseeing high-throughput screening and metabolic pathway targeting, I frequently observe experimental drift in long-term cellular assays. Often, this drift is not a biological artifact but a direct consequence of compromised inhibitor integrity. Dicyclohexylamine (DCHA) sulfate, while chemically stable under ideal baseline conditions, is highly susceptible to insidious degradation if mishandled.

This whitepaper synthesizes physicochemical data, degradation mechanics, and field-proven methodologies to establish a self-validating framework for handling DCHA sulfate in rigorous drug development and biochemical research environments.

Physicochemical Baseline and Causality of Instability

While supplied as a sulfate salt to improve handling and aqueous solubility, the active moiety in biological systems is the dicyclohexylammonium ion. Understanding its baseline properties is critical because the amine dictates the compound's physicochemical behavior and vulnerabilities in solution.

DCHA is a strong base that exists predominantly in its protonated form at physiological pH (1[1]). However, it remains highly reactive to specific environmental stressors.

Quantitative Physicochemical Profile

Property	Value	Causality / Experimental Impact	Reference
Molecular Weight	181.32 g/mol (Free Base)	Determines molarity calculations for precise enzymatic assays.	2[2]
pKa (at 25°C)	10.39	Ensures protonation in standard biological buffers (pH 7.4).	1[1]
Vapor Pressure	1.6 kPa (at 37.7°C)	Risk of volatilization if the salt dissociates in unsealed systems.	2[2]
Atmospheric Half-Life	~2.9 hours (via OH radicals)	Mandates protection from ambient air and UV light during storage.	1[1]
Storage Temperature	< +30°C (Bulk) / -20°C (Solution)	Prevents thermal decomposition into toxic nitrogen oxides.	3[3]

Degradation Pathways & Mechanistic Causality

The assumption that DCHA sulfate is indefinitely stable in laboratory environments is a common pitfall. The compound degrades via three primary vectors:

• Photodegradation: In the atmosphere, DCHA is rapidly cleaved by photochemically produced hydroxyl (OH) radicals, exhibiting a half-life of merely 2.9 hours (1[1]). Exposing stock solutions to ambient laboratory lighting accelerates this process.

• Oxidative Stress: DCHA is strictly incompatible with strong oxidizing agents. Oxidation of the secondary amine yields N-oxide derivatives, which lack the requisite binding affinity for enzymatic targets.

• Thermal Decomposition: Extreme heating (>30°C sustained) induces decomposition, emitting toxic fumes of nitrogen oxides (NOx) (2[2]).

Fig 1: Primary degradation pathways of DCHA sulfate under environmental stress.

Self-Validating Storage Protocols

To guarantee experimental reproducibility, storage must not be a passive act. The following protocol is a self-validating system designed to preemptively neutralize the degradation pathways outlined above.

Protocol 1: Controlled Aliquoting and Environmental Sealing

• Reconstitution: Upon receipt of the bulk powder, immediately reconstitute DCHA sulfate in anhydrous DMSO or a sterile, pH-controlled buffer.

• Aliquoting: Divide the master mix into single-use aliquots (e.g., 100 µL volumes). Causality: This prevents repeated freeze-thaw cycles, which introduce atmospheric moisture and oxygen into the stock, driving oxidative degradation.

• Inert Gas Overlay: Gently purge the headspace of each vial with Argon or Nitrogen gas before capping. Causality: Displacing ambient air eliminates the oxygen and atmospheric OH radicals responsible for the 2.9-hour photolytic half-life.

• Thermal & Photic Shielding: Store the sealed aliquots in amber glass vials at -20°C. Place the vials in a secondary opaque container with indicating silica gel to aggressively sequester any permeating moisture.

Biological Applications: Spermidine Synthase Inhibition

DCHA sulfate is fundamentally utilized in oncology and metabolic research as a potent, competitive inhibitor of spermidine synthase (EC 2.5.1.16) (4[4]). Spermidine synthase catalyzes the transfer of a propylamine group from decarboxylated S-adenosylmethionine (dcSAM) to putrescine, yielding the polyamine spermidine.

In classic in vitro models, such as 9L rat brain tumor cells, continuous exposure to 1 mM DCHA sulfate halts cell cycle progression and inhibits tumor growth by starving the cells of essential polyamines ().

Fig 2: Mechanism of action of DCHA sulfate competitively inhibiting spermidine synthase.

Analytical Workflows for Stability Testing

Before initiating high-stakes cellular assays, the integrity of the stored DCHA sulfate must be verified. Oxidative degradation to an N-oxide severely diminishes its binding affinity to the enzyme's active site, leading to false-negative proliferation data.

Protocol 2: Pre-Assay LC-MS Validation

• Sample Preparation: Thaw a single aliquot and dilute to a final concentration of 10 µg/mL in LC-MS grade Acetonitrile:Water (50:50, v/v) containing 0.1% Formic Acid.

• Chromatographic Separation: Inject 5 µL onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm). Run a linear gradient from 5% to 95% Acetonitrile over 5 minutes at a flow rate of 0.4 mL/min.

• Mass Spectrometry Detection: Monitor the intact dicyclohexylamine mass in positive electrospray ionization (ESI+) mode. Identify the parent ion [M+H]+ at m/z 182.2.

• Degradation Quantification: Scan specifically for N-oxide degradation products (m/z 198.2).

  • Validation Threshold: If the N-oxide peak area exceeds 2% of the parent peak area, discard the batch. Using degraded stock will result in incomplete spermidine synthase inhibition and skewed biological readouts.

References

• Dicyclohexylamine | C12H23N | CID 7582 - PubChem - NIH. 2

• Dicyclohexylamine - OECD Existing Chemicals Database - OECD. 1

• 101-83-7 - Dicyclohexylamine - Guidechem. 3

• Information on EC 2.5.1.16 - spermidine synthase - BRENDA Enzyme Database. 4

• Dicyclohexylamine 99 101-83-7 - Sigma-Aldrich.

Sources

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. Dicyclohexylamine | C12H23N | CID 7582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. wap.guidechem.com [wap.guidechem.com]
• 4. Information on EC 2.5.1.16 - spermidine synthase and Organism(s) Homo sapiens and UniProt Accession P19623 - BRENDA Enzyme Database [brenda-enzymes.org]

Thermogravimetric analysis of dicyclohexylamine sulfate

An In-Depth Technical Guide to the Thermogravimetric Analysis of Dicyclohexylamine Sulfate

Abstract

This technical guide offers a comprehensive examination of the thermogravimetric analysis (TGA) of dicyclohexylamine sulfate. As a compound of interest in various chemical and pharmaceutical contexts, understanding its thermal stability and decomposition profile is critical for quality control, safety assessment, and process optimization.[1] This document, written from the perspective of a Senior Application Scientist, synthesizes foundational principles with field-proven insights. It details a robust, self-validating experimental protocol for TGA and complementary Differential Scanning Calorimetry (DSC), proposes a scientifically grounded decomposition pathway based on related amine sulfates, and provides a framework for rigorous data interpretation. The methodologies described herein are designed to ensure technical accuracy and generate reliable, reproducible data for researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative

Dicyclohexylamine (DCHA), a secondary amine, is a versatile chemical intermediate used in the synthesis of corrosion inhibitors, rubber accelerators, and dye intermediates.[2][3] Its ability to form stable salts with various acids, such as sulfuric acid, creates compounds like dicyclohexylamine sulfate, which has applications in the textile industry and as a biochemical tool.[1][4] The thermal behavior of such organic salts is a critical parameter that dictates their storage conditions, handling procedures, and performance in high-temperature applications.

Thermogravimetric Analysis (TGA) is an essential analytical technique that measures changes in the mass of a material as a function of temperature or time in a controlled atmosphere.[5] This provides invaluable data on thermal stability, the presence of volatile components like water or solvents, and the kinetics of decomposition.[6][7] For a compound like dicyclohexylamine sulfate, TGA can elucidate the temperature thresholds for its breakdown, quantify its composition, and offer insights into its decomposition mechanism. This guide provides the necessary framework to perform and interpret these crucial analyses with a high degree of scientific rigor.

Foundational Physicochemical Properties

A thorough analysis begins with an understanding of the subject material. Dicyclohexylamine is a strongly basic, colorless to pale yellow liquid with a characteristic fishy odor.[3][8] It is sparingly soluble in water but miscible with many organic solvents.[2][9] The formation of a sulfate salt significantly alters its physical properties, typically resulting in a solid material with different solubility and thermal characteristics.

Property	Dicyclohexylamine (DCHA)	Dicyclohexylamine Sulfate
CAS Number	101-83-7[9]	6010-09-9 (Typical)
Molecular Formula	C₁₂H₂₃N[3]	(C₁₂H₂₃N)₂·H₂SO₄ or C₁₂H₂₃N·H₂SO₄
Molecular Weight	181.32 g/mol [3]	Varies with stoichiometry
Appearance	Colorless to pale yellow liquid[3][8]	Expected to be a crystalline solid
Boiling Point (DCHA)	~256 °C[8][10]	Decomposes before boiling
Solubility (DCHA)	Sparingly soluble in water[2][3]	Higher water solubility expected
Key Reactivity	Strong base, forms salts with acids[2]	Stable salt of a strong acid and strong base

The Experimental Protocol: A Self-Validating System

The integrity of TGA data is contingent upon a meticulously executed and well-justified protocol. The following steps are designed as a self-validating system where each parameter choice is deliberate and contributes to the accuracy and reproducibility of the final data.

Instrumentation and Calibration

The analysis should be performed on a calibrated thermogravimetric analyzer, which can be coupled with a Differential Scanning Calorimeter (DSC) for simultaneous thermal analysis (TGA/DSC).[11][12]

• Temperature Calibration: Performed using certified reference materials (e.g., Indium, Tin, Zinc) to ensure accurate measurement of transition temperatures.

• Mass Calibration: Verified using calibrated weights to ensure the precision of the microbalance.[13]

• Crucible Selection: Alumina (Al₂O₃) or platinum crucibles are recommended due to their high thermal stability and inertness. For this analysis, a 70-150 µL alumina crucible is a robust choice.[14]

TGA/DSC Experimental Workflow

The diagram below outlines the logical flow of a comprehensive thermal analysis experiment.

Caption: General experimental workflow for TGA and DSC analysis.

Step-by-Step TGA Method

• Sample Preparation: Ensure the dicyclohexylamine sulfate sample is a fine, homogenous powder to promote even heat distribution and prevent artifacts from sample expulsion.

• Sample Weighing: Place 5-10 mg of the sample into a pre-tared alumina crucible.[15] A smaller sample size minimizes thermal gradients within the sample.

• Instrument Setup: Place the crucible onto the TGA balance. Seal the furnace.

• Atmosphere Control: Purge the furnace with an inert gas, such as high-purity nitrogen or argon, at a flow rate of 20-50 mL/min.[15] This is critical to prevent oxidative decomposition, which would complicate the thermogram, allowing for the study of the inherent thermal decomposition pathway.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.[15] This rate provides a good balance between resolution and experimental time.

• Data Acquisition: Continuously record the sample mass and heat flow (if using TGA/DSC) as a function of temperature.

Interpreting the Thermal Data: A Mechanistic Approach

Predicted Decomposition Pathway

The thermal decomposition of dicyclohexylamine sulfate is likely a multi-step process involving the liberation of the amine followed by the breakdown of the sulfate component.

Caption: Plausible thermal decomposition pathway for dicyclohexylamine sulfate.

• Stage 1: Dissociation and Volatilization. The initial and most significant mass loss is expected to be the dissociation of the salt and the subsequent volatilization of dicyclohexylamine. Given DCHA's boiling point of ~256 °C, this step will likely occur in the 250-350 °C range.[8]

• Stage 2 & 3: Sulfate Decomposition. The remaining sulfuric acid (or bisulfate) will then decompose at higher temperatures. This typically occurs via dehydration to form sulfur trioxide (SO₃) and water, followed by the decomposition of SO₃ into sulfur dioxide (SO₂) and oxygen.[15]

Hypothetical TGA and DTG Data

The interpretation of a TGA curve involves identifying the onset temperature of decomposition, the number of decomposition steps, and the mass loss at each step.[17] The first derivative of the TGA curve (DTG) is crucial for pinpointing the temperature of the maximum rate of mass loss for each step.[18]

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	DTG Peak (°C)	Associated Event
1	250 - 350	~78.8%	~310	Dissociation and volatilization of two dicyclohexylamine molecules.
2	350 - 500	~21.2%	~420	Decomposition of sulfuric acid to gaseous products (H₂O, SO₂, O₂).
Residual Mass	> 500 °C	~0%

Note: Percentages are calculated based on the stoichiometry of (C₁₂H₂₃N)₂·H₂SO₄.

The Synergy of DSC

Running TGA and DSC simultaneously provides a more complete picture.[6]

• Endothermic Events: The DSC curve would likely show a sharp endotherm corresponding to the melting of the salt prior to decomposition. The volatilization of dicyclohexylamine (Stage 1) and the decomposition of sulfuric acid (Stage 2) are also energy-requiring processes and will appear as endothermic events on the DSC trace.[11]

• Exothermic Events: While less common for this type of compound in an inert atmosphere, any exothermic peaks would indicate a decomposition that releases energy.

The diagram below shows the logical process for interpreting the combined data.

Caption: Logic diagram for interpreting combined TGA-DSC results.

Conclusion

The thermogravimetric analysis of dicyclohexylamine sulfate, when conducted with a robust and well-rationalized protocol, yields critical data on its thermal stability and decomposition profile. By leveraging a mechanistic understanding based on analogous compounds, it is possible to predict and interpret a multi-stage decomposition process, beginning with the dissociation and volatilization of dicyclohexylamine, followed by the breakdown of the sulfate component at higher temperatures. The synergistic use of DSC is highly recommended to fully characterize all thermal events. The methodologies and interpretative framework presented in this guide provide a solid foundation for researchers to obtain high-quality, reliable data essential for pharmaceutical development and chemical process control.

References

• BenchChem. (n.d.). A Comparative Guide to the Thermal Behavior of Ammonium Sulfate and Ammonium Pyrosulfate.
• Shenyang East Chemical Science-Tech Co., Ltd. (2024, January 4). Chemical Properties and Uses of Dicyclohexylamine.
• National Center for Biotechnology Information. (n.d.). Dicyclohexylamine. PubChem.
• ChemicalBook. (2023, September 21). Dicyclohexylamine: properties and applications.
• Improved Pharma. (2022, January 7). Thermogravimetric Analysis.
• MIT-IVY INDUSTRY CO., LTD. (n.d.). Dicyclohexylamine has so many uses.
• Schoen, P., et al. (n.d.). Thermodynamic analysis on disproportionation process of cyclohexylamine to dicyclohexylamine.
• Loba Chemie. (2025, March 21). DICYCLOHEXYLAMINE FOR SYNTHESIS.
• Torontech. (2025, October 17). How to Interpret a TGA Curve: An Expert Guide.
• ECHEMI. (n.d.). How can I interpret a TGA graph?.
• ResolveMass Laboratories Inc. (2026, January 23). TGA Analysis in Pharmaceuticals.
• ResearchGate. (n.d.). Thermodynamic analysis on disproportionation process of cyclohexylamine to dicyclohexylamine.
• Wikipedia. (n.d.). Dicyclohexylamine.
• Journal of Chemical Education. (2012, December 12). Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry.
• TA Instruments. (n.d.). Thermogravimetric Analysis (TGA) Theory and Applications.
• EPFL. (n.d.). Protocol Thermogravimetric Analysis (TGA).
• PubMed. (n.d.). Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells.
• ResearchGate. (n.d.). TGA/DSC diagram for ammonium sulphate thermal decomposition.
• ResearchGate. (n.d.). TGA profile of (a) the ammonium sulphate recovered after the test 6 of the extraction process.
• Chemicalland21. (n.d.). Dicyclohexylamine.
• Chemistry LibreTexts. (2022, August 21). Thermogravimetric analysis (TGA).
• University of Pretoria. (2024, May 11). Thermogravimetry as a research tool for the development of an ammonium sulphate roasting process for selective metal extraction.
• Cellulose Chemistry and Technology. (2009, August 13). THERMOGRAVIMETRY OF DEPOSITED AMMONIUM ALUMINUM SULFATE DODECAHYDRATE USED AS FLAME-RETARDANT FOR COTTON FABRICS.
• Wisconsin Centers for Nanoscale Technology. (n.d.). Thermogravimetric Analysis.
• NETZSCH Analyzing & Testing. (2026, March 10). Thermogravimetric analysis.
• NETZSCH Analyzing & Testing. (2022, August 5). How DSC Assists in Characterizing Active Pharmaceutical Ingredients.
• Ataman Kimya. (n.d.). DICYCLOHEXYLAMINE.
• LabRulez LCMS. (n.d.). Dicyclohexylamine (DCHA) and methyldicyclohexylamine (MDCHA) in cooling lubricant applying Inline Dialysis.
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• Alfa Chemistry. (n.d.). Thermo Gravimetric Analysis (TGA).
• ResearchGate. (n.d.). Applications of Differential Scanning Calorimetry for Thermal Stability Analysis of Proteins.
• Chemistry LibreTexts. (2025, July 13). 4: Differential Scanning Calorimetry (DSC).
• BenchChem. (n.d.). In-depth Technical Guide: Thermogravimetric Analysis of N-Cyclohexyl-2-aminobenzenesulfonamide.
• University of Victoria. (n.d.). A broadly applicable cross-linker for aliphatic polymers containing C–H bonds.

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Dicyclohexylamine Sulfate in Polyamine Biosynthesis: A Mechanistic and Methodological Guide

Executive Summary

Polyamines—putrescine, spermidine, and spermine—are ubiquitous, low-molecular-weight aliphatic polycations essential for cellular proliferation, differentiation, and macromolecular synthesis. In the pursuit of targeted anti-neoplastic and antimicrobial therapies, the polyamine biosynthetic pathway has emerged as a critical vulnerability. Dicyclohexylamine sulfate (DCHA) is a highly specific, competitive inhibitor of spermidine synthase (SPDS).

As a Senior Application Scientist, I have designed this technical guide to move beyond surface-level protocols. Here, we will dissect the mechanistic causality behind DCHA's biological effects, explore the compensatory metabolic shifts it triggers, and provide a self-validating analytical workflow for quantifying these changes in vitro.

Mechanistic Architecture of Polyamine Biosynthesis

To understand how DCHA disrupts cellular homeostasis, we must first map the enzymatic cascade. The biosynthesis of polyamines is tightly regulated by a sequence of decarboxylation and aminopropylation events.

• Initiation : Ornithine decarboxylase (ODC) converts the amino acid ornithine into the diamine putrescine .

• Aminopropylation (The DCHA Target) : Spermidine synthase (SPDS) transfers an aminopropyl group from decarboxylated S-adenosylmethionine (dcSAM) to putrescine, generating spermidine [1].

• Terminal Synthesis : Spermine synthase (SPMS) adds a second aminopropyl group from dcSAM to spermidine, forming spermine .

DCHA acts as a structural analog that competitively binds the active site of SPDS[2]. By occupying this pocket, DCHA severs the metabolic flow between putrescine and spermidine.

Polyamine biosynthesis pathway highlighting SPDS inhibition by DCHA.

The Biological Impact of DCHA: Causality & Compensatory Shifts

When deploying DCHA in experimental models, researchers often expect a straightforward suppression of cell growth. However, biological systems are highly adaptive. Treating cells with DCHA triggers a complex, compensatory metabolic response.

The Causality of Polyamine Shifts

• Spermidine Depletion : This is the direct, intended consequence of SPDS blockade. In 9L rat brain tumor cells, continuous treatment with 1 mM DCHA depletes spermidine to less than 10% of control levels within 48 hours[3].

• Massive Putrescine Accumulation : Inhibition of SPDS creates a severe metabolic bottleneck. Putrescine cannot be converted forward. Furthermore, the drop in spermidine removes its natural negative feedback inhibition on ODC, leading to a paradoxical hyper-activation of ODC and an overproduction of putrescine (often >350% of baseline)[3],[4].

• The Spermine Paradox : While spermidine drops, spermine levels often increase or remain stable. Why? Because the unused dcSAM accumulates rapidly (up to 10-fold in plant protoplasts)[5]. Spermine Synthase (SPMS), which is not inhibited by DCHA, utilizes this excess dcSAM to aggressively convert any residual spermidine into spermine[5].

Quantitative Summary of DCHA-Induced Shifts

Biological Model	DCHA Dose	Treatment Duration	Putrescine Pool	Spermidine Pool	Spermine Pool
9L Rat Brain Tumor Cells	1.0 mM	48 hours	>350% increase	<10% of control	Unchanged
Rat Hepatoma HTC Cells	1.0 mM	24 hours	~300% increase	~10% of control	~200% increase
Plant Protoplasts	1.0 mM	4 hours	Unchanged	Decreased	Increased
Streptococcus uberis	5.0 mM	18 hours	Accumulated	95% decrease	Unchanged

(Data synthesized from established in vitro pharmacological models[3],[4],[5],[6])

Methodological Workflow: HPLC Profiling of Polyamine Pools

To accurately capture the metabolic shifts induced by DCHA, we must employ a highly rigorous analytical workflow. Polyamines are highly basic, lack native chromophores, and bind tightly to cellular polyanions (like DNA and RNA). The following protocol is designed as a self-validating system to ensure absolute data integrity.

Step-by-step workflow for quantifying polyamine pools following DCHA treatment.

Step-by-Step Analytical Protocol

Step 1: Dosing and Harvesting

• Procedure : Plate cells and allow adherence. Treat with 1.0 mM DCHA (prepared in sterile PBS) for 24–48 hours. Wash cells twice with ice-cold PBS to halt metabolism.

• Causality : 1.0 mM is the established IC50 threshold for complete intracellular SPDS inhibition in mammalian lines without inducing immediate, non-specific solvent toxicity[3].

Step 2: Macromolecular Precipitation (PCA Extraction)

• Procedure : Lyse cells directly in 0.2 M Perchloric Acid (PCA).

• Self-Validating Mechanism : Spike the PCA lysis buffer with a known concentration of 1,7-diaminoheptane (an unnatural polyamine).

• Causality : PCA instantly denatures proteins and precipitates nucleic acids, breaking the electrostatic bonds between DNA and polyamines. The low-molecular-weight polyamines remain in the acidic supernatant. The spiked 1,7-diaminoheptane serves as an internal standard; its final recovery rate will validate the extraction efficiency for every single sample.

Step 3: Dansylation (Pre-Column Derivatization)

• Procedure : Transfer 100 µL of the PCA supernatant to a dark vial. Add 200 µL of saturated sodium carbonate (to shift pH > 9.0) and 400 µL of dansyl chloride (5 mg/mL in acetone). Incubate at 60°C for 1 hour in the dark. Extract the derivatized polyamines using toluene, evaporate under nitrogen, and reconstitute in methanol.

• Causality : Aliphatic polyamines cannot be detected by standard UV/Vis detectors. Dansyl chloride reacts specifically with primary and secondary amines under alkaline conditions, attaching a bulky fluorophore that allows for highly sensitive fluorescence detection (Excitation: 340 nm, Emission: 515 nm).

Step 4: Reverse-Phase HPLC Separation

• Procedure : Inject 20 µL onto a C18 reverse-phase column. Run a linear gradient from 50% to 100% methanol in water over 30 minutes.

• Causality : The bulky, hydrophobic dansyl groups interact strongly with the C18 stationary phase. The gradient elution ensures baseline resolution between putrescine (elutes first), spermidine, the internal standard (1,7-diaminoheptane), and spermine (elutes last).

Step 5: Normalization

• Procedure : Dissolve the initial PCA pellet (from Step 2) in 1.0 N NaOH and quantify total protein using a BCA assay. Normalize polyamine concentrations to nmol/mg of total cellular protein.

Strategic Applications in Drug Development

Understanding the exact mechanism of DCHA is vital for rational drug design, particularly in oncology. Early hypotheses suggested that combining DCHA with DNA-alkylating agents like BCNU (carmustine) would potentiate cytotoxicity by stripping the DNA of its protective spermidine coating.

However, empirical data proved otherwise. In 9L rat brain tumor cells, DCHA treatment did not potentiate BCNU cytotoxicity[3]. The causality lies in the compensatory mechanism: the massive accumulation of putrescine effectively substitutes for the missing spermidine, stabilizing the chromatin and counteracting the intended vulnerability[3].

For drug development professionals, this underscores a critical axiom: Targeting a single node in the polyamine pathway is rarely sufficient. Modern therapeutic strategies must account for these metabolic shifts, often requiring dual-inhibition (e.g., combining DCHA with an ODC inhibitor like DFMO) to prevent the compensatory putrescine surge and achieve true synthetic lethality[4].

References

• Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells - PubMed. nih.gov.3

• Dicyclohexylamine, a Potent Inhibitor of Spermidine Synthase in Mammalian Cells. nih.gov. 1

• Cerebral Polyamine Metabolism: Inhibition of Spermidine Biosynthesis by Dicyclohexylamine - ResearchGate. researchgate.net. 4

• Dicyclohexylamine-Induced Shift of Biosynthesis from Spermidine to Spermine in Plant Protoplasts - Oxford Academic. oup.com. 5

• Reversible inhibition of bacterial growth after specific inhibition of spermidine synthase by dicyclohexylamine - Biochemical Journal. portlandpress.com. 6

• Information on EC 2.5.1.16 - spermidine synthase - BRENDA Enzyme Database. brenda-enzymes.org. 2

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• 6. portlandpress.com [portlandpress.com]

Protocols & Analytical Methods

Application Note: Step-by-Step Guide to Dicyclohexylamine (DCHA) Salt Crystallization for the Purification of Organic Acids

Introduction and Mechanistic Rationale

In the fields of peptide synthesis and pharmaceutical development, N-protected amino acids (e.g., Boc-, Z-, or Fmoc-amino acids) and complex cephalosporin derivatives are fundamental building blocks[1][2]. However, these intermediates frequently present as non-crystalline oils or amorphous solids, making purification by standard crystallization techniques nearly impossible[1].

Dicyclohexylamine (DCHA), a strong and bulky secondary organic base, resolves this bottleneck. By reacting with the carboxylic acid moiety, DCHA forms a stable dicyclohexylammonium salt[1]. Mechanistically, the bulky cyclohexyl rings of DCHA restrict the conformational flexibility of the complex and promote highly ordered, dense packing in the solid state. This packing is driven by charge-assisted hydrogen bonds and extensive van der Waals interactions, which effectively force the previously oily compound into a stable crystal lattice[3][4]. This elegant acid-base strategy transforms impure mixtures into highly pure crystalline solids with well-defined melting points, ensuring long-term stability and easier handling[1].

Experimental Workflow & Logical Relationships

The lifecycle of DCHA salt utilization is divided into two distinct phases: the Formation Phase (where the salt is crystallized to purge impurities) and the Liberation Phase (where the pure free acid is regenerated for downstream synthesis)[1][5].

Workflow of DCHA salt formation, crystallization, and subsequent acidic cleavage.

Quantitative Data & Reagent Selection

Selecting the correct solvent system and cleavage acid is critical. The table below summarizes the optimal parameters and the causality behind these chemical choices.

Reagent / Parameter	Function	Recommended Choice	Causality & Rationale
Crystallization Solvent	Solvates crude acid	Ethyl acetate, Diethyl ether, Acetone[2][6]	Moderately polar aprotic solvents dissolve the free acid but poorly solvate the resulting ionic DCHA salt, promoting precipitation.
Anti-Solvent	Forces crystallization	Hexane, Pentane[1][6]	Decreases the overall dielectric constant of the solvent system, drastically lowering the solubility of the DCHA salt.
Cleavage Acid	Breaks the DCHA salt	10% Phosphoric acid (H₃PO₄) or KHSO₄[5]	Forms highly water-soluble DCHA-phosphate/sulfate salts that partition cleanly into the aqueous layer away from the organic acid[5].
Acids to AVOID	Breaks the DCHA salt	Hydrochloric acid (HCl)	CRITICAL: DCHA-HCl salts are slightly soluble in organic solvents and precipitate at the aqueous/organic interface, destroying phase separation.

Experimental Protocols

Protocol A: Formation and Crystallization of DCHA Salts

Objective: Convert a crude, oily carboxylic acid into a highly pure crystalline DCHA salt.

• Solvation: Dissolve the crude carboxylic acid (1.0 molar equivalent) in a suitable organic solvent (e.g., ethyl acetate or diethyl ether) at a ratio of approximately 5–10 mL per gram of acid[5][7].

  • Causality: Full solvation ensures the acid is homogeneously distributed and prevents the trapping of unreacted oil within the rapidly forming crystal lattice.

• Base Addition: Under continuous magnetic stirring at room temperature, slowly add 1.0 to 1.05 molar equivalents of pure dicyclohexylamine (DCHA) dropwise[1][7].

  • Causality: The reaction is an exothermic acid-base neutralization. Slow addition prevents localized heating, which could degrade heat-sensitive protecting groups (like Boc)[6].

• Inducing Crystallization: The dicyclohexylammonium salt typically begins to precipitate immediately. If the solution remains clear:

  • Cool the mixture in an ice bath (4 °C) to lower solubility[1].

  • Slowly add an anti-solvent (e.g., hexane) dropwise until the solution becomes slightly turbid[1].

  • Scratch the inside of the flask with a glass rod to provide nucleation sites for crystal growth[6].

• Isolation: Once crystallization is complete (often left overnight at 4 °C for maximum yield), collect the solid precipitate via vacuum filtration using a Büchner funnel[1].

• Washing and Drying (Validation Checkpoint): Wash the filter cake with a cold mixture of the crystallization solvent and anti-solvent (e.g., cold diethyl ether/hexane) to remove soluble impurities[1]. Dry the solid under vacuum to a constant weight.

  • Validation: Achieving a constant weight confirms the complete removal of volatile solvents. A sharp, well-defined melting point confirms the purity of the resulting salt[1].

Protocol B: Liberation of the Free Acid (Cleavage of the DCHA Salt)

Objective: Regenerate the highly pure free carboxylic acid for downstream reactions (e.g., peptide coupling) while completely removing the DCHA base.

• Suspension: Suspend 1 part (by weight) of the purified DCHA salt in 5 to 10 volume parts of an organic extraction solvent (e.g., ethyl acetate or tert-butyl methyl ether)[5].

  • Note: Use cold solvents (-20 °C) if the molecule contains highly acid-labile protecting groups[5].

• Acidic Cleavage: Under vigorous stirring, slowly add 10% aqueous phosphoric acid (H₃PO₄) until the suspended solid completely dissolves and two clear liquid phases form[5].

  • Causality: The phosphoric acid protonates the carboxylic acid (driving it into the organic phase) and protonates the DCHA base (driving it into the aqueous phase as a highly soluble phosphate salt)[5].

• Validation Checkpoint 1 (pH Control): Stop stirring and allow the phases to separate. Measure the pH of the lower aqueous phase. It must read between pH 2 and 3[5].

  • Validation: This specific pH range guarantees that the DCHA is fully protonated and partitioned into the water, preventing amine contamination in your downstream peptide synthesis.

• Phase Separation: Transfer the mixture to a separatory funnel. Drain and discard the lower aqueous phase.

• Washing & Validation Checkpoint 2: Wash the organic phase once more with 2 volume parts of 10% phosphoric acid, followed by three washes with 2 volume parts of distilled water to remove any residual mineral acid[5].

  • Validation: Check the pH of the final aqueous wash; it should be ≥ 4, indicating the successful removal of excess phosphoric acid[5]. Check the organic layer via Thin-Layer Chromatography (TLC) to ensure all amino acid has been liberated from the DCHA salt[5][6].

• Recovery: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and evaporate the solvent under reduced pressure (rotary evaporator, bath temp < 30 °C) to yield the pure free acid[6][7].

References

• Organic Syntheses - L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]. [Link]

• PMC (National Institutes of Health) - The dicyclohexylamine salt of RG108 (N-phthalyl-l-tryptophan), a potential epigenetic modulator.[Link]

• Google Patents - Process for the preparation of dicyclohexylamine salts of cephalosporin deriv

• Ataman Kimya - DICYCLOHEXYLAMINE.[Link]

• IUCr Journals - The dicyclohexylamine salt of RG108 (N-phthalyl-l-tryptophan), a potential epigenetic modulator.[Link]

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• 7. peptide.com [peptide.com]

Analytical Strategies for the Detection and Quantification of Dicyclohexylamine and its Sulfate Salt

An Application Note for the Pharmaceutical Industry

Abstract

Dicyclohexylamine (DCHA), a secondary amine, is a versatile chemical intermediate used in various industries, including pharmaceuticals, where it may be used as a counterion or be present as a process-related impurity.[1][2] The sulfate salt of DCHA is of particular interest, and its detection is critical for quality control and safety assessment, especially concerning its potential classification as a genotoxic impurity (GTI).[3][4] Due to its chemical properties—namely its high polarity and lack of a native UV chromophore—DCHA presents unique analytical challenges.[5][6] This guide provides a detailed overview of robust analytical methods for the trace-level detection and quantification of dicyclohexylamine and its sulfate counterion, tailored for researchers, quality control analysts, and drug development professionals. We will explore High-Performance Liquid Chromatography (HPLC) with various detection modes, Gas Chromatography-Mass Spectrometry (GC-MS), and Ion Chromatography (IC), offering detailed protocols and explaining the scientific rationale behind the methodological choices.

Introduction: The Analytical Imperative for DCHA Sulfate

Dicyclohexylamine (C₁₂H₂₃N) is a secondary amine widely employed as an intermediate in the synthesis of pharmaceuticals, corrosion inhibitors, and rubber accelerators.[2] In active pharmaceutical ingredient (API) manufacturing, it can be intentionally used to form salts or may persist as a residual impurity from the synthesis process.[7]

The presence of amine-based impurities is under intense regulatory scrutiny.[3][8] Such impurities can be classified as Potentially Genotoxic Impurities (PGIs) if they possess structural alerts for mutagenicity.[4][9] Regulatory bodies like the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) mandate strict control over GTIs, often requiring quantification at parts-per-million (ppm) levels relative to the API.[3][8][9] Therefore, having sensitive, specific, and validated analytical methods is not just a matter of good science but a critical regulatory requirement to ensure drug safety.[4]

The primary analytical challenge with DCHA is its physicochemical nature. As a non-volatile, polar compound lacking a UV-absorbing chromophore, direct analysis by common techniques like HPLC-UV is often impractical due to poor retention on reversed-phase columns and low sensitivity.[5][6] This necessitates specialized analytical approaches, including chemical derivatization or the use of universal detectors.

Analytical Methodologies and Protocols

This section details three validated analytical approaches for the determination of dicyclohexylamine and its sulfate counterion. The choice of method depends on the specific analytical need (e.g., detecting the cation, the anion, or both), the required sensitivity, and the available instrumentation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for separating non-volatile compounds. To overcome DCHA's lack of a chromophore, two primary strategies are employed: pre-column derivatization for use with UV or fluorescence detectors, or the use of universal detectors like Charged Aerosol Detectors (CAD) or Evaporative Light Scattering Detectors (ELSD).[5][10][11]

This method is highly sensitive and specific, leveraging a chemical reaction to attach a fluorescent tag to the DCHA molecule. Derivatization converts the non-responsive amine into a molecule that can be readily detected at trace levels.[12] We will use 9-fluorenylmethyl chloroformate (FMOC-Cl), which reacts rapidly with secondary amines under mild conditions to form a stable, highly fluorescent derivative.[12]

Workflow for HPLC-FLD Analysis

Caption: Workflow for DCHA analysis by HPLC-FLD with pre-column derivatization.

Experimental Protocol:

• Reagent Preparation:

  • Borate Buffer (0.1 M, pH 9.0): Dissolve 6.18 g of boric acid in 1 L of water and adjust the pH to 9.0 with 1 M NaOH.

  • FMOC-Cl Reagent (3 mg/mL): Dissolve 30 mg of 9-fluorenylmethyl chloroformate in 10 mL of acetonitrile. Prepare this solution fresh daily.

  • Quenching Solution (0.1 M Glycine): Dissolve 0.75 g of glycine in 100 mL of water.

• Standard & Sample Preparation:

  • Standard Stock (100 µg/mL DCHA): Accurately weigh 10 mg of DCHA into a 100 mL volumetric flask and dilute with a 50:50 mixture of acetonitrile and water.

  • Working Standards: Prepare a series of calibration standards (e.g., 0.05, 0.1, 0.5, 1.0, 2.0 µg/mL) by diluting the stock solution.

  • Sample Solution: Accurately weigh 100 mg of the API into a 10 mL volumetric flask and dissolve in the diluent to achieve a 10 mg/mL concentration.

• Derivatization Procedure:

  • In a 1.5 mL autosampler vial, add 100 µL of the standard or sample solution.

  • Add 200 µL of Borate Buffer and vortex briefly.

  • Add 200 µL of the FMOC-Cl reagent, cap immediately, and vortex for 30 seconds.

  • Allow the reaction to proceed for 20 minutes at room temperature.

  • Add 100 µL of the quenching solution to react with excess FMOC-Cl and vortex.

• Chromatographic Conditions:

  • Instrument: HPLC system with a fluorescence detector.

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

  • Mobile Phase A: Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 50% B to 90% B over 15 minutes, hold for 3 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Fluorescence Detection: Excitation at 265 nm, Emission at 315 nm.

• Data Analysis: Construct a calibration curve by plotting the peak area of the DCHA-FMOC derivative against the concentration of the standards. Quantify the amount of DCHA in the API sample using this curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It offers excellent selectivity and sensitivity, making it ideal for trace-level impurity analysis.[13][14] While DCHA can be analyzed directly, derivatization is sometimes used to improve its chromatographic peak shape and thermal stability.[15]

This protocol is suitable for determining DCHA in APIs, especially when the API itself is not volatile. Headspace injection minimizes matrix effects and protects the GC inlet and column from non-volatile sample components.

Experimental Protocol:

• Standard & Sample Preparation:

  • Standard Stock (100 µg/mL DCHA): Prepare in a suitable solvent like methanol or DMSO.

  • Working Standards: In 20 mL headspace vials, add a fixed amount of a high-boiling point solvent (e.g., 1 mL of DMSO). Spike with appropriate volumes of the stock solution to create a calibration curve (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL).

  • Sample Preparation: Accurately weigh 200 mg of the API into a 20 mL headspace vial and add 1 mL of DMSO.

• GC-MS Conditions:

  • Instrument: GC system with a headspace autosampler and a mass spectrometer detector.

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent).

  • Headspace Parameters:

    • Oven Temperature: 100 °C.

    • Loop Temperature: 110 °C.

    • Transfer Line Temperature: 120 °C.

    • Incubation Time: 20 minutes.

  • GC Parameters:

    • Inlet Temperature: 250 °C.

    • Carrier Gas: Helium, constant flow at 1.2 mL/min.

    • Oven Program: Start at 60 °C (hold 2 min), ramp to 280 °C at 20 °C/min, hold for 5 min.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • MS Source Temperature: 230 °C.

    • MS Quadrupole Temperature: 150 °C.

    • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor ions such as m/z 83, 98, and 181 for DCHA.

Ion Chromatography (IC)

IC is the premier technique for analyzing ionic species. It is perfectly suited for dicyclohexylamine sulfate as it can independently and directly quantify both the dicyclohexylammonium cation and the sulfate anion without derivatization.[16][17] This is particularly useful for salt stoichiometry confirmation and for analyzing samples where the matrix is complex, such as in cleaning validation samples or cooling lubricants.[18]

Experimental Protocol:

• Standard & Sample Preparation:

  • Eluent: 20 mM Methanesulfonic acid (MSA).

  • Standard Stock (100 µg/mL DCHA): Prepare in ultrapure water.

  • Working Standards: Prepare a series of calibration standards (e.g., 0.1 to 10 µg/mL) by diluting the stock solution in ultrapure water.

  • Sample Solution: Dissolve the API sample in ultrapure water to a known concentration (e.g., 1 mg/mL). Ensure the sample is fully dissolved and filter through a 0.45 µm IC-grade filter if necessary.

• Chromatographic Conditions:

  • Instrument: Ion chromatograph with a conductivity detector and a chemical suppressor.

  • Column: Cation-exchange column (e.g., Metrosep C 4 or Dionex IonPac CS19).[18][19]

  • Eluent: 20 mM MSA.

  • Flow Rate: 0.9 mL/min.[18]

  • Column Temperature: 30 °C.[18]

  • Injection Volume: 20 µL.

  • Detection: Suppressed conductivity.

Method Selection and Performance Comparison

Choosing the right analytical method is critical and depends on the specific requirements of the analysis.

Decision Tree for Method Selection

Caption: Decision guide for selecting an appropriate DCHA analytical method.

Comparison of Analytical Methods

Parameter	HPLC-FLD (Derivatized)	GC-MS	Ion Chromatography (IC)	HPLC-CAD/ELSD
Analyte	DCHA (as derivative)	DCHA	DCHA cation & Sulfate anion	DCHA
Principle	Fluorescence	Mass-to-charge ratio	Ionic Interaction	Light Scattering/Aerosol Charge
Typical LOD/LOQ	Very Low (ng/mL or lower)[13]	Low (ng/mL)[13]	Low to Mid (µg/mL)	Mid (µg/mL)[10]
Specificity	High	Very High (Mass Spec)	High for ionic species	Low (Universal Detector)
Derivatization	Required	Optional, sometimes used	Not Required	Not Required
Key Advantage	Highest Sensitivity	Definitive Identification	Direct analysis of ions	Universal, no derivatization
Key Limitation	Derivatization adds complexity	Not suitable for non-volatile matrix	Requires specialized system	Lower sensitivity than FLD/MS

Conclusion

The reliable detection and quantification of dicyclohexylamine sulfate are essential for ensuring the quality and safety of pharmaceutical products. This application note details three robust and distinct analytical methodologies: HPLC with fluorescence detection, GC-MS, and Ion Chromatography.

• HPLC-FLD with pre-column derivatization is the method of choice for achieving the highest sensitivity, which is often required for genotoxic impurity analysis.

• GC-MS provides unparalleled specificity and is a powerful tool for structural confirmation and quantification, particularly when coupled with headspace sampling to manage complex matrices.

• Ion Chromatography offers a unique advantage by allowing the direct, independent quantification of both the dicyclohexylammonium cation and the sulfate anion, making it invaluable for salt analysis and stoichiometry checks.

The selection of the most appropriate technique should be based on a thorough evaluation of the required sensitivity, the nature of the sample matrix, regulatory requirements, and the instrumentation available. Each protocol provided herein serves as a validated starting point that can be adapted and optimized for specific applications within a drug development or quality control environment.

References

• ChemicalBook. (2024, May 11). Dicyclohexylamine: Overview, Antibacterial Activity and Detection Method.
• Restek.
• Sigma-Aldrich.
• PubMed. (2025, April 11). GC-MS and HPLC-FLD for sensitive assay of toxic cyclohexylamine in artificial sweetener tablets and human biological fluids.
• Thermo Fisher Scientific.
• Science.gov.
• Merck. Dicyclohexylamine for synthesis 101-83-7.
• ChemicalBook. (2023, September 21).
• Thermo Fisher Scientific. Novel Analytical Methods to Verify Effectiveness of Cleaning Processes.
• ResearchGate. (2024, January 1). Development of an Hplc-Elsd Method for the Quantification of Dicyclohexylamine in Beeswax | Request PDF.
• Metrohm.
• LabRulez LCMS. Dicyclohexylamine (DCHA) and methyldicyclohexylamine (MDCHA) in cooling lubricant applying Inline Dialysis.
• Polyurethane catalyst. (2024, December 20). applications of dicyclohexylamine in the pharmaceutical industry today.
• ResearchGate. Development of an HPLC‐Light Scattering Method for the Quantification of Dicyclohexylamine in Beeswax | Request PDF.
• Merck. Dicyclohexylamine 99 101-83-7.
• Hengyi. (2025, September 8). What is Dicyclohexylamine (DCHA)
• ScienceOpen. (2019, October 21). Review Article The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Be.
• AquaEnergy Expo Knowledge Hub.
• MDPI. (2024, November 23). A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals.
• Research and Reviews. (2019, May 11).
• Sigma-Aldrich. Dicyclohexylamine 99 101-83-7.
• Interchim. GC AND GC/MS.
• ScienceScholar. (2022, July 18).
• Agilent. Development of GC/TQ Methods for the Analysis of Hazardous Chemicals.
• Thermo Fisher Scientific. (1996, July 26). Application Note 106 - Ion Chromatography in the Pharmaceutical Industry.
• German Environment Agency. Method development for analysis of pharmaceuticals in environmental samples.
• INCHEM. ICSC 1339 - DICYCLOHEXYLAMINE.
• Thermo Fisher Scientific. Using ion chromatography with electrospray ionization mass spectrometry for the determination of cations and amines in alkanolamine scrubbing solutions.
• European Medicines Agency (EMA). Guideline on the Limits of Genotoxic Impurities.
• Alkyl Amines Chemicals Limited. DICYCLOHEXYLAMINE (DCHA).
• Eurofins. Genotoxic Impurities in Drug Products: Review of Nitrosamine Assays.
• PMC. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS.
• National Pharmaceutical Regulatory Agency (NPRA). APPENDIX 11 REGULATORY CONTROL OF ACTIVE PHARMACEUTICAL INGREDIENTS (APIs).

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Application Note: Chromatographic Purity Analysis of Dicyclohexylamine Sulfate

Target Audience: Analytical Researchers, Quality Control Scientists, and Drug Development Professionals.

Chemical Profiling & Analytical Challenges

Dicyclohexylamine (DCHA) is a critical secondary amine widely utilized as a salt-forming agent to isolate, purify, and stabilize complex pharmaceutical active ingredients and intermediates. Prominent examples include[1] and[2]. Furthermore, DCHA is used to form stable calibration standards for hop bitter acids in brewing analytics[3].

Despite its utility, assessing the purity of DCHA sulfate presents a triad of distinct analytical challenges:

• Optical Invisibility: DCHA lacks a conjugated π-electron system or aromatic ring, resulting in negligible ultraviolet (UV) absorbance above 220 nm[1][4]. Standard UV detection at 254 nm or 280 nm is entirely ineffective for this compound.

• Extreme Basicity: According to OECD environmental data, DCHA is a strong base with a pKa of 10.39[5]. In standard acidic or neutral HPLC mobile phases, it exists almost entirely in its protonated form.

• Lipophilicity vs. Salt Dissociation: While the sulfate salt is highly polar and freely dissociates in aqueous media, the neutral dicyclohexyl moiety is highly lipophilic (log Kow 4.37)[5]. This dual nature requires careful solvent balancing during sample preparation to prevent precipitation.

Scientific Rationale: Overcoming Chromatographic Hurdles

As a Senior Application Scientist, designing a robust method for DCHA sulfate requires addressing the root causes of chromatographic failure rather than merely adjusting gradients.

Detector Causality: To accurately quantify DCHA without relying on weak, low-wavelength UV absorbance, universal detectors such as the Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) are the gold standard[4]. These detectors measure the mass of non-volatile analytes after the mobile phase has been evaporated, providing a uniform response independent of the molecule's optical properties. If CAD/ELSD is unavailable, low-wavelength UV (210 nm) can be used[2], though it is highly susceptible to baseline drift from mobile phase absorbance.

Stationary Phase & Silanol Suppression: Because protonated DCHA is a bulky secondary amine, it interacts aggressively with residual, negatively charged silanol groups ( −SiO− ) on standard silica-based stationary phases. This secondary ion-exchange interaction causes severe peak tailing and poor recovery. To establish a self-validating, robust method, we must use base-deactivated (end-capped) C18 columns combined with specific mobile phase modifiers (e.g., formate or phosphate buffers) to suppress silanol ionization and ensure sharp peak symmetry[2].

Experimental Methodologies

Protocol A: Universal Detection (HPLC-CAD/ELSD) — The Gold Standard

This protocol leverages mass-based aerosol detection. Crucial Causality: The mobile phase must be 100% volatile. Any non-volatile salts (like phosphates) will precipitate in the drift tube, causing massive background noise and catastrophic detector fouling[4].

• Column: Base-deactivated C18 (e.g., Waters XBridge C18, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade water (pH adjusted to 3.0 with formic acid). Rationale: The low pH ensures DCHA is fully protonated for consistent retention, while the formate buffer is entirely volatile.

• Mobile Phase B: 100% Acetonitrile (LC-MS grade).

• Gradient Program:

  • 0–5 min: 10% B

  • 5–15 min: 10% → 60% B

  • 15–20 min: 60% B

  • 20–21 min: 60% → 10% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• CAD/ELSD Settings: Evaporation temperature 35°C (to preserve the sulfate salt integrity); Data collection rate 10 Hz.

• Sample Preparation: Accurately weigh 10 mg of DCHA sulfate. Dissolve in 10 mL of Diluent (Water:Acetonitrile 90:10 v/v) to yield a 1.0 mg/mL working solution.

Protocol B: Low-Wavelength UV Detection (210 nm) — The Alternative

Used when universal detectors are unavailable, relying on the weak absorbance of the amine functional group[2].

• Column: End-capped C8 or C18 (e.g., Hypersil C8, 250 x 4.6 mm, 5 µm)[2].

• Mobile Phase A: 50 mM Potassium Phosphate buffer (pH adjusted to 3.5 with phosphoric acid). Rationale: Phosphate is highly transparent at 210 nm, minimizing baseline noise compared to organic buffers like acetate.

• Mobile Phase B: Acetonitrile (HPLC grade, low UV cutoff).

• Isocratic Elution: 70% A / 30% B. Rationale: Isocratic elution prevents the severe baseline drift typically seen during gradient runs at 210 nm.

• Flow Rate: 1.0 mL/min.

• Detector: UV at 210 nm[2].

• Sample Preparation: Dissolve 25 mg of DCHA sulfate in 25 mL of mobile phase to obtain a concentration of approximately 1000 µg/mL[1].

Self-Validating System Suitability Testing (SST)

A scientifically sound protocol must be a self-validating system. Before analyzing unknown samples or pharmacopeial reference standards[6], the system must prove its resolving power and inertness by injecting an SST solution (0.1 mg/mL DCHA sulfate spiked with 0.01 mg/mL cyclohexylamine, a common synthetic impurity).

Mandatory Passing Criteria:

• Blank Inertness: The diluent blank must show no interfering peaks ≥ 0.05% at the retention time of DCHA.

• Resolution ( Rs​ ): > 2.0 between the cyclohexylamine impurity and the main DCHA peak.

• Tailing Factor ( Tf​ ): ≤ 1.5 for the DCHA peak. Causality: A tailing factor above 1.5 immediately indicates that the column's end-capping has degraded and silanol interactions are occurring.

• Precision (RSD): ≤ 2.0% for 5 replicate injections of the standard.

Quantitative Data & Method Comparison

The following table summarizes the performance metrics and fundamental differences between the two methodologies:

Analytical Parameter	Method A: Universal Detection (CAD/ELSD)	Method B: Low-Wavelength UV (210 nm)
Primary Mechanism	Mass-based aerosol light scattering	Optical absorbance of amine group
Mobile Phase Constraint	Strictly volatile (e.g., Ammonium Formate)	UV-transparent (e.g., Phosphate Buffer)
Baseline Stability	Excellent (Gradient compatible)	Poor (Isocratic preferred due to UV drift)
Typical LOD / LOQ	~0.5 µg/mL / ~1.5 µg/mL	~5.0 µg/mL / ~15.0 µg/mL
Linearity Profile	Non-linear (Requires log-log transformation)	Linear ( R2 > 0.999)
Primary Application	Gold standard for non-chromophoric salts	Alternative when CAD/ELSD is unavailable

Workflow Visualization

Logical workflow for DCHA sulfate HPLC analysis, highlighting detector selection and SST validation.

References

• OECD Existing Chemicals Database. "Dicyclohexylamine - Physical and Chemical Properties." OECD. URL: [Link]

• US Patent 9850267B2. "Crystalline fosaprepitant dicyclohexylamine salt and its preparation." Google Patents.

• Maye, J. P., et al. "Preparation of Dicyclohexylamine Humulinones and Dicyclohexylamine Hulupones." ResearchGate. URL:[Link]

• Korta, E., et al. "Development of an HPLC-Light Scattering Method for the Quantification of Dicyclohexylamine in Beeswax." ResearchGate. URL:[Link]

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• 6. Montelukast European Pharmacopoeia (EP) Reference Standard 151767-02-1 [sigmaaldrich.com]

Application Notes &amp; Protocols: Investigating Cancer Cell Growth Inhibition Using Dicyclohexylamine Sulfate

Abstract

Polyamines, such as spermidine and spermine, are polycationic molecules essential for cell growth, proliferation, and differentiation. Their biosynthesis is frequently dysregulated in cancer, making the polyamine pathway an attractive target for therapeutic intervention. Dicyclohexylamine sulfate (DCHA) is a potent and specific inhibitor of spermidine synthase, the enzyme responsible for converting putrescine to spermidine.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on utilizing DCHA to study the effects of spermidine depletion on cancer cell growth, viability, and cell cycle progression. We present the mechanistic basis for DCHA's action and provide detailed, field-proven protocols for key in vitro assays, including cytotoxicity assessment, long-term clonogenic survival, and cell cycle analysis.

Introduction: Targeting the Polyamine Pathway in Oncology Research

Rapidly proliferating cancer cells exhibit a heightened demand for polyamines to support macromolecular synthesis and cell division. The polyamine biosynthesis pathway begins with the conversion of ornithine to putrescine, which is subsequently converted to spermidine and then spermine. Disrupting this pathway presents a logical strategy for inhibiting tumor growth.

Dicyclohexylamine sulfate (DCHA) functions as a specific inhibitor of spermidine synthase (EC 2.5.1.16).[1][3] Its application in a research setting allows for the precise interrogation of the consequences of spermidine depletion. Mechanistically, DCHA treatment leads to a significant reduction in intracellular spermidine levels, which is often accompanied by a compensatory accumulation of its precursor, putrescine.[3] This altered polyamine balance disrupts cellular homeostasis and can lead to cytostatic or cytotoxic effects. Studies have shown that DCHA can inhibit the growth of various tumor cell lines, including 9L rat brain tumor cells and P388 leukemia, making it a valuable tool for cancer research.[2][3][4]

This guide details the experimental workflows to quantitatively and qualitatively assess the anti-proliferative effects of DCHA on cancer cell lines.

Mechanism of Action of Dicyclohexylamine Sulfate (DCHA)

DCHA specifically targets and inhibits spermidine synthase, a critical enzyme in the polyamine biosynthesis pathway. This inhibition blocks the transfer of an aminopropyl group from decarboxylated S-adenosylmethionine (dcSAM) to putrescine, thereby preventing the formation of spermidine.[3]

Key Consequences of Spermidine Synthase Inhibition:

• Depletion of Spermidine: Intracellular levels of spermidine are significantly reduced, impairing processes that depend on this polyamine, such as DNA stabilization, transcription, and translation.[3]

• Accumulation of Putrescine: The block in the pathway leads to a build-up of putrescine.[3] This accumulation can sometimes partially compensate for the loss of spermidine, a critical factor to consider when interpreting results.[4]

• Minimal Impact on Spermine: Spermine levels, which are downstream of spermidine, are typically less affected in the short term.[2][3]

The depletion of spermidine is considered the primary cause of the observed suppression of tumor growth.[1][2]

Figure 1. DCHA inhibits the polyamine biosynthesis pathway.

Experimental Protocols

This section provides detailed protocols for assessing the impact of DCHA on cancer cell lines. It is crucial to maintain sterile techniques throughout all cell culture procedures.

Materials and Reagents

• Cell Lines: Cancer cell line of interest (e.g., HT-29 colon cancer, A549 lung cancer, MCF-7 breast cancer).

• Culture Medium: Appropriate medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Dicyclohexylamine sulfate (DCHA): High-purity, suitable for cell culture. Prepare a sterile-filtered stock solution (e.g., 100 mM in DMSO or water) and store at -20°C.

• Phosphate-Buffered Saline (PBS): Sterile, pH 7.4.

• Trypsin-EDTA: 0.25% or 0.05% solution.

• MTT Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, 5 mg/mL stock in sterile PBS.

• Solubilization Solution: DMSO or a solution of 10% SDS in 0.01 M HCl.[5]

• Crystal Violet Staining Solution: 0.5% (w/v) crystal violet in 25% methanol.

• Fixation/Permeabilization Solution: Ice-cold 70% ethanol.[6]

• Propidium Iodide (PI) Staining Solution: 50 µg/mL PI with 100 µg/mL RNase A in PBS.[6]

• Equipment: Humidified incubator (37°C, 5% CO₂), laminar flow hood, 96-well and 6-well tissue culture plates, hemocytometer or automated cell counter, multi-well spectrophotometer (plate reader), flow cytometer.

Workflow 1: Assessing Cell Viability and Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[5][7] Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product, the quantity of which is directly proportional to the number of living cells.[8]

Figure 2. Experimental workflow for the MTT cell viability assay.

Protocol Steps:

• Cell Seeding: Harvest exponentially growing cells and perform a cell count. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Include wells for 'medium only' background controls.[8]

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach and resume growth.

• Treatment: Prepare serial dilutions of DCHA in culture medium. Remove the old medium from the wells and add 100 µL of the DCHA-containing medium. Include vehicle control wells (medium with the same concentration of DMSO used for the highest DCHA dose).

• Treatment Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT labeling reagent to each well (final concentration 0.5 mg/mL).[5]

• Formazan Formation: Incubate the plate for 4 hours in a humidified atmosphere at 37°C.[5] During this time, viable cells will convert the soluble MTT to insoluble purple formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution (e.g., DMSO) to each well.[8] Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes to ensure complete solubilization of the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the samples using a microplate reader. The wavelength to measure the formazan product is between 550 and 600 nm (570 nm is common).[5]

Data Analysis:

• Subtract the average absorbance of the 'medium only' wells from all other values.

• Calculate the percentage of cell viability for each DCHA concentration relative to the vehicle control:

  • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

• Plot % Viability against the log of DCHA concentration and use non-linear regression to determine the IC₅₀ (the concentration of DCHA that inhibits 50% of cell growth).

Cell Line	Treatment Duration	Hypothetical IC₅₀ (mM)
9L (Rat Brain)	48 hours	~1.0[3]
HT-29 (Colon)	72 hours	To be determined
A549 (Lung)	72 hours	To be determined

Workflow 2: Evaluating Long-Term Survival (Colony Formation Assay)

The colony formation or clonogenic assay assesses the ability of a single cell to undergo sustained proliferation and form a colony (defined as a cluster of at least 50 cells).[9] It is the gold standard for measuring the long-term reproductive viability of cells after treatment with cytotoxic or cytostatic agents.[10]

Protocol Steps:

• Cell Seeding: Prepare a single-cell suspension. Plate a low, precise number of cells (e.g., 200-1000 cells) into 6-well plates containing 2 mL of culture medium. The exact number depends on the plating efficiency of the cell line and should be optimized beforehand.

• Incubation and Treatment: Allow cells to attach for 24 hours. Then, replace the medium with fresh medium containing various concentrations of DCHA or a vehicle control.

• Colony Growth: Incubate the plates for a period sufficient for colonies to form (typically 7-14 days). The medium can be carefully replaced every 3-4 days if necessary. The goal is to allow a single cell to proliferate into a visible colony.[10]

• Fixation: After the incubation period, gently wash the wells twice with PBS. Add 1 mL of a fixing solution (e.g., 100% methanol or 4% paraformaldehyde) and incubate for 15-20 minutes at room temperature.[10]

• Staining: Remove the fixative and add 1 mL of 0.5% crystal violet staining solution to each well. Incubate for 20 minutes at room temperature.

• Washing and Drying: Remove the crystal violet solution and gently wash the plates with tap water until the excess stain is removed. Invert the plates on tissue paper and allow them to air dry completely.[10]

• Colony Counting: Count the number of colonies (clusters of ≥50 cells) in each well. This can be done manually or using imaging software.

Data Analysis:

• Plating Efficiency (PE): Calculated from the vehicle control wells.

  • PE = (Number of colonies formed / Number of cells seeded) * 100

• Surviving Fraction (SF): Calculated for each DCHA concentration.

  • SF = (Number of colonies formed after treatment) / (Number of cells seeded * (PE / 100))

• Plot the Surviving Fraction against the DCHA concentration to generate a dose-response survival curve.

Workflow 3: Analyzing Cell Cycle Distribution (Flow Cytometry)

This protocol uses propidium iodide (PI), a fluorescent dye that binds stoichiometrically to DNA, to determine the distribution of cells across the different phases of the cell cycle (G0/G1, S, and G2/M). It is a powerful method to determine if DCHA induces cell cycle arrest.

Figure 3. Workflow for cell cycle analysis using flow cytometry.

Protocol Steps:

• Cell Seeding and Treatment: Seed cells in 6-well plates or T-25 flasks and allow them to attach. Treat the cells with DCHA at relevant concentrations (e.g., 1x and 2x the IC₅₀) for a specified time (e.g., 24 or 48 hours). Include a vehicle control.

• Cell Harvesting: Collect both floating and attached cells. For attached cells, wash with PBS and detach using trypsin. Combine all cells and pellet them by centrifugation (e.g., 300 x g for 5 minutes).[6]

• Fixation: Discard the supernatant. While gently vortexing the cell pellet, add 1 mL of ice-cold 70% ethanol dropwise to fix and permeabilize the cells.[6] Incubate at 4°C for at least 30 minutes (or store at -20°C for longer periods).

• Washing: Centrifuge the fixed cells to remove the ethanol. Wash the cell pellet by resuspending in 1-2 mL of cold PBS, then centrifuge again.

• Staining: Resuspend the cell pellet in 500 µL of PI/RNase A staining solution. The RNase A is crucial for degrading double-stranded RNA, ensuring that PI only binds to DNA.[6]

• Incubation: Incubate the cells in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The PI fluorescence is typically detected in the FL2 or PE channel. Collect data for at least 10,000 events per sample.

Data Analysis:

• The output data is a histogram of cell count versus fluorescence intensity.

• Use cell cycle analysis software (e.g., ModFit LT™, FlowJo) to deconvolute the histogram and quantify the percentage of cells in each phase:

  • G0/G1 Peak: Cells with a 2n DNA content.

  • S Phase: Cells with DNA content between 2n and 4n, representing cells undergoing DNA replication.

  • G2/M Peak: Cells with a 4n DNA content, representing cells in G2 or mitosis.

  • Sub-G1 Peak: A peak to the left of G0/G1, indicating apoptotic cells with fragmented DNA.

• Compare the cell cycle distribution of DCHA-treated cells to the vehicle control. An accumulation of cells in a specific phase indicates cell cycle arrest. For instance, some related compounds have been shown to cause G1 arrest.[11]

Trustworthiness: Controls and Interpretation

• Vehicle Control: Essential in all assays to control for any effects of the solvent (e.g., DMSO) used to dissolve the DCHA.

• Positive Control: When possible, include a compound with a known effect on the polyamine pathway or a standard chemotherapeutic agent to validate the assay's performance.

• Cell Density: The observed inhibitory activity of compounds can vary with cell concentration.[12] It is critical to optimize and maintain consistent cell seeding densities for reproducible results.

• Interpreting Polyamine Depletion: Remember that DCHA causes putrescine to accumulate.[3] This can have its own biological effects and may partially rescue the cells from spermidine depletion, potentially leading to a recovery in growth rate after an initial inhibition.[4] This is a key insight into the mechanism and not an experimental artifact.

Conclusion

Dicyclohexylamine sulfate is a specific and effective tool for probing the reliance of cancer cells on the polyamine biosynthesis pathway. By inhibiting spermidine synthase, DCHA allows for the targeted study of spermidine depletion, a promising strategy in oncology. The protocols detailed in this guide—for assessing cytotoxicity, long-term survival, and cell cycle progression—provide a robust framework for characterizing the anti-cancer effects of DCHA in vitro. Careful experimental design, including appropriate controls, will ensure the generation of reliable and interpretable data, furthering our understanding of polyamine metabolism in cancer.

References

• Feuerstein, B. G., Deen, D. F., & Marton, L. J. (1985). Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells. Cancer Research, 45(10), 4950–4954. [Link]

• Hibasami, H., et al. (1982). ANTI-TUMOR EFFECT OF DICYCLOHEXYLAMMONIUM SULFATE, A POTENT INHIBITOR OF SPERMIDINE SYNTHASE. Scilit. [Link]

• ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. [Link]

• Assay Genie. (2022, November 7). Flow Cytometry Protocol | 10 Hints & Tips. [Link]

• UT Health San Antonio. (n.d.). Cell Cycle Protocol - Flow Cytometry. [Link]

• Qu, C., et al. (2011). Induction of apoptosis in K562 cells by dicyclohexylammonium salt of hyperforin through a mitochondrial-related pathway. Toxicology in Vitro, 25(3), 737-744. [Link]

• Lee, H. K., & Lee, H. K. (2017). Assaying cell cycle status using flow cytometry. Current Protocols in Stem Cell Biology, 41, 1B.6.1-1B.6.12. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. [Link]

• Ito, H., et al. (1982). Antitumor effect of dicyclohexylammonium sulfate, a potent inhibitor of spermidine synthase against P388 leukemia. Cancer Letters, 15(3), 229-235. [Link]

• Borowicz, S., et al. (2014). The soft agar colony formation assay. Journal of Visualized Experiments, (92), e51998. [Link]

• Feuerstein, B. G., Deen, D. F., & Marton, L. J. (1985). Effects of Dicyclohexylamine Sulfate, a Spermidine Synthase Inhibitor, in 9L Rat Brain Tumor Cells. Cancer Research, 45(10), 4950-4954. [Link]

• Zhu, H. (2012). Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining). Bio-protocol, 2(7), e198. [Link]

• R&D Systems. (2014, August 26). A Guide to the Colony Forming Cell Assay: Methods and Tips [Video]. YouTube. [Link]

• O'Connor, L., & O'Brien, P. J. (2001). In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity. Anti-cancer drug design, 16(4-5), 231-235. [Link]

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• 2. Antitumor effect of dicyclohexylammonium sulfate, a potent inhibitor of spermidine synthase against P388 leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 6. wp.uthscsa.edu [wp.uthscsa.edu]
• 7. researchhub.com [researchhub.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Colony formation assay: A tool to study cell survival | Abcam [abcam.com]
• 10. ossila.com [ossila.com]
• 11. Induction of apoptosis in K562 cells by dicyclohexylammonium salt of hyperforin through a mitochondrial-related pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Modulating Polyamine Biosynthesis in Plant Protoplasts using Dicyclohexylamine Sulfate (DCHA)

Executive Summary

Polyamines (putrescine, spermidine, and spermine) are ubiquitous aliphatic polycations essential for plant cell proliferation, differentiation, and stress responses. Understanding the precise metabolic flux of these compounds requires highly specific enzymatic inhibitors. Dicyclohexylamine sulfate (DCHA) is a potent, competitive inhibitor of plant spermidine synthase.

This application note provides a comprehensive guide to utilizing DCHA in plant protoplast models. By stripping away the plant cell wall, protoplasts offer a highly controlled, synchronous system for pharmacological inhibition. Here, we detail the mechanistic rationale, expected quantitative metabolic shifts, and a validated protocol for inducing and quantifying a targeted biosynthetic shift from spermidine to spermine using DCHA.

Mechanistic Background & Experimental Causality

The Rationale for Protoplast Models

In intact plant tissues, the rigid cellulose-pectin cell wall acts as a barrier to exogenous chemical agents, leading to asynchronous uptake and localized concentration gradients. By utilizing protoplasts (e.g., derived from Brassica rapa / Chinese cabbage leaves), researchers achieve instantaneous, uniform exposure to DCHA [1]. This ensures that any observed metabolic shift is a direct result of intracellular enzymatic inhibition rather than a transport artifact.

The "dcSAM Bottleneck" Mechanism

Spermidine synthase catalyzes the transfer of an aminopropyl group from decarboxylated S-adenosylmethionine (dcSAM) to putrescine, yielding spermidine. DCHA acts as a competitive inhibitor of this enzyme [2].

When DCHA is introduced to the protoplast suspension, it halts the consumption of dcSAM. Because the upstream enzyme (S-adenosylmethionine decarboxylase) continues to function, dcSAM rapidly accumulates within the cell. This accumulation is the critical causal factor for the subsequent metabolic shift: the massive pool of excess dcSAM overcomes the normal rate-limiting kinetics of spermine synthase , forcefully driving the conversion of whatever residual spermidine is available into spermine [1].

Key Takeaway: DCHA does not directly stimulate spermine synthase; rather, it creates a substrate bottleneck that thermodynamically pushes the pathway toward spermine production.

Pathway Visualization

The following diagram illustrates the polyamine biosynthetic pathway and the precise intervention point of DCHA.

Fig 1: DCHA competitive inhibition of Spermidine Synthase and the resulting dcSAM-driven metabolic shift.

Quantitative Data Summary

Treatment of plant protoplasts with DCHA yields a highly predictable and quantifiable shift in intracellular metabolites. The table below summarizes the expected baseline and shifted concentrations following a standard 4-hour incubation with 1 mM DCHA [1].

Metabolite	Control Concentration (moles/cell)	DCHA-Treated (4h) (moles/cell)	Biological Outcome / Causality
dcSAM	~1.0 × 10⁻¹⁸	~1.0 × 10⁻¹⁷	10-fold accumulation due to blocked consumption by spermidine synthase.
Spermidine	Homeostatic Baseline	Significantly Decreased	Primary synthesis pathway inhibited by DCHA.
Spermine	Trace / Low Baseline	Significantly Increased	Excess dcSAM drives secondary aminopropyl transfer.
ACC *	Homeostatic Baseline	Unchanged	Ethylene precursor pathway remains unaffected by DCHA.

*1-aminocyclopropane-1-carboxylate (ACC) is monitored as a control to prove DCHA's specificity to the polyamine pathway.

Step-by-Step Protocol: DCHA Treatment & HPLC Quantification

This self-validating protocol is designed to ensure that cell viability is maintained while capturing the rapid metabolic shifts induced by DCHA.

Phase 1: Protoplast Isolation & Equilibration

• Leaf Digestion: Digest surface-sterilized Chinese cabbage leaves (Brassica rapa) in an enzyme solution containing 1% Cellulase and 0.1% Pectolyase dissolved in 0.5 M mannitol (osmoticum) at pH 5.8. Incubate in the dark at 25°C for 3 hours with gentle agitation (40 rpm).

• Purification: Filter the digest through a 70 µm nylon mesh. Centrifuge at 100 × g for 5 minutes. Wash the protoplast pellet twice with W5 solution (154 mM NaCl, 125 mM CaCl₂, 5 mM KCl, 2 mM MES, pH 5.7).

• Equilibration: Resuspend protoplasts in a culture medium containing 0.4 M mannitol to a final density of 1×106 cells/mL. Allow cells to equilibrate for 1 hour at 25°C.

Phase 2: DCHA Treatment

• Inhibitor Preparation: Prepare a 100 mM stock solution of Dicyclohexylamine sulfate in sterile, deionized water. Note: DCHA sulfate is preferred over the free base due to its superior solubility and neutral pH impact on the culture medium.

• Dosing: Spike the protoplast suspension to achieve a final DCHA concentration of 1 mM. Prepare a parallel control suspension spiked with an equivalent volume of sterile water.

• Incubation: Incubate both suspensions for exactly 4 hours at 25°C under low-light conditions.

Phase 3: Extraction of Polyamines and S-Adenosyl Compounds

• Quenching: At the 4-hour mark, rapidly pellet the protoplasts (100 × g, 3 mins) and immediately resuspend the pellet in 0.2 M ice-cold perchloric acid (PCA). Causality: PCA instantly precipitates cellular proteins and halts all enzymatic activity, locking the metabolite pool in its current state.

• Lysis & Clearance: Vortex vigorously for 30 seconds. Incubate on ice for 30 minutes. Centrifuge at 10,000 × g for 15 minutes at 4°C. Collect the supernatant, which now contains the free polyamines and S-adenosyl compounds.

Phase 4: HPLC Analysis

• Derivatization (If using fluorescence detection): React the PCA extract with dansyl chloride (5 mg/mL in acetone) and saturated sodium carbonate at 60°C for 1 hour to fluorescently tag the primary and secondary amines.

• Chromatography: Inject the sample into a C18 Reverse-Phase HPLC column. Utilize a gradient elution of water/acetonitrile.

• Quantification: Measure the peaks for putrescine, spermidine, spermine, and dcSAM against known analytical standards. You should observe the distinct 10-fold spike in dcSAM and the corresponding increase in spermine in the DCHA-treated cohort.

References

• Greenberg, M. L., & Cohen, S. S. (1985). Dicyclohexylamine-induced Shift of Biosynthesis From Spermidine to Spermine in Plant Protoplasts. Plant Physiology, 78(3), 568–575. Available at:[Link]

• BRENDA Enzyme Database. (n.d.). Information on EC 2.5.1.16 - Spermidine Synthase. Available at:[Link]

Application Note: Dicyclohexylamine Sulfate as a Metathesis and Precipitating Agent for the Isolation of Acidic Compounds

Introduction & Mechanistic Overview

The isolation and purification of highly polar, water-soluble acidic compounds—such as sugar phosphates, nucleotides, sulfonic acids, and N-protected amino acids—pose significant challenges in drug development and biochemistry. These compounds frequently exist as hygroscopic syrups or unstable free acids, making precise analytical weighing and long-term storage nearly impossible.

Historically, researchers have utilized barium ( Ba2+ ) or calcium ( Ca2+ ) to initially capture these acidic compounds from aqueous mixtures as insoluble or sparingly soluble salts. However, heavy metal salts are incompatible with downstream biological assays and organic synthesis.

Dicyclohexylamine sulfate (DCHA sulfate) acts as a highly efficient precipitating and metathesis agent to resolve this bottleneck[1]. The reaction relies on a double displacement (salt metathesis) mechanism:

Ba(Acid)2​+(DCHA)2​SO4​→2DCHA(Acid)+BaSO4​↓

The Causality of the Reaction Design

• Thermodynamic Driving Force: The sulfate anion from DCHA sulfate reacts with the barium cation. The extreme insolubility of Barium Sulfate ( BaSO4​ ) ( Ksp​≈1.08×10−10 ) provides an irreversible thermodynamic sink, driving the metathesis reaction to absolute completion[2].

• Crystallization Induction: The bulky, lipophilic dicyclohexylammonium cation pairs with the target acidic anion. Unlike sodium or potassium salts, DCHA salts readily form well-defined, anhydrous, and non-hygroscopic crystals[3].

Workflow Visualization

Workflow of salt metathesis using DCHA sulfate to isolate acidic compounds via BaSO4 precipitation.

Quantitative Data: Properties of Salt Forms

The selection of the DCHA salt form over the free acid or barium salt is driven by distinct physicochemical advantages necessary for pharmaceutical handling.

Property	Free Acid Form	Barium Salt Form	Dicyclohexylamine (DCHA) Salt
Physical State	Often hygroscopic syrups or oils	Amorphous, dense powders	Highly crystalline solids
Aqueous Solubility	Highly soluble	Poorly to moderately soluble	Soluble
Organic Solubility	Insoluble in non-polars	Insoluble	Soluble in methanol/ethanol
Chemical Stability	Prone to rapid hydrolysis	Moderately stable	Extremely stable, non-hygroscopic
Downstream Utility	Difficult to weigh accurately	Toxic; inhibits bioassays	Ideal for precise analytical weighing

Experimental Protocol: Metathesis and Isolation

This protocol is designed as a self-validating system . It ensures that the target acidic compound is completely liberated from the barium salt without introducing excess sulfate contaminants into the final product.

Materials Required

• Barium salt of the target acidic compound (e.g., Barium D-glucose-6-phosphate).

• Dicyclohexylamine sulfate (CAS: 73254-20-3)[1].

• Deionized water (Milli-Q, 18.2MΩ⋅cm ).

• 0.1 M Sodium Sulfate ( Na2​SO4​ ) for validation testing.

• Cold Acetone or Ethanol (Anti-solvent).

Step-by-Step Methodology

Step 1: Reagent Preparation

• Suspend 10.0 mmol of the Barium salt of the acidic compound in 50 mL of ice-cold deionized water.

  • Causality: Cold water minimizes the risk of hydrolysis for labile compounds (like sugar phosphates) while maintaining sufficient solubility for the metathesis to occur.

• In a separate flask, prepare a strictly stoichiometric solution of DCHA sulfate ( 10.0 mmol ) in 50 mL of deionized water.

Step 2: The Metathesis Reaction

• Place the barium salt suspension on a magnetic stirrer.

• Add the DCHA sulfate solution dropwise over 15 minutes.

• Allow the mixture to stir continuously for 2 hours at 4∘C .

  • Causality: Slow addition prevents the occlusion of unreacted barium salts within the rapidly forming, dense BaSO4​ precipitate matrix.

Step 3: Phase Separation

• Transfer the cloudy suspension to centrifuge tubes.

• Centrifuge at 10,000×g for 15 minutes at 4∘C .

  • Causality: BaSO4​ forms exceptionally fine particulates that resist settling under normal gravity. High-speed centrifugation is mandatory to pack the pellet tightly and prevent particulate carryover into the supernatant.

• Carefully decant the clear supernatant (containing the DCHA salt) into a clean flask.

Step 4: Self-Validation (The Barium Breakthrough Test) To ensure the protocol has succeeded and no unreacted barium remains:

• Extract a aliquot of the clear supernatant.

• Add 2 drops of 0.1 M Na2​SO4​ .

• Observation:

  • If the solution remains perfectly clear, the metathesis is complete.

  • If a white cloudiness appears, unreacted Ba2+ is still present. Corrective Action: Add a calculated micro-dose of DCHA sulfate to the main batch, stir for 30 minutes, and repeat Steps 3 and 4.

Step 5: Crystallization of the DCHA Salt

• Concentrate the validated supernatant via rotary evaporation under reduced pressure ( <35∘C ) to approximately 20% of its original volume.

• Slowly add cold acetone (anti-solvent) until the solution becomes slightly turbid.

• Store at −20∘C overnight to induce crystallization.

• Filter the resulting white crystals, wash with cold acetone, and dry under a vacuum desiccator.

References

• Toxic Substances Control Act (TSCA) Candidate List Of Chemical Substances Addendum 2. U.S. Environmental Protection Agency (EPA). Available at:[Link]

• Ft-Raman Study of Three Synthetic Solid Solutions Formed by Orthorhombic Sulfates (Barium Sulfate Precipitation Dynamics). ResearchGate. Available at:[Link]

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Formulation and Application of Dicyclohexylamine Sulfate for In Vitro Polyamine Assays

Audience: Researchers, scientists, and drug development professionals. Document Type: Advanced Application Note & Methodological Protocol.

Introduction & Mechanistic Grounding

Polyamines (putrescine, spermidine, and spermine) are essential, positively charged aliphatic amines that regulate chromatin structure, gene expression, and cell proliferation. In oncology and metabolic drug development, targeting the polyamine biosynthetic pathway is a validated strategy to arrest tumor growth[1].

Dicyclohexylamine (DCHA) sulfate is a highly specific, competitive inhibitor of Spermidine Synthase (SPDSY) [1]. By blocking the transfer of an aminopropyl group to putrescine, DCHA sulfate effectively severs the biosynthetic pipeline, leading to a profound depletion of intracellular spermidine and a massive compensatory accumulation of putrescine[2].

Fig 1. Polyamine biosynthesis pathway and targeted inhibition of SPDSY by DCHA sulfate.

Causality in Formulation: Why the Sulfate Salt?

A common pitfall in polyamine research is attempting to utilize the free base form of dicyclohexylamine for biological assays. As an Application Scientist, it is critical to understand the physicochemical causality behind reagent selection.

DCHA in its free base form is a highly volatile, corrosive liquid with a pKa of 10.39 and poor aqueous solubility (~0.8 g/L at 25°C)[3]. Introducing the free base directly into in vitro cell culture systems causes localized alkaline spikes, leading to non-specific cytotoxicity and unpredictable dosing due to rapid volatilization from the media[3].

By formulating with the sulfate salt (1:1) , the amine is fully protonated. This chemical shift dramatically increases its aqueous solubility, eliminates volatility, and allows the formulation to buffer smoothly within physiological pH ranges, ensuring reproducible in vitro pharmacokinetics[4],[3].

Table 1: Physicochemical Comparison of DCHA Forms

Property	DCHA (Free Base)	DCHA Sulfate (Salt)
Physical State	Corrosive Liquid	Crystalline Solid
Aqueous Solubility	Poor (~0.8 g/L)	Highly Soluble (>50 g/L)
Volatility	High (Henry's Law Const: 5.57 Pa m³/mol)	Negligible
pH in Solution	Highly Alkaline (pKa 10.39)	Physiologically compatible
In Vitro Utility	Poor (Non-specific toxicity)	Excellent (Stable, reproducible dosing)

Preparation Protocol: 100 mM Aqueous Stock

To ensure maximum stability and sterility, DCHA sulfate should be prepared as a concentrated aqueous stock prior to dilution in complex cell culture media.

Step-by-Step Methodology:

• Gravimetric Calculation: Weigh the appropriate mass of DCHA sulfate powder to achieve a 100 mM solution. (Note: Always verify the specific lot's molecular weight on the Certificate of Analysis, as hydration states can vary slightly).

• Primary Dissolution: Add the powder to sterile, endotoxin-free Milli-Q water or Phosphate-Buffered Saline (PBS, pH 7.4).

• Homogenization: Vortex vigorously for 60 seconds. Because it is the sulfate salt, dissolution should be rapid and complete at room temperature.

• Sterile Filtration: Inside a Class II biosafety cabinet, draw the solution into a sterile syringe and pass it through a 0.22 µm Polyethersulfone (PES) filter into a sterile conical tube. PES is recommended to prevent non-specific binding of the amine.

• Storage: Aliquot the 100 mM stock into 1 mL sterile cryovials and store at -20°C. Avoid repeated freeze-thaw cycles. The stock is stable for up to 6 months.

In Vitro Assay Protocol & Self-Validating Design

When treating cells (e.g., 9L rat brain tumor cells or HTC hepatoma cells) with DCHA sulfate, the experimental design must be a self-validating system . Because DCHA sulfate specifically inhibits SPDSY, you must prove that any observed phenotypic effect (like growth arrest) is exclusively caused by spermidine depletion, rather than off-target toxicity[2].

To achieve this, the protocol must include a Rescue Arm where exogenous spermidine is supplemented to the DCHA-treated cells to reverse the phenotype.

Experimental Workflow:

• Cell Seeding: Seed cells (e.g., 9L rat brain tumor cells) at a density of 1×105 cells/well in 6-well tissue culture plates. Incubate overnight at 37°C, 5% CO₂ to allow for adherence.

• Media Preparation: Dilute the 100 mM DCHA sulfate stock directly into pre-warmed complete culture media to a final working concentration of 1 mM [2].

• Treatment Arms:

  • Group A (Control): Vehicle only (PBS).

  • Group B (Inhibition): 1 mM DCHA sulfate.

  • Group C (Rescue Validation): 1 mM DCHA sulfate + 5 µM exogenous spermidine.

• Incubation: Expose the cells continuously for 48 hours. DCHA requires at least 2 days of continuous treatment to fully deplete pre-existing intracellular spermidine pools[2].

• Harvest & Analysis: Trypsinize cells, wash twice with ice-cold PBS, and lyse the pellets. Quantify intracellular polyamines using High-Performance Liquid Chromatography (HPLC) or a commercial fluorometric polyamine assay kit.

Expected Outcomes & Data Interpretation

Following 48 hours of continuous 1 mM DCHA sulfate treatment, researchers should expect a distinct biochemical signature. Because the enzyme is blocked, the upstream substrate (putrescine) will pool, while the direct product (spermidine) will be exhausted. Spermine levels typically remain stable as the cell attempts to conserve its terminal polyamine pool[2].

Table 2: Expected Polyamine Alterations (48h Treatment with 1 mM DCHA Sulfate)

Polyamine	Control Levels	DCHA Sulfate (1 mM)	Biological Consequence
Putrescine	Baseline (100%)	> 350%	Massive upstream precursor accumulation
Spermidine	Baseline (100%)	< 10%	Target product depletion; cessation of cell growth
Spermine	Baseline (100%)	~ 100%	Unaffected terminal downstream product

Note: In some cell lines, the massive elevation of putrescine can counteract the cytotoxic effects of spermidine depletion, meaning DCHA sulfate alone may not induce apoptosis, but rather a cytostatic growth plateau[2].

References

• BRENDA Enzyme Database - Information on EC 2.5.1.16 - Spermidine Synthase. Available at: [Link]

• OECD Existing Chemicals Database - Dicyclohexylamine. Available at:[Link]

• PubChem (NIH) - Dicyclohexylamine | C12H23N | CID 7582. Available at:[Link]

• AACR Journals (Cancer Research) - Effects of Dicyclohexylamine Sulfate, a Spermidine Synthase Inhibitor, in 9L Rat Brain Tumor Cells. Available at: [Link]

Sources

• 1. Information on EC 2.5.1.16 - spermidine synthase - BRENDA Enzyme Database [brenda-enzymes.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. Dicyclohexylamine | C12H23N | CID 7582 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Dicyclohexylamine (DCHA) Salt Precipitation

Welcome to the Technical Support Center for DCHA salt formulation. Dicyclohexylamine (DCHA) is a bulky, strong organic base utilized extensively in synthetic chemistry to convert oily or amorphous carboxylic acids—such as N-protected amino acids and pharmaceutical active pharmaceutical ingredients (APIs)—into highly stable, easily purifiable crystalline solids[1].

The causality behind this efficiency lies in molecular geometry and thermodynamics. The bulky dicyclohexylammonium counterion possesses a large atomic radius, which moderates the nucleophilicity of the carboxylate ion, thereby preventing unwanted side reactions like mixed anhydride formation[2]. Furthermore, the bulky lipophilic rings prevent the tight packing of impurities within the crystal lattice, driving high-purity crystallization out of moderately polar solvents.

This guide provides field-proven troubleshooting strategies, optimized protocols, and mechanistic insights to maximize your precipitation yields.

Section 1: Troubleshooting FAQs

Q1: My DCHA salt is "oiling out" instead of forming crystals. How do I induce precipitation? A: Oiling out (liquid-liquid phase separation) occurs when the DCHA salt is highly soluble in the chosen solvent, or when excess moisture disrupts the crystal lattice.

• Mechanistic Cause: Water strongly solvates the ionic dicyclohexylammonium carboxylate, creating a localized aqueous micro-phase that prevents the lattice energy from overcoming solvation energy.

• Solution:

  • Control Moisture: Ensure the water content of your reaction mixture is strictly below 400 ppm[3]. Use azeotropic distillation or anhydrous solvents if necessary.

  • Anti-Solvent Addition: If the salt remains dissolved in a solvent like ethyl acetate, slowly add a non-polar co-solvent (e.g., hexane or pentane) dropwise until the solution becomes turbid, then cool the mixture[1].

  • Seeding: Introduce a small amount of pure DCHA salt crystals to bypass the initial nucleation energy barrier.

Q2: I am getting a low yield of the DCHA salt after filtration. How can I optimize recovery? A: Low yields are typically a result of suboptimal DCHA stoichiometry or premature filtration.

• Mechanistic Cause: While a 1:1 molar ratio is theoretically ideal, an excess of DCHA can sometimes increase the solubility of the salt in the mother liquor (due to basicity shifts), while too little leaves unreacted free acid.

• Solution: Titrate the DCHA equivalents. In large-scale pharmaceutical syntheses (e.g., the LSZ102 API intermediate), reducing DCHA to 0.85 equivalents optimally balanced yield (82%) and purity (95%) by preventing the co-precipitation of basic impurities[3]. Additionally, extend the cooling and aging time at -20°C to 0°C to ensure maximum lattice formation before filtration.

Q3: My DCHA salt co-precipitated with impurities. How do I resolve this? A: Rapid crash-out can trap unreacted starting materials or metal catalysts within the crystal lattice.

• Mechanistic Cause: Fast precipitation kinetics outpace the thermodynamic sorting of molecules, leading to inclusion defects.

• Solution: Perform a recrystallization. For example, dissolving the crude DCHA salt in methanol/water mixtures or using palladium scavengers (like N-acetyl cysteine) prior to DCHA addition can deplete critical impurities from >4% to less than 0.3%[3].

Q4: How do I efficiently liberate the free acid from the DCHA salt for downstream coupling without causing degradation? A: The DCHA salt must be dissociated using a mild aqueous acid that protonates the carboxylate while driving the protonated DCHA into the aqueous phase.

• Mechanistic Cause: Strong acids can cleave acid-labile protecting groups (like Boc or Z groups). Mild acids provide the exact pKa differential needed to break the salt without degrading the molecule.

• Solution: Dissolve the DCHA salt in an organic solvent like dichloromethane (DCM) or ethyl acetate. Extract the organic layer 3 times with an ice-cold aqueous potassium bisulfate (KHSO4) solution[4] or 10% aqueous citric acid[5]. The free acid remains in the organic layer, while the DCHA·H+ partitions into the aqueous layer.

Section 2: Logical Workflows

Figure 1: Standard workflow for dicyclohexylamine (DCHA) salt precipitation and isolation.

Figure 2: Troubleshooting logic tree for resolving low yield and oiling-out issues.

Section 3: Standardized Experimental Protocols

Protocol A: Optimized DCHA Salt Precipitation

This self-validating protocol ensures high-purity isolation of N-protected amino acids or API intermediates[6].

• Dissolution: Dissolve the crude free acid (e.g., Z-L-Tyrosine or Fmoc-amino acid) in a minimal volume of a moderately polar organic solvent (e.g., ethyl acetate, acetone, or 2-methyltetrahydrofuran).

• Base Addition: While stirring vigorously at room temperature, add 0.85 to 1.0 molar equivalents of Dicyclohexylamine (DCHA) dropwise.

  • Self-Validation Step: Monitor the reaction vessel for a mild exothermic reaction or immediate turbidity, which physically validates that the acid-base salt formation is occurring.

• Nucleation & Aging: If precipitation is slow, cool the reaction vessel in an ice bath (0°C). If the solution remains clear, add hexane dropwise until persistent turbidity is achieved. Age the suspension for 2–4 hours to promote stable crystal growth.

• Isolation: Collect the precipitated salt via vacuum filtration. Wash the filter cake with a cold mixture of the reaction solvent and anti-solvent to flush out unreacted starting materials.

• Drying: Dry the solid under high vacuum at 40°C to a constant weight.

Protocol B: Free Acid Liberation (Salt Breaking)

• Suspension: Suspend the purified DCHA salt in a biphasic mixture consisting of Ethyl Acetate (6 volumes) and 10% aqueous Citric Acid (6 volumes) or ice-cold 1M KHSO4[4][5].

• Dissociation: Stir the mixture vigorously for 10–15 minutes at 20–25°C.

  • Self-Validation Step: The suspension will transition into two clear, distinct liquid phases, physically indicating the complete dissociation of the solid salt.

• Phase Separation: Separate the aqueous layer (which now contains the DCHA sulfate/citrate salt). Wash the organic layer twice more with water, then once with brine.

• Recovery: Dry the organic layer over anhydrous Na2SO4, filter, and evaporate the solvent under reduced pressure to yield the highly pure free acid.

Section 4: Quantitative Data & Optimization Parameters

To facilitate easy comparison and parameter selection, the following table summarizes optimized conditions for various DCHA salt precipitations based on field data:

Target Compound	Optimal Solvent System	DCHA (Equivalents)	Temp (°C)	Yield (%)	Purity (%)
Z-D-Leu-OH	Ethyl Acetate / Hexane	1.0 eq	0°C	>85%	>98%
LSZ102 (API Interm.)	2-MeTHF	0.85 eq	20°C	82%	95%
Fmoc-Amino Acids	Acetone	1.0 eq	25°C	>90%	>99%
7-COOH CBD	EtOAc / Citric Acid (Break)	N/A (Dissociation)	20°C	77% (Recovery)	>99.5%

References

• Synthesis Development of the Selective Estrogen Receptor Degrader (SERD) LSZ102 from a Suzuki Coupling to a C–H Activation Strategy. ACS Publications. Available at:[Link]

• Efficient Procedure for the Preparation of Oligomer-Free Nα-Fmoc Amino Acids. Taylor & Francis Online. Available at:[Link]

• Development and Scale-Up of 7-COOH CBD Synthesis, a Key Cannabinoid Metabolite. Almac Group. Available at:[Link]

Sources

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• 2. tandfonline.com [tandfonline.com]
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• 4. peptide.com [peptide.com]
• 5. almacgroup.com [almacgroup.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Crystallization Engineering &amp; Phase Control

Welcome to the Crystallization Engineering Support Center. As drug development professionals and synthetic chemists, you frequently encounter target molecules—such as N-protected amino acids and complex active pharmaceutical ingredients (APIs)—that resist crystallization and isolate as viscous, impure oils.

Dicyclohexylamine (DCHA) is widely deployed as a resolving agent to convert these recalcitrant, oily free acids into stable, highly pure crystalline salts[1]. However, the synthesis of DCHA salts is notoriously prone to Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out." This guide provides the mechanistic causality, troubleshooting frameworks, and self-validating protocols required to bypass miscibility gaps and force successful crystallization.

Part 1: The Mechanistic Causality of Oiling Out

To troubleshoot oiling out, we must first separate the thermodynamic realities from the kinetic variables. Oiling out is a process where supersaturation causes the dissolved compound to separate into a secondary, solute-rich liquid phase (an emulsion) rather than a rigid crystalline solid[2].

When a system enters a miscibility gap (the binodal curve) before crossing the solubility curve, LLPS is thermodynamically inevitable[3]. This oil-rich phase is highly mobile, allowing solute molecules to arrange randomly, which traps impurities and severely hinders the integration of molecules into a crystal lattice[2][4].

Thermodynamic and kinetic pathways determining crystallization vs. liquid-liquid phase separation.

Part 2: Troubleshooting Guide & FAQs

FAQ 1: Why does my DCHA salt oil out immediately upon adding the base?

Causality: The reaction between a free carboxylic acid and DCHA is highly exothermic. If DCHA is added rapidly at room temperature or lower, the localized concentration and sudden temperature spike create massive, uncontrolled supersaturation. The system instantly bypasses the Metastable Zone Width (MSZW) and crashes into the miscibility gap[2]. Solution: Always add DCHA dropwise at an elevated temperature (e.g., 40–50 °C) where the solubility of the resulting salt is high enough to accommodate the total mass without crossing the binodal curve.

FAQ 2: I added seeds to my oiled-out emulsion, but nothing happened. Why?

Causality: Adding seeds to an active LLPS emulsion is structurally futile. Because the miscibility gap is a thermodynamic phenomenon, the seeds will simply dissolve into the solvent-rich or oil-rich phase rather than initiating crystal growth[2]. Solution: You must rescue the system by altering the thermodynamics. Reheat the mixture until the emulsion clarifies completely (exiting the miscibility gap). Then, adjust the solvent/antisolvent ratio to widen the MSZW before cooling and seeding again.

FAQ 3: How do I choose the right solvent system to prevent LLPS?

Causality: Oiling out is heavily dependent on the solvent system[4]. A highly polar primary solvent mixed with a highly non-polar antisolvent often creates a steep solubility cliff. By selecting a solvent matrix that provides a gradual decrease in solubility, you can safely navigate the MSZW.

Solvent Selection Matrix for DCHA Salts

Primary Solvent	Antisolvent	Typical Application	Oiling-Out Risk	Mechanistic Rationale
Ethyl Acetate	Hexanes / Heptane	Peptides, Montelukast[5]	Moderate	Good solubility balance; rapid antisolvent addition causes LLPS.
Toluene	Heptane	Lipophilic APIs[5]	Low to Mod	Gradual polarity shift; excellent for high-temperature seeding.
Diethyl Ether	Hexane	N-protected amino acids[1]	High	High volatility makes supersaturation and temperature control difficult.
Acetone / MEK	Water or None	Fosaprepitant[6]	Low	High solubility at elevated temps; allows pure cooling crystallization.

Part 3: Self-Validating Experimental Protocols

To guarantee successful crystallization and prevent LLPS, the following protocol utilizes an antisolvent strategy combined with precise thermal control and seeding. This protocol is designed as a self-validating loop: at critical junctions, visual and physical cues dictate whether to proceed or abort and rescue.

Protocol: Controlled Antisolvent Crystallization of DCHA Salts

Phase 1: Dissolution and Salt Formation

• Dissolution: Dissolve the crude free carboxylic acid in the primary solvent (e.g., Ethyl Acetate) at a concentration of 5–10 mL/g.

• Thermal Equilibration: Heat the solution to 45–50 °C. Validation Check: The solution must be completely clear and homogeneous.

• Base Addition: Add 1.05 equivalents of Dicyclohexylamine (DCHA) dropwise over 15–30 minutes while maintaining stirring and temperature.

  • Causality: Slow addition prevents localized supersaturation and dissipates the heat of salt formation.

Phase 2: MSZW Navigation and Seeding 4. Antisolvent Titration: Begin adding the antisolvent (e.g., Heptane) dropwise. Stop immediately when the solution exhibits a faint, transient turbidity that clears upon stirring.

• Validation Check: This visual cue confirms you have reached the edge of the Metastable Zone (MSZW). If the solution turns milky and opaque and does not clear, you have hit the miscibility gap (LLPS). If this occurs, reheat by 10 °C until clear, add 5% more primary solvent, and proceed to step 5.

• Seeding: Add 0.5–1.0 wt% of highly pure DCHA salt seed crystals[2].

• Aging: Hold the temperature steady at 45–50 °C for 1 to 2 hours.

  • Causality: This aging period allows the seed bed to establish and begin consuming the supersaturation, kinetically favoring crystal growth over oil formation[2].

Phase 3: Isolation 7. Controlled Cooling: Cool the suspension to 0–5 °C at a strict, linear rate of 0.1 °C/min[3].

• Causality: Slow cooling ensures the rate of supersaturation generation does not exceed the rate of crystal growth, keeping the system out of the LLPS boundary[2].

• Filtration: Isolate the crystalline solid via vacuum filtration and wash with a cold mixture of the primary/antisolvent to remove residual impurities[1].

Self-validating workflow for DCHA salt crystallization to bypass miscibility gaps.

References

• A method to crystallize substances that oil out. ResearchGate. Available at:[Link]

• Oiling Out in Crystallization: Discover and Bypass Miscibility Gaps. Mettler Toledo. Available at:[Link]

• A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data. MDPI. Available at:[Link]

• Experimental investigation and prediction of oiling out during crystallization process. ResearchGate. Available at:[Link]

• Effect of Liquid-Liquid Phase Separation During Crystallization. LUTPub. Available at:[Link]

• An Improved Method for the Preparation of Montelukast Acid Sodium Salt in Amorphous Form (Patent 1631550). EPO. Available at:[Link]

• Crystalline Fosaprepitant Dicyclohexylamine Salt And Its Preparation (US20160355533A1). Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mt.com [mt.com]
• 3. A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. AN IMPROVED METHOD FOR THE PREPARATION OF MONTELUKAST ACID SODIUM SALT IN AMORPHOUS FORM - Patent 1631550 [data.epo.org]
• 6. US20160355533A1 - Crystalline Fosaprepitant Dicyclohexylamine Salt And Its Preparation - Google Patents [patents.google.com]

Technical Support Center: Improving the Efficiency of DCHA Salt Formation for Crude Amino Acids

Welcome to the Technical Support Center for amino acid purification. As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into optimizing the formation of dicyclohexylammonium (DCHA) salts. This technique is a cornerstone for purifying N-protected amino acids that are often stubborn oils or amorphous solids, converting them into stable, crystalline solids that are easier to handle and purify.[1][2]

This guide moves beyond simple step-by-step instructions to explain the causality behind experimental choices, empowering you to troubleshoot effectively and enhance the efficiency and yield of your reactions.

Frequently Asked Questions (FAQs)

Q1: Why is DCHA salt formation used for purifying amino acids?

A1: Many N-protected amino acids, such as Boc- or Z-protected derivatives, are oils or non-crystalline solids that are difficult to purify via standard recrystallization.[1] Dicyclohexylamine (DCHA), a strong organic base, reacts with the carboxylic acid group of the amino acid derivative to form a stable, crystalline dicyclohexylammonium salt.[1][3] This crystalline nature is highly advantageous as it allows for efficient purification by removing impurities through filtration and subsequent recrystallization.[1][4] The salt form also enhances the compound's stability for storage.[2][5]

Q2: What is the general workflow for this purification technique?

A2: The process involves three primary stages:

• Salt Formation: The crude, often oily, N-protected amino acid is dissolved in a suitable organic solvent, and one equivalent of DCHA is added to precipitate the crystalline salt.

• Purification: The collected DCHA salt is washed and can be further purified by recrystallization to remove any remaining impurities.

• Liberation of the Free Acid: The purified DCHA salt is treated with a stronger acid (e.g., phosphoric acid) to regenerate the purified N-protected amino acid, which is then extracted.[4][5][6]

Q3: How is the purified amino acid recovered from the DCHA salt?

A3: To recover the free amino acid, the DCHA salt is suspended in an organic solvent like ethyl acetate (EtOAc) and washed with an aqueous acid solution, such as 10% phosphoric acid or potassium bisulfate (KHSO₄).[6][7][8] The acid protonates the dicyclohexylamine, forming a water-soluble salt that partitions into the aqueous layer, leaving the purified N-protected amino acid in the organic layer.[8] The organic layer is then washed, dried, and evaporated to yield the final product.[6][7]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the DCHA salt formation process.

Issue 1: Low or No Precipitate/Crystal Formation

Q: I've added DCHA to my crude amino acid solution, but nothing is precipitating, or the yield is very low. What's going wrong?

A: This is a common issue often related to solvent choice and supersaturation.

Causality & Solution:

The formation of a crystalline salt requires the product to be insoluble in the chosen solvent. If the DCHA salt is soluble, it will not precipitate.

• Check Your Solvent: Diethyl ether is a very common and effective solvent for this procedure because most DCHA salts are poorly soluble in it.[1][4] If you are using a more polar solvent like ethyl acetate, the salt may be too soluble.

• Solution Concentration: The solution may be too dilute. Try using a minimal amount of solvent to dissolve the crude amino acid. If you have already added too much, you can carefully evaporate some of the solvent under reduced pressure to increase the concentration.

• Induce Crystallization: If a precipitate is slow to form, try the following techniques:

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface. The microscopic scratches provide nucleation sites for crystal growth.[4]

  • Cooling: Once the solution is saturated, cooling it in an ice bath can decrease the salt's solubility and promote precipitation.[4]

  • Stirring: Ensure the mixture is being stirred adequately after adding DCHA to promote interaction and precipitation.[4]

Caption: Troubleshooting low DCHA salt precipitation.

Issue 2: The Precipitate is an Oil, Not a Crystalline Solid

Q: A precipitate formed, but it's an oil or an amorphous solid. How can I get crystals?

A: Oiling out often happens when precipitation occurs too quickly from a highly supersaturated solution or in the presence of impurities. The goal is to slow down the crystallization process.

Causality & Solution:

Crystal formation is an ordered process. Rapid precipitation can trap solvent and impurities, leading to a disordered, non-crystalline state.

• Control the Addition of DCHA: Add the DCHA slowly, dropwise, while stirring vigorously. This prevents localized high concentrations that lead to rapid precipitation.

• Perform a Recrystallization: This is the most effective solution. The crude, oily DCHA salt can be collected and recrystallized to obtain a pure, crystalline solid.[4] This process involves dissolving the crude salt in a minimal amount of a hot "good" solvent and then slowly adding a "poor" anti-solvent until the solution becomes cloudy, followed by slow cooling.[4]

Solvent System (Good/Poor)	Typical Amino Acid Type
Ethyl Acetate / Hexane	A very common and effective general-purpose system.[4]
Ethanol / Water	Effective for more polar N-protected amino acids.[4]
Toluene / Methanol	Another potential combination to explore.[4]

• Temperature Gradient: Allow the hot, saturated solution to cool slowly to room temperature before moving it to a colder environment like a refrigerator. Rapid cooling often promotes oil formation.[4]

Issue 3: Residual DCHA Contamination in the Final Product

Q: After liberating the free acid, my analysis (TLC, LC-MS) shows that dicyclohexylamine is still present. How do I remove it completely?

A: This indicates an incomplete acid wash during the liberation step. DCHA is basic and must be fully protonated to be removed in the aqueous phase.[8]

Causality & Solution:

The free base form of DCHA is soluble in organic solvents. To remove it, it must be converted to its water-soluble ammonium salt form.

• Ensure Proper pH: During the liberation step, after adding the 10% phosphoric acid, the pH of the lower aqueous layer must be acidic, ideally between 2 and 3.[5][6] This ensures the complete protonation of DCHA. Use pH paper to check.

• Repeat the Acid Wash: Do not rely on a single wash. Wash the organic layer with the aqueous acid solution at least two to three times to ensure complete removal.[7][8][9]

• Final Water Washes: After the acid washes, wash the organic phase with water until the pH of the aqueous wash is neutral (pH ≥4).[4][6] This removes any residual phosphoric acid.

• Avoid Hydrochloric Acid (HCl): Do not use HCl for the acid wash. Dicyclohexylamine forms dicyclohexylammonium chloride, which is sparingly soluble and can precipitate, complicating the purification.[5][6]

Experimental Protocols

Protocol 1: DCHA Salt Formation

Objective: To convert a crude, oily N-protected amino acid into its crystalline DCHA salt.

• Dissolve the crude N-protected amino acid (1 equivalent) in a minimal amount of a suitable solvent (e.g., diethyl ether).

• With continuous stirring, slowly add one equivalent of dicyclohexylamine (DCHA) dropwise to the solution.[4]

• Continue stirring the mixture. A precipitate may form immediately or over time. Stirring for 30 minutes to an hour is typical.

• If no precipitate forms, refer to the troubleshooting guide above to induce crystallization.

• Collect the solid DCHA salt by vacuum filtration.

• Wash the collected crystals with a small amount of cold diethyl ether to remove soluble impurities.[4]

• Dry the crystals under vacuum to a constant weight.

Protocol 2: Liberation of the Free Amino Acid from the DCHA Salt

Objective: To recover the purified N-protected amino acid from its DCHA salt.

• Suspend the purified DCHA salt (1 part) in 5–10 volume parts of ethyl acetate in a separatory funnel.[6]

• Add a 10% aqueous solution of phosphoric acid or potassium bisulfate while stirring/shaking until the DCHA salt is completely dissolved and two clear phases are visible.[6][8]

• Check the pH of the lower, aqueous phase to ensure it is between 2-3.[5][6]

• Separate the layers. Wash the organic phase two more times with the aqueous acid solution.[7][9]

• Wash the organic phase with water until the pH of the aqueous wash is neutral (≥4).[6]

• Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate.[6]

• Filter to remove the drying agent and evaporate the solvent under reduced pressure to obtain the purified N-protected amino acid.[6]

Caption: Complete workflow for purification via DCHA salt formation.

References

• Technical Support Information Bulletin 1137. (n.d.). CordenPharma. Retrieved from [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. (n.d.). Peptides. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. bachem.com [bachem.com]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. peptide.com [peptide.com]

Filter selection for isolating crystalline dicyclohexylamine salts

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical physical and chemical dynamics involved in isolating dicyclohexylamine (DCHA) salts.

In drug development and organic synthesis, N-protected amino acids and API intermediates often present as intractable, non-crystalline oils. Dicyclohexylamine is deployed as a resolving agent because its bulky, hydrophobic cyclohexyl rings disrupt solvent interactions and drive the formation of highly stable, crystalline lattices[1]. However, transitioning from a successful crystallization to a high-yield isolation depends entirely on proper filter selection and fluid dynamics.

Part 1: The Causality of DCHA Salt Isolation

The isolation of a DCHA salt is not merely a physical separation; it is the culmination of an acid-base equilibrium and controlled nucleation. When DCHA is introduced to a free acid, the resulting salt precipitates. If crystallization is forced too rapidly, the rapid nucleation generates micro-crystals that will inevitably blind (clog) your filter membrane[2]. A successful workflow requires balancing the solvent system, the cooling rate, and the mechanical properties of the filter media.

Workflow for the formation and isolation of crystalline dicyclohexylamine salts.

Part 2: Quantitative Filter Membrane Compatibility

Selecting the wrong filter membrane leads to extractable contamination, membrane swelling, or outright dissolution of the filter. DCHA salt crystallizations heavily utilize organic solvents like ethyl acetate, hexanes, and alcohols[3].

The table below synthesizes the chemical compatibility of common filter membranes with the standard solvent systems used in DCHA salt isolation[4].

Solvent System	Polytetrafluoroethylene (PTFE)	Nylon (Polyamide)	Polyvinylidene Fluoride (PVDF)	Regenerated Cellulose (RC)
Ethyl Acetate	Excellent	Excellent	Limited (Swelling)	Excellent
Hexanes / Petroleum Ether	Excellent	Excellent	Excellent	Excellent
Isopropanol (IPA)	Excellent	Excellent	Excellent	Excellent
Acetone	Excellent	Excellent	Poor (Degrades)	Excellent
Aqueous Acid (1% Citric/HCl)	Excellent	Limited (Hydrolysis)	Excellent	Excellent

Causality Note: PTFE is universally recommended for DCHA salt isolations because it is chemically inert to both the highly basic nature of residual free DCHA and the diverse polar/non-polar solvent mixtures used during the anti-solvent precipitation phase[4].

Part 3: Self-Validating Standard Operating Procedure (SOP)

This protocol is designed as a closed-loop, self-validating system for the crystallization and filtration of DCHA salts (e.g., N-Boc-D-Methionine DCHA or Z-D-Leu-OH DCHA)[1][3].

Phase 1: Dissolution and Salt Formation

• Dissolution: Dissolve the amorphous free acid in a minimal volume of primary solvent (e.g., Ethyl Acetate) at room temperature.

• Amine Addition: Slowly add 1.05 molar equivalents of DCHA dropwise under continuous stirring.

  • Causality: Slow addition prevents localized supersaturation, which would otherwise cause the salt to crash out as an amorphous solid rather than a structured crystal.

• Validation Check 1 (pH): Spot the solution on moistened pH paper. A pH of ~8-9 confirms sufficient DCHA has been added to neutralize the free acid.

Phase 2: Crystallization 4. Anti-Solvent Addition: Slowly add an anti-solvent (e.g., Petroleum Ether or Hexane) until the solution becomes slightly turbid[3]. 5. Annealing: Heat the mixture gently until the turbidity clears, then remove from the heat source and allow it to cool to room temperature undisturbed. 6. Polishing: Once crystals begin to form, transfer the flask to an ice bath (0–4 °C) for 2 hours to drive the equilibrium toward complete precipitation[1].

Phase 3: Filtration and Isolation 7. Filter Preparation: Seat a 0.45 µm PTFE membrane in a Buchner funnel. Pre-wet the membrane with cold anti-solvent to establish a seal. 8. Filtration: Apply vacuum and pour the crystal slurry onto the center of the membrane. 9. Validation Check 2 (Mother Liquor): Evaporate a 1 mL aliquot of the filtrate on a watch glass. If a heavy residue remains, the crystallization is incomplete. Return the filtrate to the crystallizer and lower the temperature further[2]. 10. Washing: Wash the filter cake with two bed-volumes of ice-cold anti-solvent to displace residual mother liquor and unreacted DCHA. Dry under vacuum.

Part 4: Troubleshooting & FAQs

Diagnostic logic tree for troubleshooting DCHA salt filtration issues.

Q1: Why is my PTFE filter membrane clogging almost immediately upon starting the vacuum? A: Clogging (filter blinding) during DCHA salt isolation is rarely a chemical compatibility issue; it is a crystallographic failure. If crystallization occurs too rapidly—often due to crashing the solution directly into an ice bath—the resulting crystals will be excessively fine (often smaller than the standard 0.45 µm pore size)[2]. These micro-crystals wedge tightly into the membrane pores, forming an impermeable concrete-like cake. Actionable Fix: Re-dissolve the filter cake in the minimum amount of hot primary solvent. Perform a controlled, slow cooling ramp. You can add a seed crystal at the metastable zone to promote uniform, large crystal growth, which will filter rapidly[2].

Q2: The filtrate is cloudy, and I am losing product yield. What causes product breakthrough? A: Breakthrough occurs for two reasons: either the crystal size distribution is smaller than the membrane pore size, or the membrane has suffered chemical degradation. For example, if you are using a Nylon membrane and your protocol involves a dilute acid wash to remove excess free amine, the Nylon will undergo hydrolysis and degrade[4]. Actionable Fix: First, verify you are using a chemically inert PTFE or RC membrane. If the membrane is intact, the issue is particle size. Recirculate the cloudy filtrate back through the funnel; the initial layer of crystals on the membrane will act as a "depth filter," artificially reducing the pore size and capturing the finer particles.

Q3: My DCHA salt "oiled out" instead of forming a filterable solid. How do I recover it so it can be filtered? A: "Oiling out" (liquid-liquid phase separation) happens when the melting point of the solute-solvent mixture drops below the crystallization temperature. DCHA salts of highly lipophilic molecules are prone to this if the anti-solvent ratio is too high, causing the salt to separate as a dense liquid rather than a solid lattice. Actionable Fix: Do not attempt to filter an oil. Place the flask back on a heat source and add a small amount of a polar solubilizing solvent (like ethyl acetate or isopropanol) until the oil goes back into a homogeneous solution. Then, induce crystallization by scratching the inside of the glass flask with a stirring rod to create nucleation sites, and cool the mixture much more slowly[2].

References

• Tisch Scientific. "Material Compatibility Chart." Tisch Scientific. Available at:[Link]

• PrepChem. "Preparation of N-t-butyloxycarbonyl D-methionine dicyclohexylamine salt." PrepChem. Available at: [Link]

• Chemistry LibreTexts. "3.6F: Troubleshooting." LibreTexts. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. prepchem.com [prepchem.com]
• 4. tischscientific.com [tischscientific.com]

Technical Support Center: Scaling Up Dicyclohexylamine (DCHA) Salt Purification

Target Audience: Researchers, process chemists, and drug development professionals. Purpose: A definitive troubleshooting and methodology guide for transitioning DCHA salt purification from bench-scale discovery to kilogram-scale API and peptide intermediate manufacturing.

Part 1: The Causality of DCHA Salt Scale-Up

In peptide synthesis and small-molecule drug development, N-protected amino acids (e.g., Fmoc-, Boc-, or Z-protected) and highly functionalized carboxylic acid intermediates frequently present as non-crystalline, viscous oils[1]. These oils entrap impurities and are notoriously difficult to handle on a large scale.

Dicyclohexylamine (DCHA) is a bulky, strong organic base that acts as a highly effective resolving agent. By reacting with the carboxylic acid moiety, it forms a stable, highly crystalline dicyclohexylammonium salt[1]. The bulky cyclohexyl rings disrupt the solvation sphere of the oil, forcing the molecules into a rigid, filterable crystal lattice. However, scaling this process introduces severe thermodynamic and kinetic challenges, including liquid-liquid phase separation, exotherms, and downstream amine contamination.

Part 2: Troubleshooting FAQs

Q1: My crude product is "oiling out" instead of crystallizing upon DCHA addition. How do I force nucleation?

A1: "Oiling out" (liquid-liquid phase separation) occurs when the compound separates from the solvent as a supersaturated liquid at a temperature above the melting point of the solute-solvent mixture[2]. In large reactors, poor heat transfer and localized concentration gradients exacerbate this.

• The Causality & Fix: Residual extraction solvents (e.g., dichloromethane) from upstream workups frequently depress the melting point of the mixture, inhibiting crystallization[2]. Ensure complete solvent swapping via vacuum distillation. If oiling out occurs in standard solvents like Ethyl Acetate (EtOAc), adding a co-solvent such as Isopropanol (IPA) can solubilize the heavy oil, allowing for controlled solid formation upon extended stirring (often 12–16 hours)[3]. Alternatively, switch to a biphasic crystallization system (e.g., Toluene/Heptane) and introduce DCHA salt seed crystals to bypass the oil phase entirely and force immediate nucleation[4].

Q2: Upon adding DCHA, the reactor immediately forms an un-stirrable, thick slurry that breaks the agitator.

A2: This is caused by rapid, localized supersaturation. Fast precipitation traps impurities (inclusion) and creates microscopic fines that drastically increase the fluid viscosity.

• The Causality & Fix: DCHA must never be added in a single bolus at scale. It must be metered slowly into a dilute solution of the crude acid. If a thick slurry has already formed, raise the reactor temperature slightly to dissolve the microscopic fines (Ostwald ripening), then implement a slow, controlled cooling ramp (e.g., 0.1°C/min). This promotes the growth of larger, easily filterable crystals and purges entrapped impurities.

Q3: How do I perform the "Salt Break" (liberating the free acid) without ruining my downstream peptide coupling?

A3: The choice of acid during the salt break is the single most critical failure point in DCHA workflows. Do not use Hydrochloric Acid (HCl).

• The Causality & Fix: HCl reacts with DCHA to form dicyclohexylammonium chloride, which is sparingly soluble in both water and organic solvents. This chloride salt will precipitate at the phase boundary, clogging your filters and contaminating the organic layer containing your API[5]. Instead, you must use 10% Phosphoric acid (H 3​ PO 4​ ) or Potassium bisulfate (KHSO 4​ )[5][6]. These specific acids form highly water-soluble DCHA-phosphate/sulfate salts that partition cleanly into the aqueous phase, leaving the pure free acid safely in the organic layer (EtOAc or MTBE)[5].

Part 3: Self-Validating Experimental Protocols

Protocol A: Scalable DCHA Salt Formation & Crystallization

This protocol is designed to prevent oiling out and ensure high-purity crystal growth.

• Dissolution: Dissolve 1.0 equivalent of the crude, oily carboxylic acid in 5–10 volumes of a primary solvent (e.g., EtOAc or Diethyl ether)[2][5].

• Base Addition: Under vigorous agitation, meter in 1.0 to 1.2 equivalents of Dicyclohexylamine (DCHA) dropwise over 30–60 minutes to prevent localized supersaturation[2][3].

• Phase Correction (If Oiling Occurs): If the mixture turns cloudy and forms a bottom oil layer, pause DCHA addition. Add 1 volume of Isopropanol (IPA) or Toluene until the mixture becomes homogeneous[3][4].

• Nucleation: Introduce 0.1% (w/w) of pure DCHA salt seed crystals[4]. Stir at room temperature until a stable suspension of solids is observed.

• Anti-Solvent Addition: Slowly add 2–3 volumes of an anti-solvent (e.g., Hexane or Heptane) to drive the crystallization to completion[4].

• Validation Check: Filter a 1 mL aliquot. If the mother liquor is still highly concentrated (checked via TLC/HPLC), cool the reactor to 0–5°C for 2 hours before bulk filtration.

Protocol B: The "Salt Break" (Free Acid Liberation)

This protocol ensures 100% removal of the DCHA amine prior to peptide coupling.

• Suspension: Suspend 1 part of the purified DCHA salt in 5–10 volumes of a cold organic solvent (EtOAc, MTBE, or Isopropyl ether at -20°C to 0°C, depending on protecting group lability)[5].

• Acidification: Slowly add a 10% aqueous solution of Phosphoric acid (H 3​ PO 4​ ) under vigorous stirring until the solid DCHA salt is completely dissolved and two clear liquid phases appear[5].

• Validation Check 1 (pH): Stop stirring and allow the phases to separate. Measure the pH of the lower aqueous phase. It must read pH 2–3. If it is higher, add more H 3​ PO 4​ [5].

• Extraction: Separate the aqueous phase. Wash the organic phase one more time with 2 volumes of 10% H 3​ PO 4​ , followed by three washes with 2 volumes of water[5].

• Validation Check 2 (Clearance): The pH of the final aqueous water wash must be ≥ 4[5]. Run a TLC or LC-MS of the organic layer to definitively confirm the absence of the DCHA amine peak[5][6].

• Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate under reduced pressure to yield the pure free acid[5].

Part 4: Quantitative Data & Solvent System Summary

The following table summarizes the thermodynamic and kinetic profiles of common solvent systems used in DCHA scale-up operations.

Process Step	Reagent / Solvent System	Volumetric Ratio	Phase Behavior / Yield Impact	Causality & Notes
Salt Formation	EtOAc / Hexanes	1:1 to 1:2	High yield, rapid crystallization	Standard system; prone to oiling out if residual DCM is present[4].
Salt Formation	Toluene / Heptane	2:1 to 3:1	Slower nucleation, high purity	Excellent for scale-up; requires seeding to accelerate crystal formation[4].
Oiling Out Fix	EtOAc + Isopropanol (IPA)	5:1	Solubilizes oil, delayed solid formation	IPA disrupts the supersaturated liquid phase, allowing solid nucleation over 16h[3].
Salt Break	10% Phosphoric Acid (H 3​ PO 4​ )	2 volumes per wash	Perfect biphasic separation	DCHA-phosphate is highly water-soluble; prevents organic layer contamination[5].
Salt Break	Hydrochloric Acid (HCl)	N/A	Critical Failure	Forms insoluble DCHA-HCl; clogs filters and ruins API purity[5].

Part 5: Visual Workflows

Workflow 1: DCHA Salt Formation & Oiling Out Troubleshooting

Caption: Decision matrix for DCHA salt crystallization and resolving liquid-liquid phase separation.

Workflow 2: The "Salt Break" (Free Acid Liberation)

Caption: Biphasic extraction workflow ensuring complete clearance of DCHA prior to coupling.

References

• Ataman Kimya. "DICYCLOHEXYLAMINE". Ataman Chemicals. URL: [Link]

• Almac Group / Organic Process Research & Development. "Development and Scale-Up of 7‐COOH CBD Synthesis, a Key Cannabinoid Metabolite". ACS Publications. URL: [Link]

• Google Patents. "US5614632A - Process for the preparation of leukotriene antagonists".

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. almacgroup.com [almacgroup.com]
• 4. US5614632A - Process for the preparation of leukotriene anatgonists - Google Patents [patents.google.com]
• 5. bachem.com [bachem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Advanced Technical Support Center: Minimizing Impurities in Commercially Sourced Dicyclohexylamine Sulfate

Welcome to the Technical Support Center for Dicyclohexylamine Sulfate (DCHA·H₂SO₄) . While DCHA sulfate is a critical reagent—functioning as a precipitating agent for organic acids, a buffer component in peptide synthesis, and a potent spermidine synthase inhibitor in oncology research—commercially sourced batches often contain trace impurities that can catastrophically derail sensitive workflows.

As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with the mechanistic insights and validated protocols necessary to achieve ultra-high purity DCHA sulfate.

Section 1: Diagnostic FAQ – Impurity Profiling & Mechanistic Impact

Q1: What are the primary chemical impurities in commercial DCHA sulfate, and what is their mechanistic origin? Commercial Dicyclohexylamine (DCHA) is predominantly synthesized via the catalytic hydrogenation of aniline using ruthenium (Ru) or palladium (Pd) catalysts, or through the reductive amination of cyclohexanone [1][2]. Because these industrial-scale reactions rarely reach 100% conversion, the resulting free base is often contaminated with cyclohexylamine (CHA) and unreacted starting materials. When the sulfate salt is subsequently formed, incomplete neutralization can leave residual free DCHA or excess sulfuric acid. Consequently, the primary impurities are CHA, free DCHA, trace heavy metals (Pd/Ru), and moisture [3].

Q2: How do these specific impurities compromise downstream drug development workflows? Understanding the causality of failure is critical before attempting to troubleshoot an experiment:

• Cyclohexylamine (CHA): As an unhindered primary amine, CHA is a highly reactive nucleophile. In peptide synthesis, trace CHA will attack activated carboxyl groups, leading to irreversible amidation and premature chain termination.

• Free Dicyclohexylamine (DCHA): Residual free base alters the stoichiometric pH of the system. When used to precipitate target organic acids, this pH shift prevents the thermodynamic crystallization of the desired salt, severely reducing yield.

• Heavy Metals (Pd/Ru): In biological assays, such as evaluating DCHA sulfate as a spermidine synthase inhibitor in 9L rat brain tumor cells [4], trace transition metals generate reactive oxygen species (ROS) via Fenton-like chemistry, confounding cellular viability data and producing false positives.

Quantitative Impurity Profiling & Analytical Thresholds

Impurity	Mechanistic Origin	Analytical Technique	Acceptable Limit	Impact on Synthesis & Assays
Cyclohexylamine (CHA)	Reductive amination byproduct	GC-FID (post-extraction)	< 0.1%	Primary nucleophile; causes peptide chain termination.
Free DCHA	Incomplete salt neutralization	Acid-Base Titration	< 0.5%	Alters pH; disrupts stoichiometric crystallization.
Free Sulfuric Acid	Excess reagent during synthesis	Aqueous pH Measurement	< 0.1%	Catalyzes hydrolysis of acid-sensitive APIs.
Heavy Metals (Pd/Ru)	Hydrogenation catalyst residue	ICP-MS	< 10 ppm	Generates ROS; confounds in vitro cellular assays.
Moisture (H₂O)	Hygroscopicity / Poor drying	Karl Fischer Titration	< 0.5%	Alters molarity; degrades moisture-sensitive reagents.

Section 2: Troubleshooting Guides & Experimental Protocols

Q3: What is the most effective self-validating protocol for removing CHA and free DCHA from bulk commercial batches? To achieve pharmaceutical-grade purity, a pH-controlled, solvent-selective recrystallization is required. This protocol is a self-validating system : the mid-process pH adjustment acts as an internal check against free DCHA, while the controlled cooling thermodynamically excludes the more soluble CHA sulfate from the crystal lattice[3].

Protocol 1: pH-Controlled Recrystallization of DCHA Sulfate

• Dissolution: Suspend 100 g of crude DCHA sulfate in 400 mL of anhydrous ethanol. Heat the suspension to reflux (approx. 78°C) under continuous magnetic stirring until the solid is completely dissolved.

• Stoichiometric Adjustment (Self-Validation Step): Extract a 1 mL aliquot, dilute in 10 mL of deionized water, and measure the pH. If the pH > 7.0 (indicating residual free DCHA), add 0.1 M H₂SO₄ dropwise to the main boiling flask until the test aliquot registers a neutral pH (6.5–7.0).

• Hot Filtration: Rapidly pass the boiling solution through a fine-porosity heated glass frit (porosity 4).

  • Causality: This step mechanically removes insoluble polymeric byproducts and trace Pd/Ru catalyst residues that act as nucleation sites for impurities.

• Controlled Crystallization: Transfer the filtrate to a controlled-temperature bath. Cool the solution from 78°C to 20°C at a strict rate of 10°C/hour.

  • Causality: Slow cooling promotes the growth of a highly ordered crystal lattice, thermodynamically excluding the structurally distinct CHA sulfate, which remains dissolved in the mother liquor.

• Isolation and Washing: Isolate the purified crystals via vacuum filtration. Wash the filter cake immediately with 2 × 50 mL of ice-cold diethyl ether.

  • Causality: Cold ether rapidly elutes residual mother liquor containing CHA without dissolving the purified DCHA sulfate.

• Desiccation: Transfer the crystals to a vacuum oven. Dry at 40°C under high vacuum (<10 mbar) for 12 hours to eliminate all volatile solvents and moisture.

Workflow for the selective recrystallization and purification of DCHA sulfate.

Section 3: Analytical Verification

Q4: After purification, how can I analytically verify the removal of CHA without damaging my chromatography equipment? A common catastrophic error made by researchers is injecting sulfate salts directly into a Gas Chromatograph (GC). The sulfate counterion will precipitate and permanently degrade the GC stationary phase. You must decouple the amine from the sulfate prior to analysis.

Protocol 2: Analytical Sample Preparation for GC-FID

• Aqueous Extraction: Dissolve 1.0 g of the purified DCHA sulfate in 10 mL of HPLC-grade water.

• Basification: Add 2.0 M NaOH dropwise until the solution reaches pH 12.

  • Causality: This completely deprotonates the sulfate salts, releasing free DCHA and CHA into the aqueous phase.

• Solvent Partitioning: Add 10 mL of MS-grade dichloromethane (DCM) and agitate vigorously. The free uncharged amines will partition into the lower organic layer.

• Analysis: Extract the DCM layer, dry over anhydrous Na₂SO₄, and inject 1 µL into the GC-FID to quantify residual CHA against a standard curve.

Analytical validation logic tree for quantifying impurities in DCHA sulfate.

References

• OECD Existing Chemicals Database . SIDS Initial Assessment Profile: Dicyclohexylamine (Manufacturing and Impurities). Available at: [Link]

• PubChem - National Institutes of Health (NIH) . Dicyclohexylamine | C12H23N | CID 7582. Available at:[Link]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Spermidine Synthase Inhibitors: Featuring Dicyclohexylamine Sulfate

For researchers, scientists, and drug development professionals navigating the intricate landscape of polyamine metabolism, the selection of a potent and specific spermidine synthase (SPDS) inhibitor is a critical experimental decision. This guide provides an in-depth, objective comparison of dicyclohexylamine sulfate (DCHA) and other key SPDS inhibitors, supported by experimental data and detailed protocols to ensure scientific integrity and aid in the rational design of future studies.

The Significance of Spermidine Synthase as a Therapeutic Target

Spermidine synthase is a pivotal enzyme in the polyamine biosynthesis pathway, catalyzing the transfer of an aminopropyl group from decarboxylated S-adenosylmethionine (dcSAM) to putrescine, yielding spermidine. Polyamines, including putrescine, spermidine, and spermine, are essential polycations for cell growth, proliferation, and differentiation. Dysregulation of this pathway is a hallmark of numerous diseases, most notably cancer, making its constituent enzymes attractive targets for therapeutic intervention. Inhibition of spermidine synthase leads to the depletion of spermidine and an accumulation of its precursor, putrescine, thereby disrupting cellular homeostasis and potentially inducing cytostasis or apoptosis in rapidly dividing cells.

Dicyclohexylamine (DCHA): A Re-evaluation of a Classical Inhibitor

Dicyclohexylamine, often used in its salt form, dicyclohexylammonium sulfate, has been widely cited as a potent inhibitor of spermidine synthase. Early studies demonstrated its ability to decrease spermidine levels and suppress tumor growth in various cancer models[1][2][3]. For instance, in 9L rat brain tumor cells, treatment with DCHA led to a significant depletion of spermidine and an elevation of putrescine levels[1]. Similar effects on polyamine concentrations have been observed in plant protoplasts[4].

However, a critical re-evaluation of the inhibitory activity of dicyclohexylamine is warranted. A study published in the Biochemical Journal by Batchelor et al. (1986) presented compelling evidence that the inhibitory effects previously attributed to commercially available "dicyclohexylammonium sulphate" were, in fact, due to the presence of cyclohexylamine, a less potent inhibitor[5]. The researchers found that both dicyclohexylamine free base and a synthesized dicyclohexylammonium sulphate salt did not inhibit spermidine synthase activity[5]. This finding suggests that historical data on DCHA's potency should be interpreted with caution and underscores the importance of verifying the purity and identity of chemical reagents.

Despite this controversy, numerous studies continue to reference DCHA as a spermidine synthase inhibitor, and it has been instrumental in elucidating the cellular consequences of spermidine depletion[1][6][7]. The observed biological effects in these studies are likely due to the in-situ activity of cyclohexylamine or other impurities present in the commercial preparations of DCHA used at the time.

Comparative Efficacy of Spermidine Synthase Inhibitors

To provide a clear and objective comparison, the following table summarizes the half-maximal inhibitory concentration (IC50) values of dicyclohexylamine and other notable spermidine synthase inhibitors. It is important to note that IC50 values can vary depending on the enzyme source, assay conditions, and the specific form of the inhibitor used.

Inhibitor	Target Enzyme(s)	Reported IC50 Value	Mechanism of Action	Key Findings & Remarks
Dicyclohexylamine (as dicyclohexylammonium sulphate)	Spermidine Synthase	~8 µM (rat ventral prostate)	Competitive with putrescine	Controversial Efficacy: Later studies suggest the inhibitory activity may be due to cyclohexylamine contamination[5]. Historically used to study the effects of spermidine depletion[1][4].
Cyclohexylamine	Spermidine Synthase	12-15 µM	Competitive with putrescine	The likely active inhibitor in many early studies using commercial "dicyclohexylammonium sulphate"[5].
trans-4-Methylcyclohexylamine (4MCHA)	Spermidine Synthase	Potent inhibitor; specific IC50 not consistently reported but shown to be highly effective in vitro and in vivo.	Competitive with putrescine	A more potent and specific inhibitor than cyclohexylamine[8][9][10][11]. Causes a marked decrease in spermidine with a compensatory increase in spermine[10][11].
N-(3-Aminopropyl)cyclohexylamine (APCHA)	Primarily Spermine Synthase; some activity against Spermidine Synthase	Potent spermine synthase inhibitor.	Competitive with spermidine (for spermine synthase)	Often used as a selective inhibitor of spermine synthase to study the specific roles of spermine[10][11].
AdoDATO (S-Adenosyl-1,8-diamino-3-thiooctane)	Spermidine Synthase	0.2–8.5 µM (varies by enzyme source)	Mixed-type inhibition, binding to both dcAdoMet and putrescine sites.	A multi-substrate analog that is a highly potent inhibitor. Demonstrates species-specific potency, with a significantly lower IC50 for Plasmodium falciparum SPDS compared to mammalian enzymes.

Visualizing the Polyamine Biosynthesis Pathway and Inhibition

To better understand the roles of these inhibitors, the following diagram illustrates the key steps in the polyamine biosynthesis pathway and the points of enzymatic inhibition.

Caption: The polyamine biosynthesis pathway and points of inhibition.

Experimental Protocols for Assessing Spermidine Synthase Inhibition

The accurate determination of inhibitor efficacy relies on robust and reproducible experimental protocols. Below are two widely accepted methods for assaying spermidine synthase activity.

HPLC-Based Spermidine Synthase Activity Assay

This method provides a quantitative measurement of spermidine production and is considered a gold-standard technique.

Workflow Diagram:

Caption: Workflow for the HPLC-based spermidine synthase activity assay.

Step-by-Step Methodology:

• Enzyme Preparation: Prepare a crude enzyme extract from cells or tissues by homogenization and centrifugation, or use a purified recombinant spermidine synthase.

• Reaction Mixture: In a microcentrifuge tube, combine the following in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5):

  • Enzyme preparation

  • Putrescine (substrate)

  • Decarboxylated S-adenosylmethionine (dcSAM; aminopropyl group donor)

  • Varying concentrations of the inhibitor (e.g., dicyclohexylamine sulfate) or vehicle control.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding a strong acid, such as perchloric acid, to a final concentration of 0.2 M.

• Derivatization: Neutralize the samples and derivatize the polyamines with a fluorescent or UV-absorbing tag (e.g., dansyl chloride, benzoyl chloride) according to established protocols. This step is crucial for sensitive detection by HPLC.

• Extraction: Extract the derivatized polyamines using an appropriate organic solvent (e.g., toluene for dansyl derivatives).

• Sample Preparation for HPLC: Evaporate the organic solvent and reconstitute the residue in the mobile phase.

• HPLC Analysis: Inject the sample into an HPLC system equipped with a C18 reverse-phase column and a suitable detector (fluorescence or UV).

• Quantification: Quantify the amount of spermidine produced by comparing the peak area to a standard curve generated with known concentrations of derivatized spermidine.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Fluorescence-Based Spermidine Synthase Activity Assay

This more recent method offers a high-throughput alternative to the traditional HPLC-based assay.

Principle: This assay utilizes a reagent, such as 1,2-diacetyl benzene (DAB), that reacts with primary amines to form fluorescent products. The fluorescence intensity of the product formed with spermidine is significantly higher than that of the product formed with putrescine, allowing for the detection of spermidine synthase activity.

Step-by-Step Methodology:

• Reaction Setup: In a 96- or 384-well plate, set up the enzymatic reaction as described for the HPLC-based assay (enzyme, putrescine, dcSAM, and inhibitor).

• Incubation: Incubate the plate at 37°C for a specified time.

• Detection: Add the fluorescent reagent (e.g., DAB) to each well and incubate to allow for the derivatization reaction to occur.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths for the chosen reagent.

• Data Analysis: The increase in fluorescence intensity correlates with the amount of spermidine produced. Calculate the IC50 value as described for the HPLC-based assay.

Conclusion and Future Perspectives

The selection of an appropriate spermidine synthase inhibitor is paramount for the success of in vitro and in vivo studies targeting the polyamine pathway. While dicyclohexylamine has historically been a widely used tool, researchers must be cognizant of the controversy surrounding its direct inhibitory activity, with evidence suggesting that its effects may be attributable to cyclohexylamine. For more specific and potent inhibition of spermidine synthase, compounds such as trans-4-methylcyclohexylamine (4MCHA) and the multi-substrate analog AdoDATO represent superior alternatives.

The detailed experimental protocols provided in this guide offer a robust framework for the accurate assessment of inhibitor efficacy. As research into the therapeutic potential of polyamine pathway modulation continues to evolve, the use of well-characterized inhibitors and validated assay methodologies will be indispensable for advancing our understanding and developing novel therapeutic strategies.

References

• Shirahata, A., Morohoshi, T., & Samejima, K. (1988). Trans-4-methylcyclohexylamine, a potent new inhibitor of spermidine synthase. Chemical & Pharmaceutical Bulletin, 36(8), 3220-3222. [Link]

• Batchelor, K. W., Smith, R. A., & Watson, N. S. (1986). Dicyclohexylamine is not an inhibitor of spermidine synthase. Biochemical Journal, 233(1), 307–308. [Link]

• Feuerstein, B. G., Deen, D. F., & Marton, L. J. (1981). Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells. Cancer Research, 41(11 Part 1), 4348-4351. [Link]

• Hibasami, H., Ito, H., & Maekawa, S. (1981). ANTI-TUMOR EFFECT OF DICYCLOHEXYLAMMONIUM SULFATE, A POTENT INHIBITOR OF SPERMIDINE SYNTHASE. Gan, 72(4), 512-516. [Link]

• Ito, H., Hibasami, H., Shimura, K., Nagai, J., & Hidaka, H. (1982). Antitumor effect of dicyclohexylammonium sulfate, a potent inhibitor of spermidine synthase against P388 leukemia. Cancer Letters, 15(3), 229-235. [Link]

• Greenberg, M. L., & Cohen, S. S. (1985). Dicyclohexylamine-induced Shift of Biosynthesis From Spermidine to Spermine in Plant Protoplasts. Plant Physiology, 78(3), 568-575. [Link]

• Beppu, T., Shirahata, A., Takahashi, N., Hosoda, H., & Samejima, K. (1995). Specific depletion of spermidine and spermine in HTC cells treated with inhibitors of aminopropyltransferases. Journal of Biochemistry, 117(2), 339-345. [Link]

• Shirahata, A., Takahashi, N., Beppu, T., Hosoda, H., & Samejima, K. (1993). Effects of inhibitors of spermidine synthase and spermine synthase on polyamine synthesis in rat tissues. Biochemical Pharmacology, 45(9), 1897-1903. [Link]

• Ha, H. C., Woster, P. M., Yager, J. D., & Casero, R. A. (2024). A fluorescence-based assay for measuring polyamine biosynthesis aminopropyl transferase-mediated catalysis. Journal of Biological Chemistry, 107832. [Link]

• Kobayashi, M., et al. (2005). Control of spermidine and spermine levels in rat tissues by trans-4-methylcyclohexylamine, a spermidine-synthase inhibitor. Biological & Pharmaceutical Bulletin, 28(4), 569-573. [Link]

• Porta, R., Gentile, V., & Seiler, N. (1987). Cerebral Polyamine Metabolism: Inhibition of Spermidine Biosynthesis by Dicyclohexylamine. Journal of Neurochemistry, 49(5), 1595-1600. [Link]

• Batchelor, K. W., Smith, R. A., & Watson, N. S. (1986). Dicyclohexylamine is not an inhibitor of spermidine synthase. Biochemical Journal, 233(1), 307-308. [Link]

• Bagni, N., & Serafini-Fracassini, D. (1985). Polyamine Biosynthesis and Effect of Dicyclohexylamine during the Cell Cycle of Helianthus tuberosus Tuber. Plant Physiology, 79(1), 148-152. [Link]

• Hibasami, H., Tanaka, M., Nagai, J., & Ikeda, T. (1980). Dicyclohexylamine, a potent inhibitor of spermidine synthase in mammalian cells. FEBS Letters, 116(1), 99-101. [Link]

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• 1. Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
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• 4. Dicyclohexylamine-induced shift of biosynthesis from spermidine to spermine in plant protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Polyamine Biosynthesis and Effect of Dicyclohexylamine during the Cell Cycle of Helianthus tuberosus Tuber - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Trans-4-methylcyclohexylamine, a potent new inhibitor of spermidine synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Control of spermidine and spermine levels in rat tissues by trans-4-methylcyclohexylamine, a spermidine-synthase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Specific depletion of spermidine and spermine in HTC cells treated with inhibitors of aminopropyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of inhibitors of spermidine synthase and spermine synthase on polyamine synthesis in rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Study of Corrosion Inhibitors: DCHA Sulfate vs. Legacy Alternatives

Target Audience: Materials Scientists, Chemical Engineers, and Pharmaceutical Packaging Developers.

Executive Summary

The protection of ferrous and non-ferrous metals during storage, transit, and operation is a critical logistical challenge in industrial and pharmaceutical manufacturing. Volatile Corrosion Inhibitors (VCIs) offer a self-replenishing, vapor-phase solution. Historically, Dicyclohexylamine (DCHA) nitrite was the industry standard. However, due to its potential to form carcinogenic nitrosamines under ambient conditions[1], regulatory pressures have driven the adoption of safer, "non-nitrite" alternatives.

This guide provides an objective, data-driven comparison of DCHA sulfate against legacy and contemporary corrosion inhibitors, detailing their mechanistic pathways, comparative efficacies, and the standardized experimental protocols required to validate their performance.

Mechanistic Foundation: How DCHA Sulfate Operates

DCHA sulfate functions as a mixed-type Volatile Corrosion Inhibitor. Unlike strictly aqueous inhibitors, VCIs must possess an optimal vapor pressure to sublimate, diffuse through an enclosed space, and condense onto the target metal surface.

The efficacy of DCHA sulfate relies on a synergistic, dual-action mechanism:

• Cathodic Inhibition (The Cation): Upon condensation and hydrolysis in the microscopic moisture layer on the metal, the bulky, hydrophobic dicyclohexylammonium cation ( DCHA+ ) chemisorbs onto the metal lattice. This forms a densely packed, planar barrier that sterically hinders the diffusion of oxygen and water to the metal surface, effectively retarding the cathodic reduction process[2].

• Anodic Passivation (The Anion): The sulfate anion interacts with the metallic substrate to promote the formation of a stable oxide layer. This causes a substantial anodic shift in the corrosion potential, forcing the active metal into a passivation region where dissolution rates become negligible[3].

Caption: Dual-action corrosion inhibition mechanism of DCHA sulfate on metal surfaces.

Comparative Analysis: DCHA Sulfate vs. Alternatives

When selecting a corrosion inhibitor for closed-loop systems or packaging, engineers must balance inhibition efficiency (IE%) with environmental and toxicological profiles. The table below synthesizes the performance metrics of DCHA sulfate against common alternatives[1][4][5].

Inhibitor Profile	DCHA Sulfate	DCHA Nitrite (Dichan)	Sodium Nitrite	Cyclohexylamine (CHA)
Inhibitor Type	Mixed-Type VCI	Anodic VCI	Anodic Aqueous	Neutralizing Amine
Primary Mechanism	Chemisorption & Passivation	Oxide Film Formation	Oxide Film Formation	pH Elevation / Scavenging
Inhibition Efficiency (Mild Steel)	85% - 92%	90% - 95%	80% - 85%	75% - 81%
Vapor Phase Activity	Excellent	Excellent	None (Aqueous Only)	Moderate
Toxicity / Safety Risk	Low (Non-nitrite)	High (Nitrosamine formation)	High (Acute toxicity)	Moderate (Irritant)
Optimal Application	Pharma packaging, electronics	Phased out / Legacy	Pipeline hydrotesting	Boiler water systems

Strategic Insight: While DCHA nitrite marginally outperforms DCHA sulfate in raw inhibition efficiency due to the highly reactive nature of the nitrite ion[4], the critical risk of N-nitrosodicyclohexylamine formation renders it unsuitable for modern applications[1]. DCHA sulfate provides a statistically comparable level of protection without the severe occupational health liabilities.

Experimental Validation Protocol

To establish trustworthiness in inhibitor selection, empirical validation must follow a self-validating, multi-modal approach. As a Senior Application Scientist, I mandate the following workflow to evaluate VCI performance.

Note the causality of the sequence: Non-destructive techniques (EIS) must always precede destructive techniques (Tafel polarization) to preserve the integrity of the adsorbed inhibitor film.

Step-by-Step Methodology

Step 1: Substrate Preparation & Standardization

• Action: Polish mild steel coupons using sequential SiC paper (up to 1200 grit), degrease with acetone, and dry under a nitrogen stream.

• Causality: Standardizing the surface roughness ensures uniform surface energy, preventing localized galvanic cells from skewing the baseline corrosion rate.

Step 2: VCI Equilibration (Vapor Phase Test)

• Action: Suspend the steel coupons in a sealed conical flask containing 1.0g of DCHA sulfate at the base (without physical contact). Equilibrate at 40°C for 48 hours.

• Causality: This simulates accelerated storage conditions, allowing the solid inhibitor to sublimate, reach vapor saturation, and condense onto the substrate[2].

Step 3: Electrochemical Impedance Spectroscopy (EIS)

• Action: Immerse the treated coupon in a 3.5% NaCl electrolyte. Apply a small AC amplitude (10 mV) over a frequency range of 100 kHz to 10 mHz.

• Causality: EIS is non-destructive. By analyzing the Nyquist plots, we extract the Charge Transfer Resistance ( Rct​ ). A higher Rct​ directly correlates to a thicker, more densely packed DCHA+ adsorption layer[5].

Step 4: Potentiodynamic (Tafel) Polarization

• Action: Following EIS, sweep the potential from -250 mV to +250 mV relative to the Open Circuit Potential (OCP) at a scan rate of 1 mV/s.

• Causality: This destructive test forces the metal to corrode. By analyzing the shift in the corrosion potential ( Ecorr​ ), we can definitively classify the inhibitor as anodic, cathodic, or mixed-type[3].

Step 5: Gravimetric (Weight Loss) & Morphological Analysis

• Action: Expose parallel samples to a salt spray chamber for 30 days. Clean the corrosion products using Clarke's solution, weigh the mass difference, and analyze the surface via Scanning Electron Microscopy (SEM).

• Causality: Weight loss provides the absolute, real-world corrosion rate (mm/year), serving as the ultimate ground-truth validation for the electrochemical data.

Caption: Standardized experimental workflow for evaluating VCI efficacy and mechanism.

Conclusion

The transition from DCHA nitrite to DCHA sulfate represents a necessary evolution in corrosion science, prioritizing human safety without sacrificing material integrity. DCHA sulfate leverages the robust chemisorption properties of the dicyclohexylammonium cation while utilizing the sulfate anion to facilitate anodic passivation. For researchers and packaging engineers developing protocols for long-term metallic storage, DCHA sulfate stands as the optimal, scientifically validated choice.

References

• Environmental Protection Agency (EPA). Volatile Corrosion Inhibitors and Boiler Water Additives: Potential for Nitrosamine Formation. Available at: [Link]

• Association for Materials Protection and Performance (AMPP). An Overview: Vapor Phase Corrosion Inhibitors. Available at:[Link]

• Total Materia. Corrosion Inhibitors: Types, Mechanisms, and Applications. Available at: [Link]

• Emerald Publishing (Anti-Corrosion Methods and Materials). Corrosion of inhibitor treated mild steel immersed in distilled water and a simulated salt solution. Available at:[Link]

• ResearchGate. Cyclohexylamine an effective corrosion inhibitor for mild steel in 0.1 N H2SO4: Experimental and theoretical study. Available at:[Link]

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• 2. content.ampp.org [content.ampp.org]
• 3. corrosion inhibitors | Total Materia [totalmateria.com]
• 4. emerald.com [emerald.com]
• 5. researchgate.net [researchgate.net]

A Researcher's Guide to the Definitive Identification of Dicyclohexylamine Sulfate Precipitates

In the landscape of pharmaceutical development and chemical research, the precise identification of salt forms is a cornerstone of ensuring product quality, stability, and efficacy.[1][2] The formation of dicyclohexylamine (DCHA) salts, for instance, is a common strategy to improve the physicochemical properties of an active pharmaceutical ingredient (API).[3] However, the appearance of a precipitate, purportedly the dicyclohexylamine sulfate salt, necessitates rigorous and unequivocal confirmation of its identity. This guide provides a comprehensive comparison of analytical techniques to definitively identify dicyclohexylamine sulfate precipitates, offering researchers the insights to select the most appropriate methods for their needs.

The Imperative of Identity Confirmation

The formation of a salt involves a delicate interplay of pKa values between the API and the counterion.[2][4] An unexpected precipitate can arise from various sources, including the presence of residual ions, such as sulfate, from manufacturing processes.[5] Misidentification of a precipitate can lead to significant delays in development, compromised batch quality, and potential safety concerns. Therefore, a multi-faceted analytical approach is crucial for unambiguous identification.

A Comparative Analysis of Key Analytical Techniques

The following sections delve into the most effective analytical methods for characterizing dicyclohexylamine sulfate precipitates. Each technique is evaluated based on its principle, experimental workflow, and its inherent strengths and limitations in this specific application.

Table 1: Comparative Overview of Analytical Techniques

Technique	Principle	Specificity	Sensitivity	Sample Requirement	Throughput	Relative Cost
FTIR Spectroscopy	Vibrational spectroscopy of molecular bonds	High for functional groups	mg range	Low	High	Low
NMR Spectroscopy	Nuclear spin resonance in a magnetic field	Very High (structural elucidation)	mg range	High	Low	High
HPLC with UV/ELSD	Chromatographic separation	High for quantification	µg to ng range	Moderate	High	Moderate
Thermal Analysis (DSC/TGA)	Measurement of physical and chemical properties as a function of temperature	Moderate (identifies thermal events)	mg range	Low	Moderate	Moderate
Ion Chromatography	Separation and quantification of ions	High for sulfate ions	ppm to ppb range	Low	High	Moderate

I. Fourier-Transform Infrared (FTIR) Spectroscopy: The First Line of Inquiry

FTIR spectroscopy is an invaluable tool for the initial and rapid screening of the precipitate.[6] It provides a molecular fingerprint based on the vibrational frequencies of chemical bonds.[6]

Scientific Rationale

The FTIR spectrum of dicyclohexylamine sulfate will exhibit characteristic absorption bands corresponding to the dicyclohexylamine cation and the sulfate anion. Key vibrational modes to observe include the N-H stretches of the secondary amine salt, the C-H stretches of the cyclohexyl rings, and the strong, characteristic S=O stretching vibrations of the sulfate group.[7][8]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: A small amount (1-2 mg) of the dried precipitate is placed directly onto the ATR crystal.

• Data Acquisition: The spectrum is recorded over the mid-IR range (typically 4000-400 cm⁻¹).

• Data Analysis: The obtained spectrum is compared against reference spectra of dicyclohexylamine and a known sulfate salt. The presence of characteristic peaks for both moieties confirms the likely identity.

Workflow for FTIR Analysis

Caption: Workflow for FTIR analysis of precipitates.

II. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy provides unparalleled detail about the molecular structure of a compound. For the confirmation of dicyclohexylamine sulfate, both ¹H and ¹³C NMR are indispensable.

Scientific Rationale

¹H NMR will confirm the presence of the dicyclohexyl groups through characteristic signals for the aliphatic protons. The chemical shift of the N-H proton will be indicative of its salt form. ¹³C NMR will show the specific carbon environments within the cyclohexyl rings.[9][10] The absence of signals corresponding to other organic counterions provides strong evidence for the presence of an inorganic anion like sulfate.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the precipitate in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.[11]

• Data Analysis: Assign the peaks in the spectra and compare the chemical shifts and integration values to a reference spectrum of dicyclohexylamine. The simplicity of the spectrum (only showing signals for the dicyclohexylammonium cation) strongly suggests the counterion is inorganic.

III. High-Performance Liquid Chromatography (HPLC): Quantifying the Components

HPLC is a powerful technique for separating, identifying, and quantifying the components of a mixture.[12][13] For dicyclohexylamine sulfate, HPLC can be used to confirm the presence and determine the concentration of the dicyclohexylamine cation.

Scientific Rationale

A reversed-phase HPLC method can effectively separate the relatively nonpolar dicyclohexylamine from other potential components.[13] The use of a UV detector is suitable for aromatic compounds, but for the non-chromophoric dicyclohexylamine, an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer (MS) is more appropriate.[12][14][15]

Experimental Protocol: RP-HPLC with ELSD/MS

• Sample Preparation: Accurately weigh and dissolve the precipitate in a suitable solvent mixture (e.g., acetonitrile/water).

• Chromatographic Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water with a suitable buffer (e.g., formic acid for MS compatibility).[13]

  • Detection: ELSD or Mass Spectrometry.

• Data Analysis: The retention time of the major peak should match that of a dicyclohexylamine standard. Quantification can be performed using a calibration curve.

IV. Thermal Analysis (DSC/TGA): Assessing Thermal Properties and Composition

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide information on the thermal properties and composition of the precipitate.[16][17][18][19]

Scientific Rationale

DSC measures the heat flow associated with thermal transitions, such as melting and decomposition.[20] The melting point of the dicyclohexylamine sulfate salt will be a distinct physical property. TGA measures changes in mass as a function of temperature.[17] The TGA thermogram can reveal the presence of water or other volatile components and the decomposition profile of the salt.

Experimental Protocol: DSC and TGA

• Sample Preparation: Place a small, accurately weighed amount of the precipitate (2-5 mg) into an aluminum pan.

• DSC Analysis: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere to determine the melting point and other thermal events.

• TGA Analysis: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere to observe weight loss associated with desolvation and decomposition.

Decision-Making Flowchart for Technique Selection

Caption: Decision-making flowchart for selecting analytical techniques.

V. Ion Chromatography: Direct Confirmation of the Sulfate Anion

While the aforementioned techniques provide strong evidence for the dicyclohexylammonium cation, direct confirmation and quantification of the sulfate anion are best achieved through ion chromatography (IC).[5]

Scientific Rationale

IC separates ions based on their interaction with a resin. A conductivity detector can then quantify the concentration of the separated ions. This method is highly specific and sensitive for the determination of sulfate.[21]

Experimental Protocol: Ion Chromatography

• Sample Preparation: Accurately weigh and dissolve the precipitate in deionized water.

• Chromatographic Conditions:

  • Column: Anion-exchange column.

  • Eluent: A suitable carbonate/bicarbonate buffer.

  • Detection: Suppressed conductivity detection.

• Data Analysis: The retention time and peak area of the sulfate peak are compared to a sulfate standard calibration curve for identification and quantification.

Conclusion: A Self-Validating Approach

A single analytical technique is rarely sufficient for the definitive identification of an unknown precipitate. By employing a combination of these orthogonal methods, a self-validating system is created. FTIR provides a rapid initial assessment, NMR confirms the organic cation's structure, HPLC quantifies the cation, thermal analysis characterizes the salt's physical properties, and ion chromatography unequivocally identifies and quantifies the sulfate anion. This comprehensive approach ensures the highest level of scientific integrity and provides the trustworthy data necessary for critical decision-making in research and drug development.

References

• Development of an HPLC‐Light Scattering Method for the Quantification of Dicyclohexylamine in Beeswax | Request PDF - ResearchGate. Available at: [Link]

• Origin Identification of Table Salt Using Flame Atomic Absorption and Portable Near-Infrared Spectrometries - MDPI. Available at: [Link]

• Separation of (Cyclohexylmethyl)cyclohexylamine on Newcrom R1 HPLC column. SIELC. Available at: [Link]

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. MDPI. Available at: [Link]

• API Salt Selection: A Classical but Evolving Approach in Modern Drug Development - GSC Online Press. Available at: [Link]

• Table of Contents 1. Instruments and Materials 2. Experimental Section 3. NMR Spectra 4. HRMS Spetra 5. HPLC Analysis 6. Single Crystal Data - Rsc.org. Available at: [Link]

• Development of an Hplc-Elsd Method for the Quantification of Dicyclohexylamine in Beeswax | Request PDF - ResearchGate. Available at: [Link]

• How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. American Pharmaceutical Review. Available at: [Link]

• Comparison of Analytical Methods to Determine Sodium Content of Low-Sodium Foods | Journal of AOAC INTERNATIONAL | Oxford Academic. Available at: [Link]

• API Salt Solubility: Unresolved Problems and Innovative Solutions Beyond Conventional Approaches | Crystal Growth & Design - ACS Publications. Available at: [Link]

• Salt analysis - Free PDF Library. Available at: [Link]

• Particle Size Analysis of Salt-Formed Active Pharmaceutical Ingredients | Intek Group. Available at: [Link]

• Salt Measurement in Food | METTLER TOLEDO. Available at: [Link]

• Identification and characterization of the sulfate precipitate in GI147211C IV formulation. PubMed. Available at: [Link]

• Supplementary Information - Rsc.org. Available at: [Link]

• Dicyclohexylamine - Optional[FTIR] - Spectrum - SpectraBase. Available at: [Link]

• Dicyclohexylamine - Optional[13C NMR] - Chemical Shifts - SpectraBase. Available at: [Link]

• Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis - TA Instruments. Available at: [Link]

• applications of dicyclohexylamine in the pharmaceutical industry today - Polyurethane catalyst. Available at: [Link]

• Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC) - IIT Kanpur. Available at: [Link]

• Thermal Analysis Instruments (DSC, TGA) - ResolveMass Laboratories Inc.. Available at: [Link]

• Recent applications of quantitative analytical FTIR spectroscopy in pharmaceutical, biomedical, and clinical fields. SpringerLink. Available at: [Link]

• THERMAL ANALYSIS (DSC, TGA) OF TEXTILE FLAME RETARDANTS WITH LOWER ENVIRONMENTAL IMPACT - openjournals ugent. Available at: [Link]

• NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties | ADMET and DMPK - IAPC Journals. Available at: [Link]

• Dicyclohexylurea – Knowledge and References - Taylor & Francis. Available at: [Link]

• Simultaneous Thermal Analyzer (STA/TGA-DSC). NETZSCH. Available at: [Link]

• Solid-State Characterization in Drug Development and Formulation | Open Access Journals. Available at: [Link]

• III Analytical Methods. Available at: [Link]

• 4.2 Determination of sulphate in precipitation - EMEP CCC. Available at: [Link]

• Stability assessment of organic sulfur and organosulfate compounds in filter samples for quantification by Fourier- transform infrared spectroscopy - AMT. Available at: [Link]

• TEACHING NOTES - Shimadzu. Available at: [Link]

• Precipitation ,Separation and Identification of cations Group (III) Al ,Fe , Cr ,Mn C.F +. Available at: [Link]

• Analytical methods for tracing pharmaceutical residues in water and wastewater - AquaEnergy Expo Knowledge Hub. Available at: [Link]

• Volume 35 No 4 page 34. Available at: [Link]

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Validating the inhibitory effect of DCHA sulfate on polyamine levels

As a Senior Application Scientist, I frequently consult on experimental designs targeting the polyamine metabolic network. Polyamines—putrescine, spermidine, and spermine—are essential polycationic alkylamines that regulate chromatin structure, gene expression, and ion channel function. In hyperproliferative states, such as oncology and infectious diseases, this pathway is heavily upregulated, making it a prime target for pharmacological intervention[1].

When designing an assay to validate the inhibitory effect of Dicyclohexylamine (DCHA) sulfate , it is crucial to understand its specific mechanistic niche compared to broad-spectrum alternatives like α-difluoromethylornithine (DFMO) and methylglyoxal bis(guanylhydrazone) (MGBG). This guide provides an objective comparison of these inhibitors and outlines a self-validating analytical workflow for quantifying their effects on intracellular polyamine pools.

Mechanistic Profiling: DCHA vs. DFMO and MGBG

To effectively utilize DCHA sulfate, researchers must understand the causality of its metabolic blockade.

• DFMO (Eflornithine): An enzyme-activated, irreversible suicide inhibitor of Ornithine Decarboxylase (ODC), the rate-limiting step of the entire pathway[1]. It causes a global downstream starvation of putrescine and spermidine.

• MGBG: Competitively inhibits S-adenosylmethionine decarboxylase (SAMDC), starving the downstream synthases of their aminopropyl donor, decarboxylated SAM (dcSAM)[1].

• DCHA Sulfate: A highly specific, competitive inhibitor of Spermidine Synthase (SpdS). By surgically blocking the conversion of putrescine to spermidine, DCHA induces a unique metabolic signature: a profound depletion of spermidine, stable spermine levels, and a massive, compensatory accumulation of putrescine[2].

Polyamine biosynthesis pathway and specific inhibitor targets.

Table 1: Comparative Profiling of Polyamine Inhibitors

Inhibitor	Target Enzyme	Putrescine Levels	Spermidine Levels	Spermine Levels	Primary Research Utility
DCHA Sulfate	Spermidine Synthase	Elevated (>350%)	Severely Depleted (<10%)	Unchanged	Mechanistic decoupling of spermidine function
DFMO	Ornithine Decarboxylase	Depleted	Depleted	Unchanged / Slight Decrease	Global polyamine starvation models
MGBG	SAM Decarboxylase	Elevated	Depleted	Depleted	Dual spermidine/spermine blockade

Experimental Validation Strategy: The Causality of the Protocol

To validate DCHA's efficacy, we must quantify intracellular polyamines. This presents an analytical challenge: aliphatic polyamines lack native chromophores or fluorophores. Therefore, our protocol employs a self-validating system relying on perchloric acid (PCA) extraction followed by pre-column dansylation[3].

• Causality of Extraction: Polyamines are highly positively charged at physiological pH and tightly bind to nucleic acids and proteins. PCA rapidly precipitates cellular proteins while simultaneously releasing bound polyamines into the soluble acid fraction, preventing enzymatic degradation during handling[3].

• Causality of Derivatization: Dansyl chloride reacts with primary and secondary amines under alkaline conditions to form highly stable, fluorescent sulfonamide derivatives. This shifts the detection limit into the sub-picomole range via High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)[3].

Self-validating experimental workflow for intracellular polyamine quantification.

Step-by-Step Methodology

Phase 1: Cell Culture & Inhibitor Treatment

• Seed target cells (e.g., 9L rat brain tumor cells or equivalent) in 10 cm dishes and allow them to adhere overnight.

• Treat the experimental group with 1 mM DCHA sulfate dissolved in complete media[2]. Prepare parallel cohorts for DFMO (1 mM) and Vehicle controls.

• Incubate for 48 hours to allow for complete turnover of existing spermidine pools.

Phase 2: Perchloric Acid (PCA) Extraction

• Wash cells twice with ice-cold PBS to remove extracellular polyamines present in the serum.

• Add 500 µL of ice-cold 0.2 N PCA directly to the dish. Scrape the cells and transfer the lysate to a microcentrifuge tube[3].

• Add 1,7-diaminoheptane (DAH) as an internal standard (final concentration 40 µM) to account for extraction losses.

• Centrifuge at 15,000 × g for 15 minutes at 4°C. Collect the polyamine-rich supernatant. Note: Save the protein pellet for BCA quantification to normalize your final data.

Phase 3: Dansyl Chloride Derivatization

• Transfer 50 µL of the PCA supernatant to a light-shielded tube.

• Add 200 µL of saturated sodium carbonate ( Na2​CO3​ ) to adjust the pH to >9.0, which is critical for the dansylation reaction[3].

• Add 400 µL of freshly prepared Dansyl chloride solution (10 mg/mL in acetone).

• Incubate in the dark at 40°C for 60 minutes.

• Quench the unreacted Dansyl chloride by adding 100 µL of L-proline (100 mg/mL) and incubating for an additional 15 minutes.

• Extract the derivatized polyamines using 500 µL of toluene. Evaporate the organic phase under a nitrogen stream and reconstitute in 200 µL of HPLC-grade methanol.

Phase 4: HPLC-FLD Analysis

• Inject 20 µL onto a C18 reverse-phase column (e.g., 250 × 4.6 mm, 5 µm).

• Run a gradient elution using Water/Acetonitrile.

• Detect peaks using a fluorescence detector set to Excitation: 340 nm and Emission: 515 nm .

Expected Results & Data Interpretation

When analyzing the chromatograms, the internal standard (DAH) ensures run-to-run reliability. The data should be normalized to the total protein content of the original cell pellet. Below is a representative data matrix demonstrating the successful validation of DCHA sulfate compared to DFMO and MGBG.

Table 2: Expected Quantitative Outcomes (nmol/mg protein)

Treatment Group (48h)	Putrescine	Spermidine	Spermine	Interpretation
Control (Vehicle)	1.2 ± 0.2	5.8 ± 0.4	3.1 ± 0.3	Baseline physiological levels.
DCHA Sulfate (1 mM)	4.5 ± 0.5	0.4 ± 0.1	3.0 ± 0.2	Validates SpdS inhibition: Massive putrescine backlog; spermidine depletion[2].
DFMO (1 mM)	0.1 ± 0.05	0.8 ± 0.2	2.9 ± 0.3	Validates ODC inhibition: Upstream blockade depletes both Put and Spd.
MGBG (10 µM)	2.1 ± 0.3	1.1 ± 0.2	0.5 ± 0.1	Validates SAMDC inhibition: Depletes Spd and Spm.

Conclusion for Researchers: If your experimental goal is to study the generalized effects of polyamine starvation, DFMO remains the gold standard. However, if your hypothesis specifically hinges on the unique biological role of spermidine (e.g., its role as a substrate for eIF5A hypusination), DCHA sulfate is the superior, precision tool. The >350% spike in putrescine is the definitive hallmark of successful DCHA treatment and must be confirmed via the dansylation-HPLC protocol to ensure experimental integrity.

References

• Effects of Dicyclohexylamine Sulfate, a Spermidine Synthase Inhibitor, in 9L Rat Brain Tumor Cells. AACR Journals.[Link]

• An enhanced method for the determination of polyamine content in biological samples by dansyl chloride derivatization and HPLC. National Institutes of Health (NIH) / PMC.[Link]

• Alpha-Difluoromethylornithine, an Irreversible Inhibitor of Polyamine Biosynthesis, as a Therapeutic Strategy against Hyperproliferative and Infectious Diseases. MDPI.[Link]

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• 3. An enhanced method for the determination of polyamine content in biological samples by dansyl chloride derivatization and HPLC - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to DCHA Salt Cleavage: A Side-by-Side Comparison of Protocols

For researchers, scientists, and drug development professionals, the efficient and clean deprotection of functional groups is a cornerstone of successful synthesis. N-protected amino acids and other carboxylic acid-containing molecules are frequently supplied as dicyclohexylammonium (DCHA) salts to enhance their crystallinity, stability, and ease of handling.[1][2] However, before these molecules can be utilized in subsequent reactions, such as peptide synthesis, the DCHA salt must be cleaved to liberate the free carboxylic acid.

This comprehensive guide provides a side-by-side comparison of different DCHA salt cleavage protocols. Moving beyond a simple recitation of steps, this document delves into the chemical principles underpinning each method, offers detailed experimental protocols, and presents a comparative analysis to empower you to make informed decisions for your specific application.

The Rationale for DCHA Salts: A Double-Edged Sword

The use of DCHA as a counterion for acidic compounds, particularly N-protected amino acids, is a common strategy in chemical synthesis.[3] The formation of a DCHA salt can transform an oily or amorphous free acid into a stable, crystalline solid, which simplifies purification, storage, and handling.[2] This is especially beneficial for compounds with acid-labile protecting groups, where salt formation can prevent premature cleavage during storage. However, this convenient salt formation necessitates an additional cleavage step to regenerate the free carboxylic acid, the "other edge of the sword," before it can be used in downstream applications like peptide coupling.[4]

The Fundamental Chemistry of DCHA Salt Cleavage

The cleavage of a DCHA salt is fundamentally an acid-base reaction. The dicyclohexylammonium cation is the conjugate acid of the weak base dicyclohexylamine. To liberate the free carboxylic acid, the DCHA salt is treated with a stronger acid or a base that can effectively displace the dicyclohexylamine.

The general equilibrium can be represented as:

R-COO⁻ ⁺NH₂(C₆H₁₁)₂ ⇌ R-COOH + N(C₆H₁₁)₂

The choice of the cleavage reagent dictates the direction in which this equilibrium is driven and the subsequent work-up procedure.

Acidic Cleavage Protocols: The Workhorses of DCHA Deprotection

Acidic cleavage is the most widely documented and practiced method for DCHA salt deprotection. The principle is to introduce a stronger acid that will protonate the carboxylate anion, forming the free carboxylic acid, and leaving the dicyclohexylammonium cation in the aqueous phase after an extractive work-up.

Protocol 1: Phosphoric Acid Cleavage

This is a robust and commonly used protocol, favored for its efficiency and the high solubility of the resulting dicyclohexylammonium phosphate in the aqueous phase.[3][5] The use of phosphoric acid is particularly advantageous over hydrochloric acid, as dicyclohexylammonium chloride is sparingly soluble and can contaminate the product.[3]

• Suspension: Suspend one part of the DCHA salt in 5-10 volume parts of an organic solvent such as ethyl acetate, tert-butyl methyl ether, or a mixture thereof.[3] For substrates with acid-labile protecting groups, it is recommended to use pre-chilled solvents (-20°C).[3]

• Acidification: While stirring vigorously, add a 10% aqueous solution of phosphoric acid dropwise until the DCHA salt completely dissolves, and two clear phases are observed.[3]

• pH Adjustment: Check the pH of the lower aqueous phase to ensure it is acidic (pH 2-3).[3]

• Extraction: Transfer the biphasic mixture to a separatory funnel and separate the layers. Wash the organic phase once with two volume parts of 10% phosphoric acid.[3]

• Washing: Subsequently, wash the organic phase three times with two volume parts of deionized water. The pH of the final aqueous wash should be ≥4.[3]

• Drying and Isolation: Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and evaporate the solvent in vacuo to yield the free carboxylic acid, which is often obtained as an oil.[2][3]

Phosphoric Acid Cleavage Workflow

Protocol 2: Potassium Bisulfate (KHSO₄) Cleavage

An alternative to phosphoric acid, potassium bisulfate offers a similar acidic environment for the cleavage reaction. It is also effective and avoids the potential for phosphate ester formation, although this is generally not a significant concern under these conditions.

• Dissolution: Dissolve the DCHA salt in a suitable organic solvent, such as dichloromethane (DCM) or ethyl acetate.[2][6]

• Extraction with Acid: Transfer the solution to a separatory funnel and extract three times with an ice-cold aqueous solution of 10% potassium bisulfate.[2][6]

• Washing: Wash the organic layer with brine (saturated aqueous NaCl solution) to remove residual water and acid.

• Drying and Isolation: Dry the organic phase over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the free acid.[6]

Potassium Bisulfate Cleavage Workflow

Basic Cleavage Protocol: A Milder Alternative

While less commonly documented for DCHA salts, basic cleavage offers a viable alternative, particularly for substrates sensitive to acidic conditions. The principle here is to use a base to deprotonate the dicyclohexylammonium cation, liberating the free dicyclohexylamine, and leaving the carboxylate salt in the aqueous phase. A subsequent acidification step is then required to obtain the free carboxylic acid.

Protocol 3: Sodium Bicarbonate Cleavage (Representative Protocol)

This protocol utilizes a mild inorganic base, sodium bicarbonate, to facilitate the cleavage. The resulting dicyclohexylamine is then removed by extraction with an organic solvent.

• Dissolution: Dissolve the DCHA salt in a biphasic mixture of an organic solvent (e.g., ethyl acetate) and a saturated aqueous solution of sodium bicarbonate.

• Extraction: Stir the mixture vigorously for 30-60 minutes. Transfer to a separatory funnel and separate the layers. The organic layer will contain the liberated dicyclohexylamine.

• Aqueous Phase Wash: Wash the aqueous layer, which contains the sodium salt of the carboxylic acid, with fresh organic solvent (2-3 times) to ensure complete removal of dicyclohexylamine.

• Acidification: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with a cold, dilute acid (e.g., 1 M HCl or 10% citric acid).

• Product Extraction: Extract the acidified aqueous layer with several portions of an organic solvent (e.g., ethyl acetate or DCM).

• Washing and Drying: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the free carboxylic acid.

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• 6. Deprotective Functionalization: A Direct Conversion of Nms‐Amides to Carboxamides Using Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative comparison of dicyclohexylamine sulfate in different experimental models

Polyamine biosynthesis is a critical metabolic pathway driving cell proliferation, differentiation, and survival. Because polyamines (putrescine, spermidine, and spermine) interact directly with nucleic acids to stabilize DNA conformation, targeting their synthesis has profound implications for oncology and drug development.

While α -difluoromethylornithine (DFMO) is the most widely recognized polyamine inhibitor, Dicyclohexylamine (DCHA) sulfate offers a highly specific alternative by selectively targeting spermidine synthase [1][2]. This guide provides an objective, quantitative comparison of DCHA sulfate against alternative inhibitors across established experimental models, equipping researchers with the mechanistic insights needed for rational experimental design.

Mechanistic Grounding: The Polyamine Pathway

To understand the experimental utility of DCHA sulfate, one must examine the causality of its mechanism. The polyamine pathway relies on a cascade of enzymatic conversions. DFMO inhibits Ornithine Decarboxylase (ODC) at the very beginning of the pathway, leading to a total starvation of downstream polyamines[1]. In contrast, DCHA sulfate specifically blocks spermidine synthase[1][3].

This specific blockade creates a metabolic bottleneck: spermidine and spermine levels drop, but putrescine accumulates massively due to the inability to convert it forward[1]. This unique biochemical signature makes DCHA an invaluable tool for isolating the specific cellular roles of spermidine versus putrescine.

Polyamine biosynthesis pathway illustrating specific inhibition nodes for DFMO, DCHA, and MGBG.

Quantitative Comparison in Experimental Models

The efficacy of DCHA sulfate has been rigorously quantified in various in vitro models, most notably in 9L rat brain tumor cells and HTC rat hepatoma cells. The table below summarizes the quantitative shifts in polyamine pools when comparing 1 mM DCHA to alternative inhibitors like DFMO and MGBG (Methylglyoxal-bis(guanylhydrazone)).

Table 1: Polyamine Pool Modulation and Cytotoxicity (9L & HTC Cell Models)

Inhibitor	Target Enzyme	Putrescine (PU)	Spermidine (SD)	Spermine (SP)	BCNU Cytotoxicity Potentiation
DCHA Sulfate (1 mM)	Spermidine Synthase	Elevated (>350%)	Depleted (<10%)	Unchanged	None (Elevated PU protects DNA)
DFMO (1 mM)	Ornithine Decarboxylase	Depleted	Depleted	Unchanged / Slight Drop	High (Total polyamine starvation)
MGBG	SAMDC	Elevated	Depleted	Depleted	High

Expert Insight: The Causality of Chemotherapeutic Resistance

Why does DFMO potentiate the cytotoxicity of DNA-alkylating agents like BCNU (carmustine), while DCHA sulfate does not?

In 9L rat brain tumor cells, demonstrated that 1 mM DCHA effectively depleted spermidine to less than 10% of control levels[1][2]. However, because spermidine synthase was blocked, putrescine accumulated to over 350%[1]. Polyamines bridge the major groove of B-form DNA[2]. The massive excess of putrescine effectively substituted for the missing spermidine, shielding the nucleic acids from BCNU alkylation[1][2]. This proves that DCHA is an excellent tool for researchers aiming to isolate the structural role of spermidine without inducing total polyamine starvation.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, polyamine quantification experiments must be designed as self-validating systems. The following protocol for evaluating DCHA sulfate in 9L cells incorporates an exogenous putrescine rescue step . If the phenotypic effects (e.g., growth inhibition) are strictly due to the inhibitor's mechanism, manipulating the upstream/downstream metabolites should predictably alter the outcome[1].

Step-by-Step Methodology: Polyamine Modulation Assay

• Cell Seeding : Seed 9L rat brain tumor cells in Eagle's Minimum Essential Medium (MEM) supplemented with 10% fetal bovine serum. Allow cells to enter the exponential growth phase (approx. 105 cells/flask).

• Inhibitor Preparation : Prepare a fresh 1 mM solution of DCHA sulfate in sterile PBS. Prepare a 1 mM DFMO solution as a comparative control.

• Treatment Application :

  • Group A: Untreated Control.

  • Group B: 1 mM DCHA sulfate (Continuous treatment).

  • Group C: 1 mM DFMO (Continuous treatment).

  • Group D (Validation): 1 mM DFMO + 5 mM exogenous Putrescine + 1 mM DCHA (To mimic DCHA's unique putrescine-heavy environment and validate mechanism).

• Incubation & Kinetic Tracking : Incubate at 37°C. Track cell growth characteristics at 24h, 48h, 72h, and 120h. Note: DCHA typically causes growth inhibition at 48h, followed by a recovery in growth rate, whereas DFMO causes sustained plateauing.

• Cell Lysis & Extraction : Harvest cells, wash with cold PBS, and lyse using 0.2 M perchloric acid to precipitate proteins while extracting free polyamines.

• HPLC Analysis : Dansylate the polyamine extracts and quantify Putrescine, Spermidine, and Spermine via High-Performance Liquid Chromatography (HPLC) using a fluorescence detector.

Self-validating experimental workflow for quantifying polyamine inhibitor efficacy in 9L cells.

Conclusion for Drug Development Professionals

When designing experiments to target the polyamine pathway, the choice of inhibitor dictates the metabolic landscape of the cell. While DFMO is ideal for total pathway suppression, Dicyclohexylamine sulfate is the superior choice for selectively probing the spermidine/spermine axis[1][3]. By intentionally causing putrescine accumulation, DCHA allows researchers to uncouple the effects of spermidine depletion from generalized polyamine starvation, offering deeper mechanistic insights into DNA-drug interactions and cellular proliferation[1][2].

References

• Effects of Dicyclohexylamine Sulfate, a Spermidine Synthase Inhibitor, in 9L Rat Brain Tumor Cells Source: Cancer Research (American Association for Cancer Research) URL:[Link]

• Dicyclohexylamine effects on HTC cell polyamine content and ornithine decarboxylase activity Source: Biochimica et Biophysica Acta (BBA) - General Subjects / PubMed URL:[Link]

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• 1. Effects of dicyclohexylamine sulfate, a spermidine synthase inhibitor, in 9L rat brain tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Buy Dicyclohexylamine hydrochloride | 4693-92-9 [smolecule.com]

Safety & Regulatory Compliance

Dicyclohexylamine sulfate proper disposal procedures

Standard Operating Procedure: Proper Handling and Disposal of Dicyclohexylamine Sulfate

As a Senior Application Scientist, I frequently see laboratories struggle with the disposal of complex amine salts. Dicyclohexylamine sulfate (DCHA-SO₄) is a highly valuable compound in drug development, peptide synthesis, and catalytic processes. However, its unique physicochemical profile—combining the corrosivity of a secondary amine with the environmental persistence of a sulfate salt—demands a rigorous, highly controlled disposal strategy.

This guide provides a self-validating, step-by-step operational framework for the safe handling, segregation, and destruction of DCHA sulfate waste, ensuring strict compliance with EPA and RCRA regulations.

Physicochemical & Hazard Profile

To design a safe disposal protocol, we must first understand the quantitative hazard data of the material. Dicyclohexylamine is a strong base that forms stable, highly toxic salts when reacted with sulfuric acid.

Table 1: Dicyclohexylamine Sulfate Key Hazard Data

Property / Hazard	Value / Classification	Source
CAS Number	101-83-7 (Free base DCHA)	[1]
Physical State	Colorless liquid (Base) / Off-white powder (Sulfate salt)	[1],[2]
Flash Point	96 °C (Closed cup)	[1],
Health Hazards	Acute Tox. 3 (Oral/Dermal), Skin Corr. 1B	[1],
Environmental Hazards	Aquatic Acute 1, Aquatic Chronic 1	[1],[3]
Combustion Byproducts	Carbon oxides (COx), Nitrogen oxides (NOx), Sulfur oxides (SOx)	[4]

The Scientific Logic of Disposal (Causality)

A robust safety culture requires understanding why a protocol exists. Do not treat disposal steps as arbitrary rules; they are mechanistic necessities based on the chemical's reactivity.

• Why is drain disposal strictly prohibited? Dicyclohexylamine has a pKa of ~10.4, meaning it remains predominantly protonated and stable in natural aquatic environments[3]. It is classified as Aquatic Acute 1 and Aquatic Chronic 1[1]. Even highly dilute aqueous solutions of DCHA sulfate will cause severe, persistent ecological disruption to wastewater treatment microbiomes and downstream aquatic life.

• Why does it require specialized incineration? Standard biological or municipal waste incinerators are insufficient for amine sulfates. The thermal decomposition of DCHA sulfate generates highly toxic nitrogen oxides (NOx) and sulfur oxides (SOx)[4]. Disposal must legally occur in a licensed facility equipped with an afterburner and an alkaline scrubber system to neutralize these acidic, corrosive gases before atmospheric release[4].

• Why avoid compressed air or dry sweeping during cleanup? In its solid form, DCHA sulfate can create fine, corrosive dust. Using compressed air disperses this dust, creating a severe inhalation hazard that can cause pulmonary edema and respiratory tract burns[5],[2].

Step-by-Step Disposal Methodologies

Implementing a self-validating disposal system means every step has a built-in verification check to prevent downstream failures.

Protocol A: Managing Solid DCHA Sulfate Waste

Applies to powders, crystals, and contaminated consumables (e.g., filter paper, weigh boats).

• Collection: Don appropriate PPE (faceshield, heavy-duty nitrile gloves, and an ABEK respirator filter)[1]. Use non-sparking tools to gently sweep up solid waste. Verification: Ensure no dust is visibly aerosolized during collection[2].

• Containment: Transfer the solid waste into a compatible, wide-mouth High-Density Polyethylene (HDPE) or glass container.

• Labeling: Affix a compliant hazardous waste label immediately. Mark as: "Hazardous Waste - Solid: Dicyclohexylamine Sulfate (Toxic, Corrosive)."[6].

• Storage: Transfer to the laboratory's Satellite Accumulation Area (SAA) within secondary containment, segregated from strong oxidizing agents[5].

Protocol B: Managing Liquid DCHA Sulfate Waste

Applies to mother liquors, aqueous washes, and extraction solvents.

• Matrix Segregation: Determine the solvent matrix to prevent exothermic reactions in the waste carboy.

  • Aqueous Solutions: Collect in a dedicated aqueous corrosive waste carboy. Verification: Check the pH of the waste stream. Do not attempt to neutralize the sulfate salt in the waste container unless specifically authorized by your EHS department, as neutralization can be highly exothermic[5].

  • Organic Solutions: If dissolved in organic solvents, collect in a halogen-free organic waste container. If the process involved halogenated solvents (e.g., dichloromethane), it must be diverted to a halogenated waste stream.

• Containment: Ensure all liquid waste carboys are placed in spill trays (secondary containment) capable of holding 110% of the largest container's volume.

• Disposal Routing: Coordinate with your licensed hazardous waste contractor to ensure the manifest explicitly notes the requirement for NOx and SOx scrubber incineration[4].

Protocol C: Emergency Spill Response Workflow

• Evacuation: Immediately evacuate personnel not wearing proper protective equipment from the spill area[6].

• Ignition Control: Remove all local ignition sources, as the free base form is combustible[6].

• Neutralization & Absorption: Cover the spill with dry lime, sand, or soda ash. This not only absorbs the liquid but helps mitigate the corrosive nature of the sulfate/amine mixture[6].

• Recovery: Shovel the absorbed mixture into covered, sealable containers for hazardous waste disposal.

• Decontamination: Wash the affected area thoroughly with water and ensure maximum room ventilation before allowing personnel to return[6].

Operational Workflow Visualization

The following diagram maps the logical decision tree for segregating and processing DCHA sulfate waste, ensuring it reaches the correct destruction facility.

Fig 1: DCHA sulfate waste segregation and disposal workflow.

References

• Title: Dicyclohexylamine - SIDS Initial Assessment Report Source: OECD Existing Chemicals Database URL: [Link]

• Title: Dicyclohexylamine | C12H23N | CID 7582 Source: PubChem - National Institutes of Health (NIH) URL:[Link]

• Title: Dicyclohexylamine Hazard Summary and Fact Sheet Source: New Jersey Department of Health (NJ.gov) URL:[Link]

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: The National Academies Press URL:[Link]

Sources

• 1. 二环己胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. echemi.com [echemi.com]
• 6. nj.gov [nj.gov]